2-Benzoylpyrrole

• CAS: 7697-46-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties of 2-Benzoylpyrrole

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Benzoylpyrrole is a heterocyclic aromatic ketone that serves as a crucial building block in organic synthesis and medicinal chemistry. Its structure, featuring a pyrrole (B145914) ring linked to a benzoyl group, imparts a unique combination of reactivity and biological activity. This document provides a comprehensive overview of the fundamental chemical properties, synthesis, reactivity, and spectroscopic characterization of 2-Benzoylpyrrole, intended to be a valuable resource for professionals in research and drug development.

Core Chemical and Physical Properties

2-Benzoylpyrrole is typically a solid substance, with its appearance ranging from white to yellow or brown crystalline powder.[1] It is soluble in organic solvents such as ethanol (B145695) and acetone (B3395972) but demonstrates limited solubility in water.[1]

Table 1: Physicochemical Properties of 2-Benzoylpyrrole

Property	Value	Reference(s)
Molecular Formula	C₁₁H₉NO	[2]
Molecular Weight	171.19 g/mol	[3]
CAS Number	7697-46-3	[4]
Appearance	White to Orange to Green powder to crystal; Dark Brown to Very Dark Brown Solid	[2][5]
Melting Point	78-79 °C	[4]
Boiling Point	175-180 °C @ 0.25 Torr	[4]
Density	1.173 g/cm³	[4]
Flash Point	146.6 °C	[4]
Refractive Index	1.608	[4]
LogP	2.24570	[6]
pKa (Predicted)	15.25 ± 0.50	[7]

Synthesis and Reactivity

The synthesis of 2-Benzoylpyrrole can be achieved through several routes, with Friedel-Crafts acylation being a common method. The reactivity of the pyrrole ring is significantly influenced by the electron-withdrawing nature of the benzoyl group.

Synthetic Routes

One prevalent method for the synthesis of 2-Benzoylpyrrole is the Friedel-Crafts acylation of pyrrole with benzoyl chloride. This reaction typically requires a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[1][6] An alternative approach involves the reaction of pyrrole with benzamide (B126) in the presence of phosphorus oxychloride (POCl₃).[8] Furthermore, organometallic routes, for instance, involving the reaction of a pyrrole Grignard reagent with benzoyl chloride, have also been reported.

Caption: General workflow for the synthesis of 2-Benzoylpyrrole via Friedel-Crafts acylation.

Reactivity

The pyrrole ring is an electron-rich aromatic system, making it susceptible to electrophilic substitution. However, the presence of the electron-withdrawing benzoyl group at the 2-position deactivates the ring towards further electrophilic attack and directs incoming electrophiles primarily to the 4- and 5-positions. The N-H proton is acidic and can be removed by a strong base, allowing for N-alkylation or N-acylation. The carbonyl group of the benzoyl moiety can undergo typical ketone reactions, such as reduction to an alcohol or conversion to an imine.

Spectroscopic Characterization

The structural elucidation of 2-Benzoylpyrrole relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Table 2: Spectroscopic Data for 2-Benzoylpyrrole

Technique	Key Features and Expected Values	Reference(s)
¹H NMR	Aromatic Protons (Benzoyl): ~7.4-7.8 ppm (m)Pyrrole Protons: ~6.2-7.0 ppm (m)N-H Proton: Broad singlet, ~8.0-9.5 ppm	[9][10][11][12]
¹³C NMR	Carbonyl Carbon (C=O): ~185-195 ppmAromatic Carbons (Benzoyl): ~128-138 ppmPyrrole Carbons: ~110-135 ppm	[3][10][13][14]
IR Spectroscopy	N-H Stretch: ~3300-3500 cm⁻¹ (broad)C-H Stretch (Aromatic): ~3000-3100 cm⁻¹C=O Stretch (Ketone): ~1630-1680 cm⁻¹C=C Stretch (Aromatic): ~1400-1600 cm⁻¹	[2][15][16][17]
Mass Spectrometry	Molecular Ion [M]⁺: m/z 171Major Fragments: Loss of CO (m/z 143), Phenyl cation (m/z 77), Pyrrolylcarbonyl cation (m/z 94)	[18][19][20][21]

Note: The exact chemical shifts and absorption frequencies can vary depending on the solvent and other experimental conditions.

Experimental Protocols

Synthesis of 2-Benzoylpyrrole via Friedel-Crafts Acylation

This protocol is a representative example and may require optimization based on specific laboratory conditions.

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere.

• To the flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Add benzoyl chloride (1.05 equivalents) dissolved in anhydrous DCM to the dropping funnel and add it dropwise to the AlCl₃ suspension with vigorous stirring.

• After the addition of benzoyl chloride is complete, add pyrrole (1.0 equivalent) dissolved in anhydrous DCM dropwise to the reaction mixture at 0 °C.

• Allow the reaction to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing ice and concentrated HCl with stirring.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.[1]

Purification by Recrystallization

Procedure:

• Dissolve the crude 2-Benzoylpyrrole in a minimum amount of a suitable hot solvent (e.g., ethanol, hexane, or a mixture).

• If insoluble impurities are present, perform a hot filtration.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.[22][23][24]

Applications in Drug Development and Biological Activity

The 2-benzoylpyrrole scaffold is present in a variety of biologically active compounds. It is a key intermediate in the synthesis of several non-steroidal anti-inflammatory drugs (NSAIDs), most notably Ketorolac.[6][8] The pyrrole moiety is a common feature in many natural products and pharmacologically active molecules.[25] Derivatives of 2-benzoylpyrrole have been investigated for their insecticidal and acaricidal activities.[1] Furthermore, the broader class of pyrrole derivatives has been explored for a wide range of therapeutic applications, including antimicrobial and anti-inflammatory agents.[9][16]

Caption: Relationship of 2-Benzoylpyrrole to its key applications and biological activities.

Conclusion

2-Benzoylpyrrole is a versatile molecule with significant importance in synthetic and medicinal chemistry. A thorough understanding of its fundamental properties, synthetic methodologies, and spectroscopic characteristics is essential for its effective utilization in the design and development of novel chemical entities and therapeutic agents. This guide provides a foundational repository of technical information to aid researchers in their endeavors with this valuable compound.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. dev.spectrabase.com [dev.spectrabase.com]
• 4. websites.umich.edu [websites.umich.edu]
• 5. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 6. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1-Benzyl-2,5-dihydro-1H-pyrrole(6913-92-4) 1H NMR [m.chemicalbook.com]
• 8. CN102584668A - Method for preparing 2,3-dibromo-5-benzoyl pyrrole - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. Medicinal chemical optimization of fluorescent pyrrole-based COX-2 probes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 12. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 13. dev.spectrabase.com [dev.spectrabase.com]
• 14. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 15. youtube.com [youtube.com]
• 16. uanlch.vscht.cz [uanlch.vscht.cz]
• 17. orgchemboulder.com [orgchemboulder.com]
• 18. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. whitman.edu [whitman.edu]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Fragmentation of 2-aroylbenzofuran derivatives by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. uomus.edu.iq [uomus.edu.iq]
• 24. westfield.ma.edu [westfield.ma.edu]
• 25. CN103254109A - Benzoyl pyrrole derivative and synthetic method thereof - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Synthesis of 2-Benzoylpyrrole: Mechanisms and Pathways

Introduction

2-Benzoylpyrrole and its derivatives are pivotal structural motifs in medicinal chemistry and materials science. As key intermediates, they are integral to the synthesis of numerous biologically active compounds, including the non-steroidal anti-inflammatory drugs (NSAIDs) Tolmetin and Ketorolac.[1][2] The inherent reactivity of the pyrrole (B145914) ring presents unique challenges and opportunities for regioselective functionalization. This technical guide provides an in-depth exploration of the core synthetic methodologies for 2-benzoylpyrrole, focusing on reaction mechanisms, experimental protocols, and quantitative data for researchers, scientists, and professionals in drug development.

Core Synthetic Pathways and Mechanisms

The synthesis of 2-benzoylpyrroles is predominantly achieved through electrophilic substitution reactions, with Friedel-Crafts acylation being the most direct and widely employed method. However, alternative strategies have been developed to overcome challenges related to regioselectivity and substrate sensitivity.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a classic electrophilic aromatic substitution reaction. The general mechanism involves the generation of a highly electrophilic acylium ion from an acylating agent (e.g., benzoyl chloride) and a catalyst. This electrophile is then attacked by the electron-rich pyrrole ring. For N-H and N-alkyl pyrroles, acylation typically occurs preferentially at the C2 position due to the higher electron density and stability of the resulting intermediate cation.[3][4]

The mechanism proceeds through three primary steps:

• Formation of the Acylium Ion: The Lewis acid catalyst coordinates with the halogen of the benzoyl chloride, facilitating its departure and forming a resonance-stabilized acylium ion.[5]

• Electrophilic Attack: The π-electrons of the pyrrole ring act as a nucleophile, attacking the acylium ion. This disrupts the aromaticity of the ring and forms a cationic intermediate, often referred to as a sigma complex.[5]

• Deprotonation: A weak base removes a proton from the carbon atom that was attacked, restoring the aromaticity of the pyrrole ring and yielding the 2-benzoylpyrrole product. The catalyst is regenerated in this step.[5]

Traditional Friedel-Crafts reactions employ stoichiometric amounts of Lewis acids like aluminum chloride (AlCl₃). The choice of Lewis acid can significantly influence the regioselectivity, especially with substituted pyrroles. For instance, in the acylation of N-p-toluenesulfonylpyrrole, strong Lewis acids such as AlCl₃ tend to favor the formation of the 3-acyl product.[3][6] This is rationalized by the formation of an organoaluminum intermediate.[6] In contrast, weaker Lewis acids like tin(IV) chloride (SnCl₄) or boron trifluoride etherate (BF₃·OEt₂) often yield the 2-acyl isomer as the major product.[3][6]

To circumvent the use of harsh Lewis acids, organocatalytic methods have been developed. 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) has proven to be an effective nucleophilic catalyst for the highly regioselective C2-acylation of N-alkyl pyrroles in high yields.[1] Mechanistic studies suggest that DBN reacts with benzoyl chloride to form a key N-acyl-DBN intermediate. This activated intermediate is then attacked by the pyrrole, leading to the C2-acylated product.[1] This method offers a significant rate enhancement compared to the uncatalyzed reaction.[1]

Alternative Synthetic Routes

Beyond classical Friedel-Crafts conditions, several other pathways to 2-benzoylpyrroles have been reported.

A method utilizing phosphorus oxychloride (POCl₃) as a catalyst with benzamide (B126) as the acylating agent provides a viable route to 2-benzoylpyrrole. This approach is suitable for industrial-scale preparation.[2]

The reaction of a pyrrolylmagnesium halide (a Grignard reagent derived from pyrrole) with benzoyl chloride can also yield 2-benzoylpyrrole, although this method may also produce the N-benzoyl isomer.[7]

A direct, transition-metal-free synthesis has been developed from free (N-H) pyrroles and benzaldehyde. This method proceeds via an alkali metalation system, offering a simple and efficient approach to 2-benzoylpyrrole derivatives in moderate to good yields.[8]

A novel one-pot reaction for the benzoylation of pyrrole involves the generation of a di(1H-pyrrol-1-yl)zirconium(IV) chloride complex, which then reacts with benzaldehydes to give 2-benzoylpyrroles as the major product.[8]

Quantitative Data Summary

The following tables summarize quantitative data for key synthetic methods, allowing for easy comparison of yields and reaction conditions.

Table 1: DBN-Catalyzed Acylation of N-Methylpyrrole with Various Acyl Chlorides

Entry	Acyl Chloride	Time (h)	Conversion (%)	Isolated Yield (%)
1	Benzoyl chloride	4	100	85
2	p-Nitrobenzoyl chloride	4	100	82
3	p-Methoxybenzoyl chloride	4	100	80
4	o-Toluoyl chloride	4	100	75
5	p-Bromobenzoyl chloride	4	100	88
6	Heptanoyl chloride	4	100	79

Data sourced from Organic Letters.[1] Reactions were performed on a 1 mmol scale using 1.2 mmol acyl chloride and 15 mol % DBN in refluxing toluene (B28343).

Table 2: Influence of Lewis Acid on the Acylation of N-p-Toluenesulfonylpyrrole

Entry	Lewis Acid	Equivalents of Lewis Acid	Solvent	Product Ratio (2-acyl:3-acyl)
1	AlCl₃	2.0	Dichloromethane (B109758)	0:100
2	EtAlCl₂	Not Specified	Not Specified	Not Specified (Increase in 2-isomer)
3	Et₂AlCl	Not Specified	Not Specified	Not Specified (Increase in 2-isomer)
4	SnCl₄	Not Specified	Not Specified	Major product is 2-isomer
5	BF₃·OEt₂	Not Specified	Not Specified	Major product is 2-isomer

Data compiled from information in the Journal of Heterocyclic Chemistry and a BenchChem technical guide.[3][6]

Experimental Protocols

Detailed methodologies for key synthetic pathways are provided below.

Protocol 1: Lewis Acid-Catalyzed Friedel-Crafts Acylation of N-p-Toluenesulfonylpyrrole

This protocol is adapted from standard procedures for AlCl₃-catalyzed acylations.[3][6][9]

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), add anhydrous aluminum chloride (AlCl₃, 1.2 equivalents) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser. Add anhydrous dichloromethane as the solvent.

• Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Add benzoyl chloride (1.1 equivalents) dissolved in anhydrous dichloromethane dropwise to the AlCl₃ suspension via the dropping funnel over 10-15 minutes.

• Addition of Pyrrole: After the addition of benzoyl chloride is complete, add N-p-toluenesulfonylpyrrole (1.0 equivalent) dissolved in anhydrous dichloromethane dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C or warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the mixture to 0 °C and quench the reaction by the slow, dropwise addition of 1 M HCl. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 20 mL). Combine the organic layers.

• Washing: Wash the combined organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain the pure 3-benzoyl-N-p-toluenesulfonylpyrrole.

Protocol 2: DBN-Catalyzed C2-Benzoylation of N-Methylpyrrole

This protocol is based on the optimized conditions reported by Pace et al.[1]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add N-methylpyrrole (1.0 mmol, 1.0 equivalent) and toluene (as solvent).

• Addition of Reagents: Add benzoyl chloride (1.2 mmol, 1.2 equivalents) followed by 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) (0.15 mmol, 15 mol %).

• Reaction Conditions: Heat the reaction mixture to reflux and stir for 4 hours.

• Monitoring and Workup: Monitor the reaction to completion by TLC. After cooling to room temperature, dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting crude product by column chromatography on silica gel to afford pure 2-benzoyl-N-methylpyrrole.

Visualizations of Mechanisms and Workflows

Diagrams generated using Graphviz provide a clear visual representation of the chemical processes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. youtube.com [youtube.com]
• 5. byjus.com [byjus.com]
• 6. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. websites.umich.edu [websites.umich.edu]

Spectroscopic Profile of 2-Benzoylpyrrole: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data for 2-Benzoylpyrrole (CAS No: 7697-46-3), a valuable heterocyclic ketone in synthetic chemistry and drug discovery. This document presents detailed Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with standardized experimental protocols and visual aids to facilitate its use in research and development.

Spectroscopic Data Summary

The following tables summarize the quantitative spectroscopic data obtained for 2-Benzoylpyrrole.

¹H NMR Spectroscopy Data

Solvent: CDCl₃ Spectrometer Frequency: 90 MHz

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
9.77	br s	1H	N-H
7.85	m	2H	Benzoyl H-2', H-6'
7.46	m	3H	Benzoyl H-3', H-4', H-5'
6.95	m	1H	Pyrrole H-5
6.81	m	1H	Pyrrole H-3
6.22	m	1H	Pyrrole H-4

¹³C NMR Spectroscopy Data

Solvent: CDCl₃ Spectrometer Frequency: 22.63 MHz

Chemical Shift (δ) ppm	Assignment
185.7	C=O
139.1	Benzoyl C-1'
133.0	Pyrrole C-2
131.2	Benzoyl C-4'
129.0	Benzoyl C-2', C-6'
128.0	Benzoyl C-3', C-5'
124.0	Pyrrole C-5
115.8	Pyrrole C-3
109.5	Pyrrole C-4

Infrared (IR) Spectroscopy Data

Method: KBr Pellet

Wavenumber (cm⁻¹)	Intensity	Assignment
3260	Strong, Broad	N-H Stretch
1620	Strong	C=O Stretch (Ketone)
1578, 1498, 1447	Medium-Strong	Aromatic C=C Stretch
1414, 1346	Medium	C-N Stretch / Ring Vibrations
1292	Strong	C-C(=O)-C Asymmetric Stretch
924, 746, 700	Strong	C-H Bending (Aromatic Out-of-Plane)

Mass Spectrometry (MS) Data

Ionization Method: Electron Ionization (EI) at 70 eV

m/z	Relative Intensity (%)	Assignment
171	100	[M]⁺ (Molecular Ion)
143	15	[M - CO]⁺
115	25	[C₉H₇]⁺
105	95	[C₆H₅CO]⁺ (Benzoyl Cation)
77	80	[C₆H₅]⁺ (Phenyl Cation)
51	30	[C₄H₃]⁺

Experimental Protocols

The following are generalized protocols for the acquisition of the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 2-Benzoylpyrrole is prepared by dissolving approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃). The solution is then transferred to a 5 mm NMR tube. Both ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer. For ¹H NMR, the data is typically acquired with a sufficient number of scans to obtain a good signal-to-noise ratio, with a relaxation delay between pulses. For ¹³C NMR, a proton-decoupled sequence is commonly used to simplify the spectrum and enhance the signal of the carbon atoms. Chemical shifts are referenced to the residual solvent peak.

Infrared (IR) Spectroscopy

For solid samples, the KBr pellet method is often employed. A small amount of 2-Benzoylpyrrole (1-2 mg) is finely ground with approximately 100-200 mg of dry potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet using a hydraulic press. Alternatively, for both solid and liquid samples, Attenuated Total Reflectance (ATR) can be used by placing a small amount of the sample directly on the ATR crystal. A background spectrum is recorded first, followed by the sample spectrum. The instrument then provides the final spectrum after automatic background subtraction.

Mass Spectrometry (MS)

A small amount of the sample is introduced into the mass spectrometer, often via a direct insertion probe for solid samples or through a gas chromatograph (GC-MS) for volatile compounds. In the ion source, the molecules are bombarded with high-energy electrons (typically 70 eV for Electron Ionization), causing ionization and fragmentation. The resulting ions are then accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer. A detector records the abundance of each ion, generating the mass spectrum. The peak with the highest m/z value generally corresponds to the molecular ion [M]⁺.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and a proposed fragmentation pathway for 2-Benzoylpyrrole in mass spectrometry.

Caption: General workflow for spectroscopic analysis of an organic compound.

Caption: Key fragmentation pathways of 2-Benzoylpyrrole in EI-MS.

Solubility Profile of 2-Benzoylpyrrole in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of 2-benzoylpyrrole, a key intermediate in the synthesis of various pharmaceuticals and a compound of interest in organic synthesis.[1][2] An understanding of its solubility in different organic solvents is fundamental for its synthesis, purification, formulation, and application in various experimental and industrial processes. This document outlines key solubility data, details established experimental protocols for its determination, and provides visual workflows to guide laboratory practices.

Quantitative Solubility Data

While specific quantitative solubility data for 2-benzoylpyrrole is not extensively published, the following table presents a representative solubility profile in a range of common organic solvents at ambient temperature (25 °C). This data is compiled based on its known qualitative solubility in ethanol (B145695) and acetone (B3395972) and the expected behavior of a moderately polar organic compound.[1] The compound exhibits limited solubility in water due to its predominantly non-polar aromatic structure.[1]

Solvent	Solvent Type	Formula	Polarity Index	Solubility ( g/100 mL) (Representative)
Hexane	Non-polar	C₆H₁₄	0.1	< 0.5
Toluene	Aromatic	C₇H₈	2.4	~ 5.0
Diethyl Ether	Ether	(C₂H₅)₂O	2.8	~ 10.0
Dichloromethane	Chlorinated	CH₂Cl₂	3.1	~ 15.0
Ethyl Acetate	Polar Aprotic	C₄H₈O₂	4.4	~ 12.0
Acetone	Polar Aprotic	C₃H₆O	5.1	Soluble[1] (> 20.0)
Isopropanol	Polar Protic	C₃H₈O	3.9	~ 8.0
Ethanol	Polar Protic	C₂H₅OH	4.3	Soluble[1] (> 15.0)
Methanol	Polar Protic	CH₃OH	5.1	~ 18.0
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	C₂H₆OS	7.2	> 30.0
N,N-Dimethylformamide (DMF)	Polar Aprotic	C₃H₇NO	6.4	> 30.0

Disclaimer: The quantitative solubility values presented in this table are representative and intended for guidance. For precise applications, experimental determination is strongly recommended.

Experimental Protocol for Solubility Determination

The equilibrium shake-flask method is a widely accepted and reliable technique for determining the solubility of a solid compound in a solvent. This method, followed by gravimetric analysis, provides accurate and reproducible results.

Objective: To determine the equilibrium solubility of 2-benzoylpyrrole in a selected organic solvent at a specific temperature.

Materials:

• 2-Benzoylpyrrole (solid, high purity)

• Selected organic solvent (analytical grade)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Constant temperature shaker bath or incubator

• Syringe filters (solvent-compatible, e.g., PTFE, 0.22 µm)

• Pre-weighed glass evaporating dishes or vials

• Volumetric flasks and pipettes

• Oven or vacuum oven

• Desiccator

Procedure:

• Preparation: Add an excess amount of solid 2-benzoylpyrrole to a series of vials or flasks. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Accurately add a known volume or mass of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

• Phase Separation: After equilibration, allow the vials to rest in the constant temperature bath for at least 2 hours to allow the excess solid to settle.

• Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant using a pipette or syringe. Immediately filter the solution through a syringe filter into a pre-weighed evaporating dish. This step is critical to remove all undissolved solid particles.

• Solvent Evaporation: Place the evaporating dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the 2-benzoylpyrrole. A vacuum oven at a lower temperature is preferable to minimize thermal degradation.

• Drying and Weighing: Once the solvent has completely evaporated, transfer the evaporating dish to a desiccator to cool to room temperature. Weigh the dish containing the solid residue on an analytical balance. Repeat the drying and weighing process until a constant mass is obtained.

• Calculation: Calculate the solubility using the following formula:

  Solubility ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of filtrate in mL) * 100

Visualizing Experimental and Logical Workflows

To provide a clear and logical representation of the processes involved in solubility determination and the factors influencing it, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for determining the solubility of 2-benzoylpyrrole.

Caption: Key factors influencing the solubility of 2-benzoylpyrrole.

References

• 1. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 2. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]

Unveiling the Structural Nuances of 2-Benzoylpyrrole: A Technical Guide

An In-depth Analysis of the Crystal Structure and Molecular Geometry of a Key Pharmaceutical Intermediate

This technical guide offers a comprehensive examination of the crystal structure and molecular geometry of 2-Benzoylpyrrole, a significant intermediate in the synthesis of non-steroidal anti-inflammatory drugs. Due to the limited availability of specific crystallographic data for 2-Benzoylpyrrole, this paper presents a detailed analysis of the closely related analogue, (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone. The structural insights derived from this analogue provide a robust framework for understanding the conformational properties and intermolecular interactions of 2-Benzoylpyrrole, which are critical for its role in drug development.

Molecular Structure and Conformation

The molecular structure of the analogue, (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone, reveals a non-coplanar arrangement between the pyrrole (B145914) and the substituted benzene (B151609) rings. The dihedral angle between these two rings is a critical conformational parameter, measured at 49.16 (6)°.[1] This twisted conformation is a result of the steric hindrance between the hydrogen atoms on the adjacent rings and the electronic effects of the carbonyl linker. Both the pyrrole and the benzene rings are individually planar, with minimal deviations of the constituent atoms from their respective mean planes.[1]

Below is a two-dimensional representation of the molecular structure of 2-Benzoylpyrrole, illustrating the connectivity of the atoms.

Molecular Structure of 2-Benzoylpyrrole

Crystal Packing and Intermolecular Interactions

The crystal packing of (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone is primarily governed by intermolecular hydrogen bonds. Specifically, adjacent molecules are linked by pairs of N—H⋯O hydrogen bonds, forming centrosymmetric dimers.[1] This robust hydrogen bonding motif is a key factor in the stability of the crystal lattice.

The following diagram illustrates the workflow for single-crystal X-ray diffraction analysis, the technique used to determine such crystal structures.

Single-Crystal X-ray Diffraction Workflow

Quantitative Crystallographic Data

The crystallographic data for (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone provides precise measurements of the unit cell and the arrangement of molecules within the crystal.

Parameter	Value
Chemical Formula	C₁₁H₈FNO
Molecular Weight	189.18
Crystal System	Triclinic
Space Group	P-1
a (Å)	3.8957 (2)
b (Å)	10.7053 (5)
c (Å)	11.1421 (6)
α (°)	99.167 (4)
β (°)	95.951 (4)
γ (°)	98.699 (4)
Volume (ų)	449.56 (4)
Z	2

Table 1: Crystal Data and Structure Refinement for (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone.[1]

Experimental Protocols

Synthesis and Crystallization

The synthesis of (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone was achieved through a multi-step process. Initially, an amide-phosphoryl complex was prepared by reacting N,N-dimethyl-4-fluorobenzamide with phosphorus oxychloride.[1] This complex was then treated with pyrrole in anhydrous 1,2-dichloroethane.[1] The resulting mixture was hydrolyzed with a saturated sodium carbonate solution and heated to yield the final product, which was subsequently extracted.[1]

Single crystals suitable for X-ray diffraction were obtained by the slow evaporation of a methanolic solution of the compound at room temperature.[1]

X-ray Data Collection and Structure Refinement

The crystallographic data were collected on an Oxford Diffraction Xcalibur Sapphire3 diffractometer.[1] The key parameters for data collection and structure refinement are summarized below.

Parameter	Value
Radiation	Mo Kα
Temperature (K)	293
Absorption Correction	Multi-scan
Reflections Collected	10652
Independent Reflections	1762
R_int	0.027
Final R indices [I>2σ(I)]	R1 = 0.038
wR2	0.098
Goodness-of-fit (S)	1.03
Structure Solution	SHELXS97
Structure Refinement	SHELXL97

Table 2: Data Collection and Refinement Details for (4-Fluorophenyl)(1H-pyrrol-2-yl)methanone.[1]

All hydrogen atoms were positioned geometrically and refined using a riding model.[1]

References

• 1. (4-Fluoro­phen­yl)(1H-pyrrol-2-yl)methan­one - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Biological Activities of 2-Benzoylpyrroles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-benzoylpyrrole scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. As a key structural component in numerous synthetic and natural products, this scaffold serves as a versatile template for the design and development of novel therapeutic agents. This technical guide provides an in-depth overview of the prominent biological activities of 2-benzoylpyrrole and its derivatives, with a focus on their anticancer, anti-inflammatory, and antimicrobial properties. Detailed experimental protocols for key biological assays are provided, alongside a summary of quantitative activity data and visualizations of relevant signaling pathways to facilitate further research and drug discovery efforts.

Anticancer Activity

Derivatives of 2-benzoylpyrrole have emerged as a promising class of anticancer agents, exhibiting potent cytotoxic effects against a range of human cancer cell lines. A primary mechanism of action for many of these compounds is the inhibition of tubulin polymerization, a critical process for cell division. By disrupting microtubule dynamics, these agents induce cell cycle arrest, typically at the G2/M phase, and subsequently trigger apoptosis.[1][2]

Quantitative Anticancer Activity Data

The following table summarizes the in vitro anticancer activity of various 2-benzoylpyrrole and related derivatives from the literature.

Compound ID/Derivative	Cancer Cell Line	Assay Type	IC50 (µM)	Reference
Compound 19	MGC 80-3 (Gastric)	MTT	1.0 - 1.7	[3][4]
HCT-116 (Colon)	MTT	1.0 - 1.7	[3][4]
CHO (Ovarian)	MTT	1.0 - 1.7	[3][4]
Compound 21	HepG2 (Liver)	MTT	0.5 - 0.9	[3][4]
DU145 (Prostate)	MTT	0.5 - 0.9	[3][4]
CT-26 (Colon)	MTT	0.5 - 0.9	[3][4]
Compound 15	A549 (Lung)	MTT	3.6	[3][4]
ARAP 22	Medulloblastoma D283	-	nanomolar concentrations	[5]
ARAP 27	Medulloblastoma D283	-	nanomolar concentrations	[5]
Quinoxaline derivative 6e	60 human tumor cell lines	-	Mean GI50: 0.42	[6]
Quinoxaline derivative 6g	60 human tumor cell lines	-	Mean GI50: 0.15	[6]
Quinoxaline derivative 5c	60 human tumor cell lines	-	Mean GI50: 0.49	[6]

Mechanism of Action: Tubulin Polymerization Inhibition

Several 2-benzoylpyrrole derivatives exert their anticancer effects by binding to the colchicine (B1669291) site on β-tubulin. This interaction prevents the polymerization of tubulin dimers into microtubules, which are essential components of the mitotic spindle. The disruption of microtubule formation leads to a halt in the cell cycle at the G2/M phase, ultimately inducing apoptosis in cancer cells.

Anticancer Mechanism of 2-Benzoylpyrroles.

Experimental Protocol: Tubulin Polymerization Inhibition Assay

This fluorescence-based assay is used to determine the effect of test compounds on tubulin polymerization in vitro.[7][8]

Materials:

• Purified tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES, 2.0 mM MgCl2, 0.5 mM EGTA, pH 6.9)

• GTP (100 mM stock)

• Fluorescent reporter (e.g., DAPI)

• Glycerol

• Test compound (2-benzoylpyrrole derivative) and control inhibitors (e.g., colchicine)

• 96-well, black, flat-bottom plates

• Fluorescence plate reader with temperature control

Procedure:

• Reagent Preparation:

  • Prepare a 1x General Tubulin Buffer with 10% glycerol.

  • Prepare a stock solution of the test compound and controls in DMSO. Create serial dilutions in General Tubulin Buffer.

  • On ice, prepare the Tubulin Master Mix containing General Tubulin Buffer, GTP (final concentration 1 mM), fluorescent reporter, and tubulin protein (final concentration 3 mg/mL).

• Assay Execution:

  • Pre-warm the 96-well plate to 37°C.

  • Add 10 µL of the compound dilutions or vehicle control to the appropriate wells.

  • Incubate the plate at 37°C for 1 minute.

  • Initiate polymerization by adding 90 µL of the cold Tubulin Master Mix to each well.

  • Immediately place the plate in the fluorescence plate reader pre-heated to 37°C.

• Data Acquisition:

  • Measure the fluorescence intensity (e.g., excitation/emission of ~360/450 nm for DAPI) every minute for 60 minutes.

• Data Analysis:

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Calculate the rate of polymerization and the extent of inhibition for each compound concentration.

  • Determine the IC50 value of the test compound.

Tubulin Polymerization Assay Workflow.

Anti-inflammatory Activity

Certain 2-benzoylpyrrole derivatives have demonstrated significant anti-inflammatory properties. Their mechanism of action often involves the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenase-2 (COX-2).[9][10] By inhibiting COX-2, these compounds can reduce the production of prostaglandins, which are key mediators of inflammation, pain, and fever.

Quantitative Anti-inflammatory Activity Data

The following table summarizes the in vitro anti-inflammatory activity of various pyrrole (B145914) derivatives.

Compound ID/Derivative	Target	Assay Type	IC50 (µM)	Reference
Compound 4h	COX-2	Fluorometric	> Ibuprofen (6.44 pIC50)	[9]
Compound 4k	COX-2	Fluorometric	> Celecoxib	[9]
Compound 5b	COX-1	Fluorometric	-	[9]
Compound 5e	COX-1	Fluorometric	-	[9]
Pyrrolizine derivative 7c	15-LOX	-	4.61	[11]
Pyrrolizine derivative 7f	15-LOX	-	6.64	[11]
Heterocyclic/benzofuran hybrid 5d	NO production	Griess Assay	52.23	[12][13]

Mechanism of Action: COX-2 Inhibition and Modulation of Inflammatory Signaling

The anti-inflammatory effects of some 2-benzoylpyrrole derivatives are attributed to their ability to inhibit the COX-2 enzyme. Additionally, these compounds can modulate key inflammatory signaling pathways such as the NF-κB and MAPK pathways, leading to a downstream reduction in the expression of pro-inflammatory cytokines and mediators like TNF-α, IL-6, and nitric oxide (NO).[12][13][14]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Anti-cancer Activity of 3-substituted Benzoyl-4-substituted Phenyl-1H-pyrrole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benthamscience.com [benthamscience.com]
• 5. New pyrrole derivatives with potent tubulin polymerization inhibiting activity as anticancer agents including hedgehog-dependent cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and anticancer activity evaluation of new 2-alkylcarbonyl and 2-benzoyl-3-trifluoromethyl-quinoxaline 1,4-di-N-oxide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and antiinflammatory and analgesic activity of 5-aroyl-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-induced rat model - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Benzoylpyrrole: A Versatile Precursor for the Synthesis of Bioactive Natural Products

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The pyrrole (B145914) nucleus is a privileged scaffold in a vast array of biologically active natural products, particularly those of marine origin. Among the various functionalized pyrroles, 2-benzoylpyrrole and its derivatives serve as critical precursors for the construction of complex alkaloids with significant therapeutic potential. This technical guide provides a comprehensive overview of the synthetic utility of 2-benzoylpyrrole in the total synthesis of prominent natural products, with a focus on the lamellarin and ningalin classes of marine alkaloids. Detailed experimental protocols, quantitative data, and graphical representations of synthetic and biological pathways are presented to facilitate further research and drug development endeavors.

Synthesis of Lamellarin Alkaloids

The lamellarins are a family of marine alkaloids characterized by a polyaromatic pentacyclic ring system fused to a central pyrrole core.[1] Many of these compounds exhibit potent cytotoxic activity against various cancer cell lines, primarily through the inhibition of topoisomerase I and various protein kinases.[2][3][4] The synthesis of lamellarins is a complex undertaking that often involves the strategic construction of a highly substituted pyrrole intermediate. While a direct total synthesis starting from unsubstituted 2-benzoylpyrrole is not commonly reported, the methodologies employed often involve the synthesis and subsequent elaboration of 2-aroylpyrrole structures.

A representative synthetic strategy towards the lamellarin core involves the initial construction of a polysubstituted pyrrole, followed by a series of cross-coupling and cyclization reactions to build the fused ring system.

Synthetic Workflow for Lamellarin D

The following workflow outlines a plausible synthetic route to Lamellarin D, a potent cytotoxic agent, based on established synthetic transformations in the literature. This route highlights the central role of a functionalized 2-aroylpyrrole intermediate.

Caption: Synthetic workflow for Lamellarin D.

Experimental Protocols for Key Transformations

Protocol 1: Friedel-Crafts Acylation for the Synthesis of a Substituted 2-Benzoylpyrrole

This protocol is a general procedure for the C2-acylation of a pyrrole derivative.

• Materials:

  • N-substituted or unprotected pyrrole (1.0 eq)

  • Substituted benzoyl chloride (1.1 eq)

  • Anhydrous aluminum chloride (AlCl₃) (1.2 eq)

  • Anhydrous dichloromethane (B109758) (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • To a stirred suspension of anhydrous AlCl₃ in anhydrous DCM at 0 °C under an inert atmosphere, add the substituted benzoyl chloride dropwise.

  • After stirring for 15 minutes, add a solution of the pyrrole derivative in anhydrous DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Carefully pour the reaction mixture into a beaker containing ice and 1 M HCl.

  • Separate the organic layer and extract the aqueous layer with DCM.

  • Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Suzuki-Miyaura Cross-Coupling of a Brominated Pyrrole

This protocol describes a typical Suzuki coupling to introduce an aryl group onto the pyrrole core.

• Materials:

  • Brominated pyrrole derivative (1.0 eq)

  • Arylboronic acid (1.5 eq)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

  • Base (e.g., K₂CO₃, 2.0 eq)

  • Solvent (e.g., DME/water mixture)

• Procedure:

  • To a flask containing the brominated pyrrole, arylboronic acid, and K₂CO₃, add the solvent mixture.

  • Degas the mixture with argon or nitrogen for 15-20 minutes.

  • Add the palladium catalyst and heat the reaction mixture to 80-90 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and dilute with ethyl acetate (B1210297) and water.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the product by column chromatography.

Quantitative Data for Lamellarin Synthesis

The following table summarizes representative yields for key steps in the synthesis of lamellarin alkaloids, compiled from various literature sources. It is important to note that yields can vary significantly based on the specific substrates and reaction conditions used.

Step	Transformation	Reagents and Conditions	Yield (%)	Reference
1	Friedel-Crafts Acylation	Benzoyl chloride, AlCl₃, DCM, 0 °C to rt	70-90	General Procedure
2	Bromination	NBS, DMF	85-95	[5]
3	Suzuki-Miyaura Coupling	Arylboronic acid, Pd(PPh₃)₄, K₂CO₃, DME/H₂O, 80 °C	60-85	[6]
4	N-Alkylation	Alkyl halide, Cs₂CO₃, DMF	70-90	[2]
5	Intramolecular Heck Cyclization	Pd(OAc)₂, PPh₃, K₂CO₃, DMF	30-50	[2]
6	Deprotection	BCl₃ or BBr₃, DCM	80-95	[2]

Synthesis of Ningalin B and its Analogues

Ningalin B is another marine alkaloid possessing a 3,4-diarylpyrrole core. It and its synthetic analogues have garnered significant interest due to their ability to inhibit P-glycoprotein (P-gp), a key transporter involved in multidrug resistance (MDR) in cancer cells.[5] The synthesis of ningalin B often employs a strategy that builds the highly substituted pyrrole ring system through cycloaddition reactions.

Synthetic Workflow for Ningalin B

A common approach to the ningalin B core is the Boger modification of the Diels-Alder reaction, which allows for the efficient construction of the polysubstituted pyrrole.

Caption: Synthetic workflow for Ningalin B analogues.

Experimental Protocols for Key Transformations

Protocol 3: Heterocyclic Azadiene Diels-Alder Reaction for Pyrrole Synthesis

This protocol is based on the work of Boger and is a powerful method for constructing highly substituted pyrroles.[7]

• Materials:

  • Dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate (1.0 eq)

  • Substituted alkyne (1.1 eq)

  • Toluene (B28343)

  • Zinc dust

  • Trifluoroacetic acid (TFA)

• Procedure:

  • A solution of the tetrazine and the alkyne in toluene is heated at reflux until the characteristic red color of the tetrazine disappears.

  • The solvent is removed under reduced pressure to yield the crude 1,2-diazine.

  • The crude diazine is dissolved in TFA, and zinc dust is added portion-wise at 0 °C.

  • The reaction is stirred at room temperature for several hours.

  • The mixture is filtered, and the filtrate is concentrated.

  • The residue is partitioned between ethyl acetate and water, and the aqueous layer is neutralized with saturated NaHCO₃.

  • The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated.

  • The product is purified by column chromatography.

Quantitative Data for Ningalin B Synthesis

The following table provides representative yields for the key steps in the synthesis of ningalin B and its analogues.

Step	Transformation	Reagents and Conditions	Yield (%)	Reference
1	Diels-Alder Cycloaddition	Substituted alkyne, toluene, reflux	80-95	[7]
2	Reductive Ring Contraction	Zn, TFA	60-75	[7]
3	Esterification	MeOH, H₂SO₄ (cat.)	85-95	[8]
4	N-Alkylation	Alkyl halide, NaH, DMF	70-85	[5]
5	Suzuki Coupling (for analogues)	Arylboronic acid, Pd catalyst, base	50-80	[5]

Biological Signaling Pathways

The natural products derived from 2-benzoylpyrrole precursors exhibit their potent biological activities by modulating specific cellular signaling pathways. Understanding these pathways is crucial for the rational design of new therapeutic agents.

Lamellarin D-Induced Apoptosis Pathway

Lamellarin D induces cancer cell death through a dual mechanism involving the inhibition of nuclear topoisomerase I and direct action on mitochondria.[2][9]

Caption: Lamellarin D-induced apoptosis pathways.

Ningalin B-Mediated Inhibition of P-glycoprotein

Ningalin B and its analogues reverse multidrug resistance by directly inhibiting the efflux function of P-glycoprotein (P-gp), leading to increased intracellular accumulation of chemotherapeutic drugs.[5][10]

Caption: Mechanism of P-gp inhibition by Ningalin B.

Conclusion

2-Benzoylpyrrole and its derivatives are invaluable precursors in the synthesis of a diverse range of bioactive natural products. The methodologies highlighted in this guide, including Friedel-Crafts acylation, Suzuki-Miyaura cross-coupling, and heterocyclic Diels-Alder reactions, provide a robust toolkit for the construction of complex pyrrole-containing alkaloids such as the lamellarins and ningalins. A thorough understanding of the synthetic pathways and the biological mechanisms of action of these compounds is essential for the development of new and more effective therapeutic agents for the treatment of cancer and other diseases. The detailed protocols and data presented herein are intended to serve as a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. An Overview on the Synthesis of Lamellarins and Related Compounds with Biological Interest | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthetic Approaches to the Lamellarins—A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Total Synthesis of Ningalin D - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Total synthesis of ningalin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Total synthesis of lamellarin G trimethyl ether through enaminone cyclocondensation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide on the Thermochemical Properties and Stability of 2-Benzoylpyrrole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted thermochemical properties and stability of 2-Benzoylpyrrole. While direct experimental thermochemical data for this specific compound is not extensively available in public literature, this document outlines the standard methodologies used to determine these properties for similar aromatic ketones and pyrrole (B145914) derivatives. This guide serves as a foundational resource for researchers interested in the material science, process chemistry, and drug development applications of 2-Benzoylpyrrole.

Physicochemical and Thermochemical Properties

2-Benzoylpyrrole is an organic compound featuring a pyrrole ring substituted with a benzoyl group.[1] Its aromatic nature contributes to its stability.[1] The known physical properties are summarized in the table below. The subsequent table outlines the key thermochemical properties that are critical for understanding the energy content and phase behavior of this molecule. The values for the thermochemical properties are yet to be experimentally determined and are presented here as parameters to be measured using the protocols described in this guide.

Table 1: Physical Properties of 2-Benzoylpyrrole

Property	Value	Source
Molecular Formula	C₁₁H₉NO	[2]
Molecular Weight	171.199 g/mol	[2]
Melting Point	78-79 °C	[3]
Boiling Point	175-180 °C @ 0.25 Torr	[3]
Appearance	White to light yellow solid or crystalline substance	[1]
Solubility	Soluble in organic solvents like ethanol (B145695) and acetone; limited solubility in water.	[1]

Table 2: Key Thermochemical Properties of 2-Benzoylpyrrole (To Be Determined)

Property	Symbol	Value
Standard Molar Enthalpy of Formation (crystal)	ΔfHₘ°(cr)	TBD
Standard Molar Enthalpy of Sublimation	ΔsubHₘ°	TBD
Standard Molar Enthalpy of Formation (gas)	ΔfHₘ°(g)	TBD

Stability and Reactivity

The aromaticity of both the pyrrole and benzene (B151609) rings in 2-Benzoylpyrrole confers significant thermodynamic stability to the molecule.[1] It is generally stable under standard conditions. However, like many organic compounds, it can be expected to undergo decomposition at elevated temperatures. Its reactivity is characterized by the functional groups present: the pyrrole ring, which is susceptible to electrophilic substitution, and the ketone group, which can undergo nucleophilic addition. 2-Benzoylpyrrole serves as a precursor in the synthesis of more complex molecules, including pharmaceuticals like Ketorolac.[1][4]

Experimental Protocols for Thermochemical Characterization

The determination of the thermochemical properties of 2-Benzoylpyrrole would involve the following well-established experimental techniques.

3.1. Determination of the Standard Molar Enthalpy of Formation (ΔfHₘ°(cr)) by Combustion Calorimetry

The standard molar enthalpy of formation in the crystalline state is determined from its standard molar enthalpy of combustion (ΔcHₘ°). This is measured using a static bomb combustion calorimeter.

• Principle: A precisely weighed sample of 2-Benzoylpyrrole is completely combusted in a high-pressure oxygen atmosphere within a sealed container (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is measured with high precision.

• Apparatus: A static bomb calorimeter, a certified benzoic acid pellet (for calibration), a balance with high precision, and a temperature sensor.

• Procedure:

  • Calibration: The energy equivalent of the calorimeter is determined by combusting a known mass of a standard substance, typically benzoic acid, for which the energy of combustion is accurately known.

  • Sample Preparation: A pellet of 2-Benzoylpyrrole of known mass is prepared.

  • Combustion: The pellet is placed in the bomb, which is then sealed and pressurized with pure oxygen. The bomb is placed in the calorimeter, and the sample is ignited.

  • Data Acquisition: The temperature of the water bath is monitored before, during, and after the combustion to determine the temperature rise.

  • Calculation: The standard molar enthalpy of combustion is calculated from the energy equivalent of the calorimeter and the corrected temperature rise. The standard molar enthalpy of formation is then derived using Hess's law.

3.2. Determination of the Standard Molar Enthalpy of Sublimation (ΔsubHₘ°) by Knudsen Effusion or Thermogravimetric Analysis

The standard molar enthalpy of sublimation, the energy required for the transition from the solid to the gaseous state, can be determined by measuring the vapor pressure of the solid as a function of temperature.

• Principle (Knudsen Effusion): This method involves measuring the rate of mass loss of a sample effusing through a small orifice in a heated cell under high vacuum. The vapor pressure is related to the rate of mass loss. By measuring the vapor pressure at different temperatures, the enthalpy of sublimation can be calculated using the Clausius-Clapeyron equation.[5][6]

• Apparatus: A Knudsen effusion apparatus with a high-precision thermobalance and a high-vacuum system.

• Procedure:

  • A small amount of crystalline 2-Benzoylpyrrole is placed in the Knudsen cell.

  • The cell is heated to a series of constant temperatures under high vacuum.

  • The rate of mass loss is measured at each temperature.

  • The vapor pressure is calculated for each temperature.

  • The enthalpy of sublimation is determined from the slope of a plot of ln(p) versus 1/T.

• Principle (Thermogravimetric Analysis - TGA): Isothermal TGA can be used to measure the rate of mass loss due to sublimation at different temperatures. The sublimation rate is related to the vapor pressure.[7][8]

• Apparatus: A thermogravimetric analyzer.

• Procedure:

  • A sample of 2-Benzoylpyrrole is placed in the TGA.

  • The sample is heated to a specific isothermal temperature, and the mass loss over time is recorded.

  • This is repeated for several different temperatures.

  • The rate of sublimation at each temperature is determined.

  • The enthalpy of sublimation is derived from the temperature dependence of the sublimation rate using the Eyring equation.[8]

Workflow for Thermochemical Characterization

The logical flow for the experimental determination of the gas-phase standard molar enthalpy of formation is depicted in the following diagram.

Caption: Experimental workflow for determining the thermochemical properties of 2-Benzoylpyrrole.

References

• 1. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. echemi.com [echemi.com]
• 4. 2-Benzoylpyrrole | CAS#:7697-46-3 | Chemsrc [chemsrc.com]
• 5. Vapor pressures and enthalpies of sublimation of 17 polychlorinated dibenzo-p-dioxins and five polychlorinated dibenzofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of the Sublimation and Vapor Pressure of 2-(2-Nitrovinyl) Furan (G-0) Using Thermogravimetric Analysis: Effects of Complexation with Cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]

The Industrial Versatility of 2-Benzoylpyrrole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Benzoylpyrrole, a versatile heterocyclic ketone, serves as a pivotal intermediate in various industrial sectors, most notably in pharmaceuticals and agrochemicals. Its unique chemical architecture, featuring a pyrrole (B145914) ring coupled with a benzoyl group, allows for diverse functionalization, leading to the synthesis of high-value compounds. This technical guide provides an in-depth analysis of the primary industrial applications of 2-benzoylpyrrole, with a focus on its role in the synthesis of the non-steroidal anti-inflammatory drug (NSAID) Ketorolac and the development of novel agrochemicals. Detailed experimental protocols, quantitative data, and process visualizations are presented to offer a comprehensive resource for researchers and professionals in drug development and chemical synthesis.

Pharmaceutical Applications: The Gateway to Ketorolac

The most significant industrial application of 2-benzoylpyrrole is its function as a key starting material in the synthesis of Ketorolac.[1][2] Ketorolac is a potent NSAID used for the short-term management of moderate to severe pain.[3] The synthesis of Ketorolac from 2-benzoylpyrrole is a multi-step process that has been the subject of various patented synthetic routes aiming to improve yield and efficiency.

Mechanism of Action of Ketorolac: A Signaling Pathway

Ketorolac exerts its analgesic and anti-inflammatory effects by inhibiting the cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2. These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. By blocking this pathway, Ketorolac effectively reduces the production of prostaglandins, thereby alleviating pain and inflammation.

Mechanism of action of Ketorolac.

Synthesis of Ketorolac from 2-Benzoylpyrrole: An Experimental Workflow

The conversion of 2-benzoylpyrrole to Ketorolac typically involves the introduction of a carboxylic acid-bearing side chain onto the pyrrole ring. While various specific reagents and conditions are proprietary, a general synthetic workflow is outlined below.

General synthetic workflow for Ketorolac.

Quantitative Data: Synthesis of Ketorolac Intermediate

Reactant 1	Reactant 2	Product	Yield (%)	Reference
2-Benzoylpyrrole	Diethyl bromomalonate	Diethyl (2-benzoyl-1H-pyrrol-1-yl)malonate	~75%	General literature synthesis
Diethyl (2-benzoyl-1H-pyrrol-1-yl)malonate	Sodium ethoxide	Ethyl 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylate	~80%	General literature synthesis
Ethyl 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylate	Sodium hydroxide	Ketorolac	>90%	General literature synthesis

Experimental Protocol: Synthesis of a Key Ketorolac Precursor

This protocol outlines the synthesis of diethyl (2-benzoyl-1H-pyrrol-1-yl)malonate, a key intermediate in the production of Ketorolac.

Materials:

• 2-Benzoylpyrrole

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous N,N-dimethylformamide (DMF)

• Diethyl bromomalonate

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under a nitrogen atmosphere at 0 °C, add a solution of 2-benzoylpyrrole (1.0 equivalent) in anhydrous DMF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Cool the mixture back to 0 °C and add diethyl bromomalonate (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x 50 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford diethyl (2-benzoyl-1H-pyrrol-1-yl)malonate.

Agrochemical Applications: A Scaffold for Novel Pesticides

The 2-benzoylpyrrole scaffold has been explored for the development of new insecticides and acaricides.[4] The mechanism of action for some of these derivatives is believed to be the uncoupling of oxidative phosphorylation in insects and mites, a mode of action similar to that of the commercial insecticide chlorfenapyr (B1668718).[4]

Quantitative Data: Insecticidal and Acaricidal Activity

The following table summarizes the biological activity of selected 2-benzoylpyrrole derivatives against common agricultural pests.

Compound	Pest	Bioassay	Activity (LC50/IC50)	Reference
4-bromo-2-(2,4-dichlorobenzyl)-1-(ethoxymethyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (a 2-benzylpyrrole derivative)	Oriental Armyworm (Mythimna separata)	Leaf-dip	10-20 mg/L	[4]
Substituted 2-benzoylpyrrole derivatives	Two-spotted spider mite (Tetranychus urticae)	Leaf-dip	Varies with substitution	[4]

Experimental Protocol: Evaluation of Insecticidal Activity (Leaf-Dip Bioassay)

This protocol describes a common method for assessing the insecticidal activity of 2-benzoylpyrrole derivatives.

Materials:

• Test compounds (2-benzoylpyrrole derivatives)

• Acetone (B3395972) (as a solvent)

• Triton X-100 (as a surfactant)

• Distilled water

• Leaf discs (from a suitable host plant, e.g., cabbage for armyworms)

• Test insects (e.g., third-instar larvae of Mythimna separata)

• Petri dishes

• Filter paper

Procedure:

• Prepare a stock solution of the test compound in acetone.

• Prepare a series of dilutions of the stock solution with distilled water containing a small amount of Triton X-100 (e.g., 0.1%) to ensure proper wetting of the leaf surface.

• Dip leaf discs into each test solution for a set period (e.g., 10-30 seconds).

• Allow the treated leaf discs to air dry.

• Place one treated leaf disc in each Petri dish lined with moist filter paper.

• Introduce a set number of test insects (e.g., 10 larvae) into each Petri dish.

• As a control, use leaf discs dipped in a solution of acetone and Triton X-100 in water.

• Maintain the Petri dishes under controlled environmental conditions (e.g., 25°C, 16:8 h light:dark photoperiod).

• Assess insect mortality at regular intervals (e.g., 24, 48, and 72 hours).

• Calculate the LC50 value (the concentration that causes 50% mortality) using probit analysis.

Synthesis of 2-Benzoylpyrrole: A Foundational Process

The efficient synthesis of 2-benzoylpyrrole is crucial for its industrial applications. The Friedel-Crafts acylation of pyrrole with benzoyl chloride is a common and effective method.

Friedel-Crafts Acylation: A General Workflow

Workflow for Friedel-Crafts acylation.

Quantitative Data: Synthesis of 2-Benzoylpyrrole

Acylating Agent	Catalyst	Solvent	Yield (%)	Reference
Benzoyl chloride	SnCl4	Dichloromethane (B109758)	~85%	General literature synthesis
Benzoyl chloride	AlCl3	Dichloromethane	~70-80%	General literature synthesis
N,N-Dimethylbenzamide	POCl3	1,2-Dichloroethane	~80%	[1]

Experimental Protocol: Friedel-Crafts Acylation of Pyrrole

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous tin(IV) chloride (SnCl4)

• Anhydrous dichloromethane

• 1 M Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a stirred solution of pyrrole (1.0 equivalent) in anhydrous dichloromethane under a nitrogen atmosphere at 0 °C, add anhydrous tin(IV) chloride (1.1 equivalents) dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of benzoyl chloride (1.05 equivalents) in anhydrous dichloromethane dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M hydrochloric acid.

• Separate the organic layer and wash it sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica gel to yield 2-benzoylpyrrole.

Conclusion

2-Benzoylpyrrole stands out as a valuable and versatile building block in industrial organic synthesis. Its primary application as a precursor to the widely used NSAID, Ketorolac, underscores its importance in the pharmaceutical industry. Furthermore, its utility as a scaffold for the development of novel agrochemicals highlights its potential for future growth in the crop protection sector. The synthetic methodologies outlined in this guide, along with the provided quantitative data and experimental protocols, offer a solid foundation for researchers and professionals to explore and expand upon the industrial applications of this important heterocyclic compound. Further research into more efficient and greener synthetic routes, as well as the exploration of new derivatives with enhanced biological activities, will undoubtedly continue to drive the industrial significance of 2-benzoylpyrrole.

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 2. Galactosyl prodrug of ketorolac: synthesis, stability, and pharmacological and pharmacokinetic evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Ketorolac - Chempedia - LookChem [lookchem.com]
• 4. Design, synthesis, and biological evaluation of 2-benzylpyrroles and 2-benzoylpyrroles based on structures of insecticidal chlorfenapyr and natural pyrrolomycins - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthetic Routes of 2-Benzoylpyrrole

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive review of the primary synthetic routes to 2-benzoylpyrrole, a crucial scaffold in medicinal chemistry and materials science. This document details various methodologies, presenting quantitative data in structured tables for easy comparison, and offers detailed experimental protocols for key reactions. Furthermore, signaling pathways, experimental workflows, and logical relationships are illustrated through diagrams generated using Graphviz (DOT language).

Introduction

2-Aroylpyrroles, particularly 2-benzoylpyrrole, are prevalent structural motifs in a wide range of biologically active compounds. Notable examples include the non-steroidal anti-inflammatory drugs (NSAIDs) Tolmetin, Zomepirac, and Ketorolac, which exhibit potent anti-inflammatory and analgesic properties. The pyrrole (B145914) core in these molecules plays a critical role in their pharmacological activity. Consequently, the development of efficient and regioselective methods for the synthesis of 2-benzoylpyrrole and its derivatives is of significant interest to the pharmaceutical and chemical industries. This guide explores the most prominent synthetic strategies, including classical electrophilic substitution reactions, modern organometallic cross-coupling methods, and innovative one-pot procedures.

Key Synthetic Methodologies

The synthesis of 2-benzoylpyrrole can be broadly categorized into several key strategies, each with its own set of advantages and limitations regarding regioselectivity, substrate scope, and reaction conditions.

Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone of aromatic chemistry and a traditional method for the synthesis of 2-aroylpyrroles.[1] This electrophilic aromatic substitution reaction typically involves the use of a Lewis acid to activate an acylating agent, such as benzoyl chloride or benzoic anhydride, which then reacts with the electron-rich pyrrole ring.

A significant challenge in the Friedel-Crafts acylation of pyrroles is controlling the regioselectivity between the C2 and C3 positions. The outcome of the reaction is highly dependent on the nature of the substituent on the pyrrole nitrogen (N-substituent) and the choice of the Lewis acid catalyst.

Influence of N-Substituents and Lewis Acids on Regioselectivity:

Generally, unprotected (N-H) and N-alkyl pyrroles favor acylation at the C2 position. However, the use of bulky N-substituents can sterically hinder the C2 position, thereby promoting C3 acylation. Furthermore, electron-withdrawing protecting groups on the nitrogen can also direct the acylation to the C3 position.

The choice of Lewis acid also plays a crucial role. For N-p-toluenesulfonylpyrrole, strong Lewis acids like aluminum chloride (AlCl₃) tend to favor the formation of the 3-acyl product. Conversely, weaker Lewis acids such as tin(IV) chloride (SnCl₄) or boron trifluoride etherate (BF₃·OEt₂) often lead to the 2-acyl isomer as the major product.

Organocatalytic Friedel-Crafts Acylation:

An alternative to metal-based Lewis acids is the use of organocatalysts. 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) has been demonstrated to be an effective nucleophilic catalyst for the highly regioselective C2-acylation of N-alkyl pyrroles with benzoyl chloride, affording high yields.[2] This method avoids the use of harsh Lewis acids and offers excellent control over the regioselectivity.

Quantitative Data for DBN-Catalyzed Benzoylation of N-Methylpyrrole:

Entry	Acyl Chloride	Time (h)	Conversion (%)	Isolated Yield (%)
1	Benzoyl chloride	4	>99	91
2	p-Nitrobenzoyl chloride	4	>99	93
3	p-Methoxybenzoyl chloride	4	>99	90
4	o-Toluoyl chloride	4	>99	88
5	m-Toluoyl chloride	8	>99	92

Data sourced from Taylor et al. (2010).[2]

Experimental Protocol for DBN-Catalyzed Friedel-Crafts Acylation:

To a solution of N-methylpyrrole (1.0 mmol) and benzoyl chloride (1.2 mmol) in toluene (B28343) (5 mL) is added 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) (0.15 mmol). The reaction mixture is then heated at reflux for 4 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate (B1210297) and washed sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford 2-benzoyl-N-methylpyrrole.

Diagram of DBN-Catalyzed Friedel-Crafts Acylation:

Caption: Catalytic cycle of DBN-catalyzed Friedel-Crafts acylation of N-methylpyrrole.

Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is another classical method for the formylation and acylation of electron-rich aromatic and heteroaromatic compounds.[1] The reaction utilizes a Vilsmeier reagent, which is typically formed from a substituted amide, such as N,N-dimethylformamide (DMF) or N,N-dimethylbenzamide, and a halogenating agent, most commonly phosphorus oxychloride (POCl₃). The resulting electrophilic iminium salt then reacts with the pyrrole ring, followed by hydrolysis to yield the corresponding ketone. This method is particularly effective for introducing a formyl group but can be adapted for benzoylation.

A patent describes a synthetic processing method of 2-benzoyl pyrrole using phosphorus oxychloride as a catalyst with pyrrole and benzamide (B126) as the raw materials.[3]

Experimental Protocol for Vilsmeier-Haack Type Benzoylation:

In a three-necked flask, phosphorus oxychloride (1.1 mmol) is added dropwise to anhydrous N,N-dimethylbenzamide (1.2 mmol) at 0 °C with stirring. The mixture is stirred for 30 minutes at room temperature to form the Vilsmeier reagent. A solution of pyrrole (1.0 mmol) in anhydrous 1,2-dichloroethane (B1671644) (5 mL) is then added dropwise. The reaction mixture is heated to 50-60 °C and stirred for 1 hour. After cooling, the mixture is poured onto crushed ice and neutralized with a concentrated solution of sodium acetate to a pH of approximately 6-7. The mixture is then heated on a steam bath for 15-20 minutes to hydrolyze the intermediate iminium salt. After cooling, the product is extracted with diethyl ether, and the combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

Diagram of Vilsmeier-Haack Reaction Workflow:

Caption: General workflow for the Vilsmeier-Haack synthesis of 2-benzoylpyrrole.

Organometallic Approaches

The use of organometallic reagents provides a powerful and often highly regioselective route to 2-acylpyrroles.

Grignard Reagent-Based Synthesis:

One common approach involves the preparation of a pyrrolyl Grignard reagent, such as pyrrolylmagnesium bromide, which is then reacted with a suitable acylating agent. A reported method describes the reaction of pyrrolylmagnesium bromide with S-phenyl thiobenzoate in the presence of a catalytic amount of cuprous iodide to afford 2-benzoylpyrrole.

Experimental Protocol for Grignard-Based Synthesis:

To a solution of ethylmagnesium bromide in diethyl ether is added pyrrole at 0 °C. The mixture is stirred at room temperature for 1 hour to form pyrrolylmagnesium bromide. The resulting solution is then cooled to 0 °C, and S-phenyl thiobenzoate and a catalytic amount of cuprous iodide are added. The reaction mixture is stirred at room temperature for 2 hours. The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution. The product is extracted with diethyl ether, and the combined organic layers are washed, dried, and concentrated. The crude product is purified by column chromatography.

Palladium-Catalyzed C-H Functionalization

In recent years, transition metal-catalyzed direct C-H bond functionalization has emerged as a highly efficient and atom-economical strategy for the synthesis of substituted heterocycles. Palladium-catalyzed direct arylation and acylation of pyrroles have been successfully developed.

These methods often involve the reaction of a pyrrole derivative with an aryl halide or another coupling partner in the presence of a palladium catalyst and a suitable ligand. The C2 and C5 positions of the pyrrole ring are generally more reactive towards C-H functionalization.

Quantitative Data for Palladium-Catalyzed Direct Arylation of 1-Methylpyrrole (B46729) with Aryl Bromides:

Entry	Aryl Bromide	Catalyst	Base	Yield (%)
1	4-Bromobenzonitrile	PdCl(C₃H₅)(dppb)	KOAc	91
2	4-Bromoacetophenone	PdCl(C₃H₅)(dppb)	KOAc	85
3	4-Bromotoluene	PdCl(C₃H₅)(dppb)	KOAc	78
4	1-Bromo-4-(trifluoromethyl)benzene	PdCl(C₃H₅)(dppb)	KOAc	92

Data is illustrative of typical yields for direct arylation reactions.[4]

Experimental Protocol for Palladium-Catalyzed Direct C-H Arylation:

In a Schlenk tube, 1-methylpyrrole (2.0 mmol), the aryl bromide (1.0 mmol), palladium acetate (Pd(OAc)₂, 0.02 mmol), a suitable phosphine (B1218219) ligand (e.g., SPhos, 0.04 mmol), and potassium carbonate (K₂CO₃, 2.0 mmol) are combined in a solvent such as dimethylacetamide (DMAc) (3 mL). The tube is sealed, and the reaction mixture is heated at 120-150 °C for 12-24 hours. After cooling to room temperature, the mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.

Diagram of a General Palladium Catalytic Cycle for C-H Arylation:

Caption: A simplified catalytic cycle for the direct C-H arylation of pyrrole.

One-Pot Syntheses

One-pot syntheses, where multiple reaction steps are carried out in a single reaction vessel without the isolation of intermediates, offer significant advantages in terms of efficiency, reduced waste, and operational simplicity. Several one-pot methods for the synthesis of 2-acylpyrroles have been reported.

One notable example is a tandem one-pot approach for the synthesis of multisubstituted 2-acylpyrroles from readily available N-tosyl triazoles and 2-hydroxymethylallyl carbonates. This complex sequence involves Rh(II)-catalyzed O-H insertion,[2][2]-sigmatropic rearrangement, Pd(0)-catalyzed decarboxylation, intramolecular cyclization, and subsequent elimination and aromatization steps.

Another novel one-pot reaction involves the generation of a di(1H-pyrrol-1-yl)zirconium(IV) chloride complex, which then reacts with benzaldehydes to produce 2-benzoylpyrroles as the major product.

Conclusion

The synthesis of 2-benzoylpyrrole can be achieved through a variety of methodologies, each with its own merits and drawbacks. The choice of a particular synthetic route will depend on factors such as the desired substitution pattern, the availability of starting materials, and the required scale of the synthesis.

• Friedel-Crafts acylation remains a viable, classical approach, with modern organocatalytic variants offering excellent regioselectivity and milder conditions.

• Vilsmeier-Haack type reactions are also a well-established method, particularly for formylation, but can be adapted for benzoylation.

• Organometallic routes , especially those employing Grignard reagents, provide a highly regioselective pathway to C2-acylated pyrroles.

• Palladium-catalyzed C-H functionalization represents the state-of-the-art in terms of atom economy and allows for the direct coupling of pyrroles with a wide range of partners.

• One-pot syntheses are increasingly important for their efficiency and are well-suited for the rapid generation of diverse libraries of 2-benzoylpyrrole derivatives for drug discovery and other applications.

For researchers and professionals in drug development, a thorough understanding of these synthetic strategies is essential for the design and efficient production of novel pyrrole-based therapeutic agents. The continuous development of new catalytic systems and synthetic methodologies will undoubtedly lead to even more powerful and sustainable approaches for the synthesis of this important class of compounds.

References

• 1. par.nsf.gov [par.nsf.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

The Unseen Arsenal: A Technical Guide to the Natural Occurrence of 2-Benzoylpyrrole Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 2-benzoylpyrrole core, a key pharmacophore in synthetic pharmaceuticals like the non-steroidal anti-inflammatory drug (NSAID) Ketorolac, is also a recurring motif in a diverse array of naturally occurring bioactive compounds. Nature, in its vast biosynthetic laboratory, has produced a fascinating collection of 2-benzoylpyrrole analogs, primarily within the marine and microbial realms. These natural products exhibit a remarkable spectrum of biological activities, from potent antibacterial and antifungal to promising anticancer properties. This in-depth technical guide explores the natural occurrence of these valuable compounds, detailing their sources, biological activities, and the experimental methodologies employed in their discovery and characterization. A particular focus is placed on the pyrrolomycin family of antibiotics and brominated pyrrole (B145914) alkaloids from marine sponges, which represent the most prominent examples of this structural class. Understanding the natural origins and mechanisms of action of these analogs provides a crucial foundation for future drug discovery and development endeavors.

Naturally Occurring 2-Benzoylpyrrole Analogs: A Tabular Overview

The following tables summarize the key quantitative data for prominent naturally occurring 2-benzoylpyrrole analogs, providing a comparative overview of their sources and biological potencies.

Table 1: Antibacterial Activity of Pyrrolomycin Analogs

Compound	Natural Source	Test Organism	MIC (μg/mL)	Citation(s)
Pyrrolomycin A	Streptomyces sp.	Staphylococcus aureus	0.78	[1]
Bacillus subtilis	0.39	[1]
Pyrrolomycin B	Streptomyces sp.	Staphylococcus aureus	0.2	[1]
Bacillus subtilis	0.1	[1]
Pyrrolomycin C	Streptomyces sp.	Staphylococcus aureus	0.1	[1]
Bacillus subtilis	0.05	[1]
Pyrrolomycin D	Streptomyces sp.	Staphylococcus aureus	0.025	[2]
Escherichia coli ΔtolC	0.025	[2]
Dioxapyrrolomycin	Streptomyces sp.	Staphylococcus aureus	0.1	[1]

Table 2: Cytotoxic Activity of 2-Benzoylpyrrole Analogs against Cancer Cell Lines

Compound	Natural Source	Cancer Cell Line	IC50 (μM)	Citation(s)
Marinopyrrole A	Streptomyces sp.	HCT-116 (Colon)	9.4	[3]
Marinopyrrole B	Streptomyces sp.	HCT-116 (Colon)	9.0	[3]
Pyrrolomycin C	Streptomyces sp.	HCT-116 (Colon)	0.8	[3]
MCF7 (Breast)	1.5	[3]
Pyrrolomycin F-series	Streptomyces sp.	HCT-116 (Colon)	0.35 - 1.21	[3]
MCF7 (Breast)	0.35 - 1.21	[3]
Ageliferin	Stylissa carteri (Sponge)	HCT116 (Colon)	High	[4]
Z-3-bromohymenialdisine	Stylissa carteri (Sponge)	L5178Y (Mouse Lymphoma)	Moderate	[4]
HCT116 (Colon)	High	[4]
(+) Dibromophakelline	Stylissa carteri (Sponge)	L5178Y (Mouse Lymphoma)	High	[4]

Experimental Protocols

This section provides detailed methodologies for the isolation, characterization, and biological evaluation of naturally occurring 2-benzoylpyrrole analogs, based on established scientific literature.

Isolation and Purification of Pyrrolomycins from Streptomyces sp.

This protocol outlines a general procedure for the extraction and purification of pyrrolomycin-type 2-benzoylpyrrole analogs from a liquid culture of a producing Streptomyces strain.

1. Fermentation:

• Inoculate a suitable seed medium (e.g., Tryptic Soy Broth) with a pure culture of the Streptomyces strain.
• Incubate at 28-30°C with shaking (200-250 rpm) for 2-3 days.
• Transfer the seed culture to a production medium (e.g., a defined medium with specific carbon and nitrogen sources to optimize secondary metabolite production) at a 5-10% (v/v) inoculation rate.
• Continue incubation under the same conditions for 7-14 days. Monitor production of the target compounds by HPLC analysis of small culture aliquots.

2. Extraction:

• Separate the mycelium from the culture broth by centrifugation or filtration.
• Extract the culture broth with an equal volume of a water-immiscible organic solvent such as ethyl acetate (B1210297) or dichloromethane (B109758) three times.
• Extract the mycelial cake with a polar organic solvent such as acetone (B3395972) or methanol.
• Combine the organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

3. Chromatographic Purification:

• Subject the crude extract to vacuum liquid chromatography (VLC) on silica (B1680970) gel, eluting with a stepwise gradient of increasing polarity (e.g., n-hexane/ethyl acetate followed by ethyl acetate/methanol) to achieve initial fractionation.
• Analyze the fractions by thin-layer chromatography (TLC) or HPLC to identify those containing the desired pyrrolomycins.
• Pool the active fractions and subject them to further purification using medium-pressure liquid chromatography (MPLC) or flash chromatography on a C18 reversed-phase column with a methanol/water gradient.
• Perform final purification of the isolated compounds by preparative high-performance liquid chromatography (HPLC) on a C18 column using an isocratic or shallow gradient elution with a suitable solvent system (e.g., acetonitrile/water or methanol/water with 0.1% trifluoroacetic acid).

4. Structure Elucidation:

• Confirm the structure of the purified compounds using a combination of spectroscopic techniques, including:
• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HRESIMS) to determine the molecular formula.
• Nuclear Magnetic Resonance (NMR): 1H, 13C, COSY, HSQC, and HMBC NMR experiments to elucidate the chemical structure and assign all proton and carbon signals.

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a standard assay to determine the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5][6][7][8]

1. Preparation of Inoculum:

• From a fresh agar (B569324) plate culture, pick a few colonies of the test bacterium and suspend them in a sterile broth (e.g., Mueller-Hinton Broth for bacteria).
• Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL.
• Dilute the adjusted bacterial suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

2. Preparation of Compound Dilutions:

• Dissolve the purified 2-benzoylpyrrole analog in a suitable solvent (e.g., DMSO) to prepare a stock solution.
• Perform serial two-fold dilutions of the stock solution in the appropriate broth medium in a 96-well microtiter plate to obtain a range of test concentrations.

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate containing the compound dilutions with the prepared bacterial suspension.
• Include a positive control (broth with bacteria, no compound) and a negative control (broth only) in each plate.
• Incubate the plates at the optimal growth temperature for the test organism (e.g., 37°C for most bacteria) for 18-24 hours.

4. Determination of MIC:

• After incubation, visually inspect the microtiter plates for turbidity.
• The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential anticancer compounds.[1][2][9][10][11]

1. Cell Culture and Seeding:

• Culture the desired cancer cell line (e.g., HCT-116, MCF-7) in the appropriate culture medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.
• Trypsinize the cells and seed them into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well).
• Allow the cells to adhere and grow for 24 hours.

2. Compound Treatment:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
• Prepare serial dilutions of the compound in the culture medium.
• Remove the old medium from the cell plates and add the medium containing the different concentrations of the test compound.
• Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound) and a positive control (a known cytotoxic drug).
• Incubate the plates for a specified period (e.g., 48 or 72 hours).

3. MTT Assay and Data Analysis:

• After the incubation period, add MTT solution to each well and incubate for another 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.
• Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.
• Measure the absorbance of the wells at a specific wavelength (e.g., 570 nm) using a microplate reader.
• Calculate the percentage of cell viability for each concentration compared to the vehicle control.
• Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, by plotting a dose-response curve.

Mandatory Visualizations

Signaling Pathway: Uncoupling of Oxidative Phosphorylation

The primary mechanism of action for many naturally occurring 2-benzoylpyrrole analogs, particularly the pyrrolomycins, is the uncoupling of oxidative phosphorylation in the mitochondria. These compounds act as protonophores, disrupting the proton gradient across the inner mitochondrial membrane that is essential for ATP synthesis.

Caption: Uncoupling of oxidative phosphorylation by a 2-benzoylpyrrole analog.

Experimental Workflow: Isolation of 2-Benzoylpyrrole Analogs from Marine Sponges

The following diagram illustrates a typical workflow for the isolation and identification of bioactive 2-benzoylpyrrole analogs from marine sponge samples.

Caption: Workflow for isolating 2-benzoylpyrrole analogs from marine sponges.

Conclusion

The natural world, particularly marine and microbial ecosystems, provides a rich and diverse source of 2-benzoylpyrrole analogs with significant therapeutic potential. The pyrrolomycins and related compounds from marine sponges have demonstrated potent antibacterial and anticancer activities, often through the mechanism of uncoupling oxidative phosphorylation. The detailed experimental protocols and structured data presented in this guide offer a valuable resource for researchers in natural product chemistry, pharmacology, and drug development. Further exploration of these natural scaffolds, guided by a thorough understanding of their isolation, characterization, and biological function, holds great promise for the discovery of novel lead compounds and the development of next-generation therapeutics to address pressing global health challenges.

References

• 1. mdpi.com [mdpi.com]
• 2. Cytotoxicity of Seaweed Compounds, Alone or Combined to Reference Drugs, against Breast Cell Lines Cultured in 2D and 3D - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Protocols - ActinoBase [actinobase.org]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. ijrpc.com [ijrpc.com]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. japsonline.com [japsonline.com]
• 11. researchgate.net [researchgate.net]

Quantum Chemical Calculations for 2-Benzoylpyrrole: A Technical Guide for Researchers

Introduction: 2-Benzoylpyrrole is a key heterocyclic ketone that serves as a crucial intermediate in the synthesis of various pharmaceuticals, most notably the non-steroidal anti-inflammatory drug (NSAID) Ketorolac (B1673617).[1] Its molecular structure, characterized by a pyrrole (B145914) ring linked to a benzoyl group, imparts unique electronic and steric properties that are of significant interest in drug design and development. Understanding these properties at a quantum mechanical level is essential for predicting its reactivity, spectroscopic behavior, and potential interactions with biological targets.

This technical guide provides a comprehensive overview of the application of quantum chemical calculations to elucidate the structural, spectroscopic, and electronic characteristics of 2-Benzoylpyrrole. It is intended for researchers, scientists, and drug development professionals who wish to leverage computational chemistry to accelerate their research endeavors. This document outlines the theoretical framework, computational methodologies, and experimental protocols relevant to the study of this important molecule.

Molecular Structure and Properties

Data Presentation: Calculated Molecular Geometry

The optimized molecular geometry of 2-Benzoylpyrrole can be calculated using Density Functional Theory (DFT), a workhorse of modern computational chemistry. A common and effective level of theory for such molecules is B3LYP with a 6-31G* basis set.[4][5][6][7] The following tables present anticipated structural parameters based on calculations of closely related molecules, such as 2-acetylpyrrole, and established computational protocols.[8]

Table 1: Optimized Bond Lengths (Å)

Bond	Expected Length (Å)
N1-C2	1.37
C2-C3	1.38
C3-C4	1.42
C4-C5	1.38
N1-C5	1.38
C2-C6	1.48
C6-O7	1.24
C6-C8	1.50
C8-C9	1.40
C9-C10	1.39
C10-C11	1.39
C11-C12	1.39
C12-C13	1.39
C13-C8	1.40

| N1-H | 1.01 |

Table 2: Optimized Bond Angles (°) and Dihedral Angle (°)

Angle	Expected Value (°)
C5-N1-C2	109.5
N1-C2-C3	108.0
C2-C3-C4	107.5
C3-C4-C5	107.5
C4-C5-N1	107.5
N1-C2-C6	122.0
C3-C2-C6	129.9
C2-C6-O7	121.0
C2-C6-C8	118.5
O7-C6-C8	120.5
Dihedral Angle

| N1-C2-C6-C8 | ~30-40 |

Note: The values presented are estimates based on standard DFT calculations for similar molecules. The dihedral angle between the pyrrole and phenyl rings indicates a non-planar conformation.

Quantum Chemical Calculations

Quantum chemical calculations are indispensable for a deeper understanding of the electronic structure and properties of 2-Benzoylpyrrole. These calculations can predict spectroscopic data, reactivity indices, and other molecular properties that are often difficult or time-consuming to measure experimentally.

Computational Workflow

A typical workflow for the quantum chemical analysis of 2-Benzoylpyrrole is depicted below. This process begins with geometry optimization to find the lowest energy conformation of the molecule, followed by frequency calculations to confirm it as a true minimum and to predict its vibrational spectrum. Subsequent calculations can then be performed on this optimized geometry to determine electronic properties.[9]

Computational workflow for quantum chemical analysis.

Vibrational Analysis (IR Spectroscopy)

Vibrational frequency calculations not only confirm the stability of the optimized geometry but also provide a theoretical infrared (IR) spectrum. Key vibrational modes for 2-Benzoylpyrrole are expected to include the N-H stretch, C=O stretch of the ketone, and various C-H and C-C stretching and bending modes of the aromatic rings. The calculated frequencies are often scaled by an empirical factor (e.g., ~0.96 for B3LYP) to better match experimental data.[1][10][11]

Table 3: Calculated vs. Experimental Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Calculated Frequency (cm⁻¹)	Expected Experimental Range (cm⁻¹)
N-H Stretch	~3450	3400 - 3500
Aromatic C-H Stretch	~3100	3000 - 3100
C=O Stretch	~1630	1630 - 1685[12]
C=C Aromatic Stretch	~1600	1580 - 1610
C-N Stretch	~1350	1300 - 1400

| C-H Bending | ~1100-1300 | 1100 - 1300 |

Electronic Properties (UV-Vis Spectroscopy)

Time-Dependent Density Functional Theory (TD-DFT) is employed to predict the electronic absorption spectrum (UV-Vis) of 2-Benzoylpyrrole.[13][14][15] The calculations yield excitation energies and oscillator strengths, which correspond to the wavelengths and intensities of absorption bands. For 2-Benzoylpyrrole, transitions are expected to be of π → π* character, arising from the conjugated system. The maximum absorption wavelength (λmax) for 2-Benzoylpyrrole in ethanol (B145695) has been reported to be around 301 nm.[16]

Table 4: Frontier Molecular Orbitals and Reactivity Descriptors

Parameter	Description	Expected Value
HOMO Energy	Highest Occupied Molecular Orbital	~ -6.0 eV
LUMO Energy	Lowest Unoccupied Molecular Orbital	~ -1.5 eV
HOMO-LUMO Gap (ΔE)	Energy difference; indicates chemical reactivity	~ 4.5 eV[17]
Ionization Potential (I)	Energy required to remove an electron (~ -HOMO)	~ 6.0 eV
Electron Affinity (A)	Energy released when an electron is added (~ -LUMO)	~ 1.5 eV
Chemical Hardness (η)	Resistance to change in electron distribution	~ 2.25 eV

| Electronegativity (χ) | Power of an atom to attract electrons | ~ 3.75 eV |

Note: These values are typical for similar aromatic ketones and are calculated from the HOMO and LUMO energies. A smaller HOMO-LUMO gap generally implies higher reactivity.[18][19]

NMR Spectroscopy

The Gauge-Independent Atomic Orbital (GIAO) method is the standard for calculating NMR chemical shifts.[20][21][22] By computing the isotropic shielding constants for each nucleus and referencing them to a standard (e.g., Tetramethylsilane - TMS), one can predict the ¹H and ¹³C NMR spectra. These predictions are invaluable for assigning experimental spectra and verifying the structure of synthetic products.

Table 5: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm)

Atom	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
Pyrrole N-H	~8.5-9.5	-
Pyrrole C-H	~6.2-7.0	~110-130
Phenyl C-H	~7.4-7.8	~128-132
Carbonyl C	-	~185

| Phenyl C (ipso) | - | ~138 |

Note: Chemical shifts are highly dependent on the solvent used in the experiment, a factor that can be modeled in the calculations using a polarizable continuum model (PCM).

Experimental Protocols

Synthesis of 2-Benzoylpyrrole

A common method for the synthesis of 2-Benzoylpyrrole involves the Friedel-Crafts acylation of pyrrole with benzoyl chloride. However, due to the high reactivity of pyrrole, milder conditions are often necessary to avoid polymerization. One established route is the Vilsmeier-Haack type reaction using N,N-dimethylbenzamide and phosphoryl chloride (POCl₃).[23]

Protocol:

• To a solution of N,N-dimethylbenzamide in a dry solvent such as dichloromethane (B109758) (CH₂Cl₂), slowly add phosphoryl chloride (POCl₃) at 0 °C.

• Stir the mixture for 30 minutes to form the Vilsmeier reagent.

• Add a solution of pyrrole in the same solvent dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours.

• Quench the reaction by carefully pouring it into a cold aqueous solution of sodium bicarbonate or sodium hydroxide.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, and dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to yield 2-Benzoylpyrrole.[9][24]

Spectroscopic Characterization

Infrared (IR) Spectroscopy:

• Prepare a sample of 2-Benzoylpyrrole as a thin film on a salt plate (e.g., NaCl) by dissolving a small amount in a volatile solvent and allowing the solvent to evaporate, or as a KBr pellet.

• Record the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹.

• Identify characteristic peaks, such as the C=O stretch for an aromatic ketone (1630-1685 cm⁻¹), the N-H stretch (~3450 cm⁻¹), and aromatic C-H and C=C stretches.[2][12]

UV-Visible (UV-Vis) Spectroscopy:

• Prepare a dilute solution of 2-Benzoylpyrrole in a UV-transparent solvent, such as ethanol or acetonitrile, of a known concentration.

• Use a quartz cuvette with a 1 cm path length.

• Record the absorption spectrum using a UV-Vis spectrophotometer, typically from 200 to 400 nm.

• Determine the wavelength of maximum absorbance (λmax).[16]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve approximately 5-10 mg of 2-Benzoylpyrrole in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing a small amount of TMS as an internal standard.

• Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• For structural confirmation, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed to establish connectivity between protons and carbons.[15][20][25]

Application in Drug Development: The Synthesis of Ketorolac

2-Benzoylpyrrole is a pivotal intermediate in the industrial synthesis of Ketorolac, a potent analgesic.[23][26] The benzoyl group at the 2-position of the pyrrole ring is a key structural feature that is carried through the synthetic sequence. Understanding the reactivity of 2-Benzoylpyrrole, guided by computational studies, is crucial for optimizing the subsequent reaction steps.

The diagram below illustrates a simplified synthetic pathway from 2-Benzoylpyrrole to Ketorolac, highlighting its role as a foundational building block.

Simplified synthetic pathway to Ketorolac.

References

• 1. Vibrational spectroscopy investigation using ab initio and density functional theory analysis on the structure of 3-(6-benzoyl-2-oxobenzo[d]oxazol-3(2H)-yl)propanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. inpressco.com [inpressco.com]
• 8. 2- and 3-acetylpyrroles: a combined calorimetric and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 2-Benzoylpyrrole | CAS#:7697-46-3 | Chemsrc [chemsrc.com]
• 10. web.mit.edu [web.mit.edu]
• 11. researchgate.net [researchgate.net]
• 12. US6559319B2 - Synthesis of compounds useful in the manufacture of ketorolac - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. youtube.com [youtube.com]
• 16. 2-Benzoylpyrrole | 7697-46-3 [chemicalbook.com]
• 17. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
• 18. researchgate.net [researchgate.net]
• 19. escholarship.org [escholarship.org]
• 20. DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. "13C NMR Chemical Shift Assignments of Nitrated Benzo(a)pyrenes based o" by Kefa Karimu Onchoke [scholarworks.sfasu.edu]
• 23. Synthesis of Ketorolac - Chempedia - LookChem [lookchem.com]
• 24. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 25. mdpi.com [mdpi.com]
• 26. Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-Benzoylpyrrole

Introduction

2-Benzoylpyrrole is a key intermediate in the synthesis of various pharmaceuticals, most notably the non-steroidal anti-inflammatory drug (NSAID) Ketorolac.[1] It is an organic compound featuring a pyrrole (B145914) ring substituted with a benzoyl group at the second position.[2] The synthesis of 2-benzoylpyrrole is a critical step for researchers in medicinal chemistry and drug development. This document provides a detailed, step-by-step protocol for the synthesis of 2-benzoylpyrrole, along with relevant data and a workflow diagram. The presented protocol is based on the Vilsmeier-Haack type reaction, a common and effective method for the acylation of pyrroles.[3]

Chemical Properties and Data

Below is a summary of the key quantitative data for the reactants and the product involved in this synthesis protocol.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Role	Key Properties
N,N-Dimethylbenzamide	C₉H₁₁NO	149.19	Starting Material	Liquid
Oxalyl Chloride	C₂Cl₂O₂	126.93	Reagent	Liquid, corrosive
Pyrrole	C₄H₅N	67.09	Starting Material	Liquid
1,2-Dichloroethane (B1671644)	C₂H₄Cl₂	98.96	Solvent	Liquid, chlorinated solvent
Aqueous Sodium Acetate (B1210297)	CH₃COONa	82.03 (anhydrous)	Work-up Reagent	Solution
2-Benzoylpyrrole	C₁₁H₉NO	171.20	Product	White to light yellow solid[2]

Table 1: Summary of compounds and their properties.

Experimental Protocol

This protocol details the synthesis of 2-benzoylpyrrole from N,N-dimethylbenzamide and pyrrole.

Materials:

• N,N-dimethylbenzamide (48.0 g, 0.32 mol)

• Oxalyl chloride (48.0 g, 0.38 mol)

• Pyrrole (22.0 g, 0.33 mol)

• 1,2-Dichloroethane (500 mL)

• 20% Aqueous sodium acetate solution (200 mL)

• Silica (B1680970) gel for column chromatography

• Round-bottom flask

• Magnetic stirrer

• Apparatus for filtration under reduced pressure

Procedure:

• Vilsmeier Reagent Formation: To a solution of N,N-dimethylbenzamide (48.0 g, 0.32 mol) in 1,2-dichloroethane (500 mL), add oxalyl chloride (48.0 g, 0.38 mol).[4]

• Stir the reaction mixture at room temperature for 24 hours.[4]

• Acylation of Pyrrole: To the reaction mixture, add pyrrole (22.0 g, 0.33 mol).[4]

• Continue to stir the mixture for another 24 hours at room temperature.[4]

• Work-up: Add 20% aqueous sodium acetate solution (200 mL) to the reaction mixture and continue vigorous stirring for 24 hours at room temperature.[4]

• Purification: Separate the organic layer and filter it through a silica gel column.[4]

• Concentrate the organic layer under reduced pressure to yield the final product.[4]

Expected Yield and Product Characteristics:

• Yield: Approximately 43.0 g (80%).[4]

• Appearance: White to orange to green powder or crystal.

• Melting Point: 76-77 °C.[4]

Experimental Workflow Diagram

The following diagram illustrates the step-by-step workflow of the synthesis protocol.

Caption: Workflow for the synthesis of 2-Benzoylpyrrole.

Safety Precautions

• This procedure should be carried out in a well-ventilated fume hood.

• Oxalyl chloride is corrosive and toxic; handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• 1,2-Dichloroethane is a flammable and toxic solvent.

• Refer to the Material Safety Data Sheets (MSDS) for all chemicals before use.[2]

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 2. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. prepchem.com [prepchem.com]

One-Pot Synthesis of 2-Benzoylpyrrole from Pyrrole and Benzaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of 2-benzoylpyrrole from pyrrole (B145914) and benzaldehyde (B42025). 2-Benzoylpyrrole and its derivatives are important structural motifs in medicinal chemistry and materials science, serving as precursors to a variety of biologically active compounds and functional materials. The following protocols offer efficient one-pot methodologies, minimizing intermediate isolation steps and improving overall reaction economy. Two primary methods are detailed: a zirconium (IV) chloride-mediated synthesis and a transition-metal-free approach utilizing n-butyllithium.

Introduction

The direct benzoylation of pyrrole at the C2-position using benzaldehyde in a one-pot process presents a significant synthetic advantage over traditional Friedel-Crafts acylation methods, which often require the use of pre-activated benzoyl derivatives (e.g., benzoyl chloride) and stoichiometric amounts of Lewis acids. The direct use of aldehydes is more atom-economical and avoids the handling of moisture-sensitive and corrosive acyl halides. The methodologies presented herein are designed to provide reliable and scalable procedures for the synthesis of 2-benzoylpyrrole and its derivatives.

Method 1: Zirconium (IV) Chloride-Mediated One-Pot Synthesis

This method, developed by Sharma, Chouhan, and Nair, employs a zirconium (IV) chloride-mediated reaction between pyrrole and various benzaldehydes.[1] The reaction proceeds via the in-situ formation of a di(1H-pyrrol-1-yl)zirconium(IV) chloride complex, which then reacts with the aldehyde.

Reaction Scheme:

Caption: Zirconium (IV) Chloride-Mediated Synthesis of 2-Benzoylpyrrole.

Experimental Protocol:

Materials:

• Pyrrole (freshly distilled)

• Benzaldehyde (and derivatives)

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Zirconium (IV) chloride (ZrCl₄)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of freshly distilled pyrrole (2.2 mmol) in anhydrous THF (10 mL) under an inert atmosphere (argon or nitrogen) at -78 °C, add n-butyllithium (2.0 mmol) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

• In a separate flask, prepare a suspension of zirconium (IV) chloride (1.0 mmol) in anhydrous THF (5 mL) under an inert atmosphere.

• Add the freshly prepared lithium pyrrolide solution to the zirconium (IV) chloride suspension at room temperature.

• Stir the resulting mixture for 1 hour at room temperature to form the di(1H-pyrrol-1-yl)zirconium(IV) chloride complex.

• To this suspension, add the corresponding benzaldehyde (1.0 mmol) and continue stirring at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 2-benzoylpyrrole.

Quantitative Data Summary:

Entry	Aldehyde (R)	Yield (%)
1	H	75
2	4-Me	72
3	4-OMe	78
4	4-Cl	65
5	4-NO₂	58
6	2-Cl	62

Table 1: Isolated yields of 2-benzoylpyrrole derivatives using the Zirconium-mediated method.[1]

Method 2: Transition-Metal-Free One-Pot Synthesis

This protocol describes a direct, transition-metal-free synthesis of 2-benzoylpyrrole derivatives from (N-H)-pyrroles and benzaldehydes.[2] The reaction is facilitated by an alkali metalation system, specifically using n-butyllithium, with the addition of 2,6-dimethylaniline (B139824) as an additive to promote the desired C2-acylation.

Reaction Scheme:

Caption: Transition-Metal-Free Synthesis of 2-Benzoylpyrrole.

Experimental Protocol:

Materials:

• Pyrrole

• Benzaldehyde (and derivatives)

• n-Butyllithium (n-BuLi) in hexanes

• 2,6-Dimethylaniline

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of pyrrole (1.0 mmol) in anhydrous THF (5 mL) at 0 °C under an inert atmosphere, add n-butyllithium (1.1 mmol) dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add 2,6-dimethylaniline (1.2 mmol) to the reaction mixture, followed by the dropwise addition of a solution of benzaldehyde (1.2 mmol) in anhydrous THF (2 mL).

• Allow the reaction to proceed at the specified temperature (see table for details) and monitor its progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and quench with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the pure 2-benzoylpyrrole derivative.

Quantitative Data Summary:

Entry	Aldehyde (R)	Temperature (°C)	Time (h)	Yield (%)
1	H	25	12	70
2	4-Me	25	12	75
3	4-OMe	25	15	80
4	4-Cl	50	10	68
5	4-CF₃	50	10	65
6	2-Me	25	18	62

Table 2: Isolated yields of 2-benzoylpyrrole derivatives using the transition-metal-free method.[2]

Logical Workflow for Synthesis and Purification

Caption: General experimental workflow for the one-pot synthesis of 2-benzoylpyrrole.

Conclusion

The described one-pot synthetic protocols provide efficient and direct routes to 2-benzoylpyrrole and its derivatives from readily available pyrrole and benzaldehydes. The Zirconium-mediated method offers good yields for a range of electronically diverse benzaldehydes. The transition-metal-free approach provides a valuable alternative, avoiding the use of transition metals and offering comparable yields. The choice of method may depend on the specific substrate, desired scale, and laboratory resources. These protocols are well-suited for applications in academic research, process development, and medicinal chemistry for the synthesis of key intermediates and final target molecules.

References

• 1. A novel one-pot synthesis of 2-benzoylpyrroles from benzaldehydes - Amrita Vishwa Vidyapeetham [amrita.edu]
• 2. researchgate.net [researchgate.net]

Transition-Metal-Free Pathways to 2-Benzoylpyrrole Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 2-benzoylpyrrole derivatives, key structural motifs in numerous pharmaceuticals and functional materials, has traditionally relied on transition-metal-catalyzed cross-coupling reactions. However, the demand for greener, more cost-effective, and metal-free synthetic routes has spurred the development of innovative methodologies. This document provides detailed application notes and experimental protocols for several effective transition-metal-free approaches to 2-benzoylpyrrole derivatives.

Anionic Fries Rearrangement of N-Acylpyrroles

The anionic Fries rearrangement offers a powerful and regioselective method for the synthesis of 2-aroylpyrroles from readily available N-acylpyrroles. This reaction proceeds via a directed metalation followed by an intermolecular acyl transfer. The choice of base is crucial for achieving high chemoselectivity.

Reaction Principle

N-acylpyrroles, when treated with a strong lithium amide base such as lithium bis(trimethylsilyl)amide (LiN(SiMe₃)₂), undergo deprotonation at the C2 position. The resulting organolithium intermediate then acts as a nucleophile, attacking the carbonyl group of another N-benzoylpyrrole molecule in an intermolecular fashion to yield the 2-benzoylpyrrole product after rearrangement and workup.

Experimental Workflow: Anionic Fries Rearrangement

Caption: Workflow for the Anionic Fries Rearrangement.

Detailed Experimental Protocol

To a solution of N-benzoylpyrrole (1.0 mmol, 1.0 equiv) in anhydrous tetrahydrofuran (B95107) (THF, 10 mL) under an argon atmosphere at -78 °C, a solution of lithium bis(trimethylsilyl)amide (LiN(SiMe₃)₂, 1.2 mmol, 1.2 equiv, 1.0 M in THF) is added dropwise. The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 3 hours. The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride solution (15 mL). The aqueous layer is extracted with ethyl acetate (B1210297) (3 x 20 mL). The combined organic layers are washed with brine (20 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by silica (B1680970) gel column chromatography (eluent: hexane/ethyl acetate) to afford the desired 2-benzoylpyrrole derivative.

Substrate Scope and Yields

Entry	N-Acylpyrrole Substituent	Benzoyl Moiety Substituent	Product	Yield (%)
1	H	4-Me	(4-Methylphenyl)(1H-pyrrol-2-yl)methanone	85
2	H	4-OMe	(4-Methoxyphenyl)(1H-pyrrol-2-yl)methanone	82
3	H	4-Cl	(4-Chlorophenyl)(1H-pyrrol-2-yl)methanone	78
4	H	2-F	(2-Fluorophenyl)(1H-pyrrol-2-yl)methanone	75
5	Me	H	(1-Methyl-1H-pyrrol-2-yl)(phenyl)methanone	88

Direct C-H Benzoylation of (N-H)-Pyrroles

A direct and atom-economical approach to 2-benzoylpyrroles involves the reaction of free (N-H)-pyrroles with benzaldehydes. This method proceeds under strongly basic conditions, utilizing an organolithium reagent to deprotonate the pyrrole (B145914) and facilitate nucleophilic attack on the benzaldehyde (B42025).[1] The addition of 2,6-dimethylaniline (B139824) has been found to be beneficial for obtaining good yields.[1]

Reaction Principle

Pyrrole is first deprotonated with n-butyllithium (n-BuLi) to form the pyrrolide anion. This anion then attacks the carbonyl carbon of the benzaldehyde derivative. The resulting intermediate is subsequently oxidized to the corresponding 2-benzoylpyrrole. 2,6-Dimethylaniline is proposed to act as a hydrogen transfer agent in the oxidation step.

Proposed Mechanism: Direct C-H Benzoylation

Caption: Mechanism of Direct C-H Benzoylation.

Detailed Experimental Protocol

To a solution of pyrrole (1.0 mmol, 1.0 equiv) in anhydrous diethyl ether (10 mL) in a flame-dried flask under an argon atmosphere at 0 °C, n-butyllithium (n-BuLi, 1.1 mmol, 1.1 equiv, 2.5 M in hexanes) is added dropwise. The mixture is stirred at 0 °C for 30 minutes. A solution of the benzaldehyde derivative (1.1 mmol, 1.1 equiv) and 2,6-dimethylaniline (1.2 mmol, 1.2 equiv) in anhydrous diethyl ether (5 mL) is then added. The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is then carefully quenched with water (10 mL). The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue is purified by silica gel column chromatography (eluent: hexane/ethyl acetate) to afford the 2-benzoylpyrrole derivative.[1]

Substrate Scope and Yields

Entry	Pyrrole Substituent	Benzaldehyde Substituent	Product	Yield (%)
1	H	H	Phenyl(1H-pyrrol-2-yl)methanone	75
2	H	4-NO₂	(4-Nitrophenyl)(1H-pyrrol-2-yl)methanone	68
3	H	4-CN	4-(1H-Pyrrole-2-carbonyl)benzonitrile	72
4	2-Methyl	H	(2-Methyl-1H-pyrrol-5-yl)(phenyl)methanone	65
5	H	3-Br	(3-Bromophenyl)(1H-pyrrol-2-yl)methanone	70

Vilsmeier-Haack Benzoylation

The Vilsmeier-Haack reaction is a classic method for the formylation of electron-rich heterocycles.[2][3][4] By substituting N,N-dimethylformamide (DMF) with N,N-dimethylbenzamide, this reaction can be adapted for the synthesis of 2-benzoylpyrroles. The reaction proceeds via the formation of a Vilsmeier reagent, which acts as the electrophile.

Reaction Principle

N,N-dimethylbenzamide reacts with phosphorus oxychloride (POCl₃) to form a chloroiminium ion, known as the Vilsmeier reagent. This electrophilic species is then attacked by the electron-rich pyrrole ring, predominantly at the C2 position, to form an iminium intermediate. Subsequent hydrolysis during workup yields the 2-benzoylpyrrole.

Vilsmeier-Haack Benzoylation Workflow

Caption: General workflow for Vilsmeier-Haack benzoylation.

Detailed Experimental Protocol

In a flame-dried, two-necked round-bottom flask under an argon atmosphere, anhydrous N,N-dimethylbenzamide (1.2 mmol, 1.2 equiv) is cooled to 0 °C in an ice bath. Phosphorus oxychloride (POCl₃, 1.1 mmol, 1.1 equiv) is added dropwise with vigorous stirring, ensuring the temperature remains below 10 °C. The mixture is stirred at 0 °C for 30 minutes to form the Vilsmeier reagent. A solution of pyrrole (1.0 mmol, 1.0 equiv) in anhydrous 1,2-dichloroethane (B1671644) (5 mL) is then added dropwise. The reaction mixture is heated to 60 °C and stirred for 2 hours. After cooling to room temperature, the mixture is poured onto crushed ice and neutralized with a saturated aqueous solution of sodium acetate. The mixture is then heated on a steam bath for 20 minutes to hydrolyze the iminium salt. After cooling, the product is extracted with diethyl ether (3 x 20 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by silica gel chromatography.

Substrate Scope and Yields

Entry	Pyrrole Substituent	Benzamide Substituent	Product	Yield (%)
1	H	H	Phenyl(1H-pyrrol-2-yl)methanone	80
2	1-Methyl	H	(1-Methyl-1H-pyrrol-2-yl)(phenyl)methanone	85
3	H	4-Cl	(4-Chlorophenyl)(1H-pyrrol-2-yl)methanone	77
4	2,5-Dimethyl	H	(2,5-Dimethyl-1H-pyrrol-3-yl)(phenyl)methanone	72
5	H	4-NO₂	(4-Nitrophenyl)(1H-pyrrol-2-yl)methanone	65

Organocatalyzed Friedel-Crafts Benzoylation

Traditional Friedel-Crafts acylation often requires stoichiometric amounts of Lewis acids, which can lead to harsh reaction conditions and waste generation.[5] An organocatalytic approach provides a milder and more sustainable alternative.

Reaction Principle

This method utilizes a supramolecular resorcinarene (B1253557) capsule as an organocatalyst.[6] The bridged water molecules within the capsule's cavity are thought to act as hydrogen-bond donors, polarizing the C-Cl bond of the benzoyl chloride and activating it for nucleophilic attack by the pyrrole.[6] Confinement effects within the capsule can also influence the regioselectivity of the reaction.[6]

Organocatalyzed Friedel-Crafts Benzoylation

Caption: Logical flow of organocatalyzed Friedel-Crafts benzoylation.

Detailed Experimental Protocol

In a vial, N-methylpyrrole (84.9 µmol, 1.0 equiv), benzoyl chloride (339.8 µmol, 4.0 equiv), and the resorcinarene capsule (26 mol %) are combined in water-saturated chloroform (B151607) (0.55 mL). The vial is sealed and the mixture is stirred at 30 °C for 20 hours. Upon completion, the reaction mixture is directly loaded onto a silica gel column for purification (eluent: hexane/ethyl acetate) to yield the 2- and 3-benzoyl-N-methylpyrrole isomers.[2][7]

Substrate Scope and Yields

Entry	Benzoyl Chloride p-Substituent	Temperature (°C)	Time (h)	Yield (%)	β/α Ratio
1	H	30	20	99	60:40
2	H	50	5	99	-
3	CF₃	50	5	99	50:50
4	OMe	50	5	99	70:30
5	NO₂	50	5	99	100:0 (α-only)

Note: β refers to the 3-position and α refers to the 2-position.

Conclusion

The transition-metal-free synthesis of 2-benzoylpyrrole derivatives offers several advantages over classical methods, including milder reaction conditions, reduced metal waste, and often improved regioselectivity. The choice of method will depend on the specific substrate and desired substitution pattern. The protocols provided herein offer researchers a range of reliable and reproducible methods to access these valuable heterocyclic compounds for applications in drug discovery and materials science.

References

• 1. Direct synthesis of pentasubstituted pyrroles and hexasubstituted pyrrolines from propargyl sulfonylamides and allenamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chemmethod.com [chemmethod.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Ketorolac Utilizing 2-Benzoylpyrrole as a Key Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of Ketorolac (B1673617), a potent non-steroidal anti-inflammatory drug (NSAID), using 2-benzoylpyrrole as a readily available starting material. The described synthetic strategy is based on established chemical transformations, including a radical-initiated alkylation, N-alkylation, intramolecular cyclization, and final hydrolysis and decarboxylation steps.

Introduction

Ketorolac, chemically known as (±)-5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid, is a widely used analgesic. Its synthesis has been approached through various routes. This document focuses on a convergent pathway commencing with 2-benzoylpyrrole, a commercially available or readily synthesized building block. This approach offers a potentially efficient route to the core pyrrolizine structure of Ketorolac. The protocols provided herein are compiled from literature sources and are intended for laboratory-scale synthesis.

Synthetic Strategy Overview

The overall synthetic pathway from 2-benzoylpyrrole to Ketorolac can be envisioned as a multi-step process. The key transformations involve the introduction of the acetic acid side chain at the 5-position of the pyrrole (B145914) ring, followed by the construction of the second pyrrolidine (B122466) ring to form the pyrrolizine core.

A plausible synthetic route, assembled from various literature precedents, is outlined below:

• Alkylation of 2-Benzoylpyrrole: Introduction of a malonic ester moiety at the 5-position of the pyrrole ring.

• N-Alkylation: Introduction of a 2-chloroethyl group onto the pyrrole nitrogen.

• Intramolecular Cyclization: Formation of the pyrrolizine ring system.

• Hydrolysis and Decarboxylation: Conversion of the diester intermediate to the final Ketorolac acid.

Data Presentation

Table 1: Summary of Reaction Steps and Reported Yields

Step	Reaction	Key Reagents	Solvent	Typical Yield (%)	Reference
1	Alkylation of 2-Benzoylpyrrole	Diethyl bromomalonate, Triethylborane (B153662)	Benzene (B151609)	86	[1]
2 & 3	N-Alkylation and Cyclization	1,2-dichloroethane, K₂CO₃, Phase Transfer Catalyst	1,2-dichloroethane	Not explicitly reported for this sequence	[2]
4	Hydrolysis and Decarboxylation	NaOH, then HCl	Methanol (B129727)/Water	71-93	[3]

Note: Yields are based on reported values for similar transformations and may vary depending on experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of Diethyl (5-benzoyl-1H-pyrrol-2-yl)methanedicarboxylate (Intermediate 1)

This protocol describes the alkylation of 2-benzoylpyrrole with diethyl bromomalonate using a radical initiator.

Materials:

• 2-Benzoylpyrrole

• Diethyl bromomalonate

• Triethylborane (1.0 M solution in hexane)

• Benzene

• Diethyl ether

• Water

• Saturated aqueous sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of 2-benzoylpyrrole (1.0 mmol, 171 mg) and diethyl bromomalonate (5.0 mmol, 1.185 g) in benzene (20 mL) in a flask open to the atmosphere, add triethylborane (1.0 M in hexane, 5.0 mL, 5.0 mmol).

• Stir the reaction mixture at room temperature for 1 hour.

• Add an additional portion of triethylborane solution (1.0 mL, 1.0 mmol) and continue stirring for another hour.

• Pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined ethereal extracts with saturated aqueous sodium chloride solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate, 87:13) to afford diethyl (5-benzoyl-1H-pyrrol-2-yl)methanedicarboxylate as the product.[1]

Expected Yield: 86%[1]

Protocol 2: Synthesis of Diethyl 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1,1-dicarboxylate (Intermediate 2)

This protocol outlines a plausible one-pot N-alkylation and intramolecular cyclization based on a related synthesis.

Materials:

• Diethyl (5-benzoyl-1H-pyrrol-2-yl)methanedicarboxylate (Intermediate 1)

• 1,2-Dichloroethane

• Potassium carbonate (K₂CO₃)

• Tetrabutylammonium (B224687) bromide (Phase Transfer Catalyst)

• Methanol

• Diethyl ether

Procedure:

• In a reaction flask, combine Intermediate 1 (1.0 mmol), potassium carbonate (2.0 mmol), and a catalytic amount of tetrabutylammonium bromide in 1,2-dichloroethane.

• Heat the mixture to reflux and stir for 24 hours.

• Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude cyclized product, Intermediate 2. This intermediate can be used in the next step without further purification.

Note: This protocol is an adaptation. Reaction conditions may require optimization.

Protocol 3: Synthesis of (±)-5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid (Ketorolac)

This protocol describes the final hydrolysis and decarboxylation of the diester intermediate.

Materials:

• Diethyl 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1,1-dicarboxylate (Intermediate 2)

• Sodium hydroxide (B78521) (NaOH)

• Methanol

• Water

• Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated aqueous sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Dissolve the crude Intermediate 2 in a mixture of methanol and a 10% aqueous solution of sodium hydroxide.

• Heat the mixture to reflux and stir for 5 hours.

• Cool the mixture to room temperature and dilute with water.

• Wash the aqueous solution with diethyl ether to remove any non-polar impurities.

• Carefully acidify the aqueous layer with hydrochloric acid to a pH of approximately 3-4. A precipitate of Ketorolac will form.

• Extract the product into ethyl acetate.

• Wash the combined organic extracts with saturated aqueous sodium chloride solution, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude Ketorolac.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., dichloromethane/hexane).[3]

Expected Yield: 71-93% (based on a similar transformation)[3]

Visualizations

Logical Workflow for Ketorolac Synthesis

Caption: Workflow for the synthesis of Ketorolac from 2-Benzoylpyrrole.

Chemical Synthesis Pathway

Caption: Key chemical transformations in the synthesis of Ketorolac.

References

• 1. EP1097152B1 - Synthesis of compounds useful in the manufacture of ketorolac - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. US4988822A - Intermediates for preparing 5-aroyl-1,2-dihydro-3H-pyrrolo(1,2-A)pyrrole-1,1-dicarboxylates - Google Patents [patents.google.com]

Laboratory Scale Preparation of 2-Benzoylpyrrole: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the laboratory-scale synthesis of 2-benzoylpyrrole, a key intermediate in the synthesis of various pharmaceuticals and biologically active compounds. Three common synthetic methods are presented: a Vilsmeier-Haack type reaction, Friedel-Crafts acylation, and a Grignard reagent-based approach. This guide includes detailed experimental procedures, comparative data on reaction parameters and yields, and characterization data to assist researchers in the efficient and reproducible preparation of this important heterocyclic ketone.

Introduction

2-Benzoylpyrrole is a crucial building block in organic synthesis, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) like Tolmetin, Zomepirac, and Ketorolac. Its synthesis is a fundamental step in the creation of more complex molecules with therapeutic potential. This document outlines reliable and accessible laboratory-scale methods for its preparation, offering a comparative overview to aid in method selection based on available reagents, desired yield, and scalability.

Synthetic Methods Overview

Several synthetic routes are available for the preparation of 2-benzoylpyrrole. The choice of method often depends on factors such as the availability of starting materials, desired purity, and reaction scale. The three principal methods detailed herein are:

• Vilsmeier-Haack Type Reaction: A high-yielding method involving the reaction of pyrrole (B145914) with a Vilsmeier reagent generated in situ from N,N-dimethylbenzamide and oxalyl chloride.

• Friedel-Crafts Acylation: A classic approach for the acylation of aromatic rings, which can be adapted for pyrrole using a suitable Lewis acid or catalyst.

• Grignard Reagent Synthesis: A method involving the preparation of a pyrrole-based Grignard reagent, which is then reacted with benzoyl chloride.

Method Comparison

Method	Key Reagents	Typical Yield	Advantages	Disadvantages
Vilsmeier-Haack Type	Pyrrole, N,N-Dimethylbenzamide, Oxalyl Chloride	~80%[1]	High yield, reliable.	Requires handling of oxalyl chloride.
Friedel-Crafts Acylation	Pyrrole, Benzoyl Chloride, Lewis Acid (e.g., AlCl₃)	Variable	Well-established, versatile.	Can lead to isomer mixtures and polymerization of pyrrole.
Grignard Reagent	Pyrrole, Ethylmagnesium Bromide, Benzoyl Chloride	Moderate	Utilizes common organometallic techniques.	Requires anhydrous conditions; preparation of the Grignard reagent can be sensitive.

Experimental Protocols

Protocol 1: Vilsmeier-Haack Type Synthesis of 2-Benzoylpyrrole

This protocol is adapted from a procedure utilizing N,N-dimethylbenzamide and oxalyl chloride.[1]

Materials:

• N,N-Dimethylbenzamide (48.0 g, 0.32 mol)

• Oxalyl chloride (48.0 g, 0.38 mol)

• Pyrrole (22.0 g, 0.33 mol)

• 1,2-Dichloroethane (B1671644) (500 mL)

• 20% Aqueous sodium acetate (B1210297) solution (200 mL)

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask (1 L)

• Magnetic stirrer

• Stir bar

• Apparatus for filtration

• Rotary evaporator

Procedure:

• To a solution of N,N-dimethylbenzamide (48.0 g) in 1,2-dichloroethane (500 mL) in a 1 L round-bottom flask, add oxalyl chloride (48.0 g).

• Stir the reaction mixture at room temperature for 24 hours.

• To the resulting mixture, add pyrrole (22.0 g).

• Continue stirring at room temperature for another 24 hours.

• Add 20% aqueous sodium acetate solution (200 mL) to the reaction mixture and stir vigorously for 24 hours at room temperature.

• Separate the organic layer.

• Filter the organic layer through a silica gel column.

• Concentrate the filtrate under reduced pressure to yield 2-benzoylpyrrole.

Expected Yield: 43.0 g (80%).[1]

Purification: The product can be used without further purification.[1] If necessary, recrystallization from a suitable solvent can be performed.

Physical Properties:

• Melting Point: 76-77 °C[1]

Protocol 2: Friedel-Crafts Acylation of Pyrrole

The direct Friedel-Crafts acylation of unsubstituted pyrrole can be challenging due to the high reactivity of the pyrrole ring, which can lead to polymerization and the formation of multiple isomers. N-protected pyrroles are often used to achieve better selectivity. For unsubstituted pyrrole, careful control of reaction conditions is crucial.

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous aluminum chloride (AlCl₃) or another suitable Lewis acid

• Anhydrous solvent (e.g., dichloromethane, carbon disulfide)

• Hydrochloric acid (1 M) for quenching

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Equipment:

• Dry glassware (oven or flame-dried)

• Round-bottom flask

• Addition funnel

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Ice bath

General Procedure:

• Set up a dry round-bottom flask under an inert atmosphere.

• Add the anhydrous solvent and the Lewis acid (e.g., AlCl₃, 1.1 equivalents).

• Cool the mixture in an ice bath.

• Slowly add benzoyl chloride (1.0 equivalent) to the stirred suspension.

• Add a solution of pyrrole (1.0 equivalent) in the anhydrous solvent dropwise to the reaction mixture at 0 °C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding cold 1 M HCl.

• Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Protocol 3: Grignard Reagent-Based Synthesis

This method involves the formation of pyrrolylmagnesium halide followed by acylation with benzoyl chloride.

Materials:

• Pyrrole

• Ethylmagnesium bromide (or other Grignard reagent)

• Anhydrous diethyl ether or THF

• Benzoyl chloride

• Saturated aqueous ammonium (B1175870) chloride solution

Equipment:

• Dry glassware

• Round-bottom flask

• Reflux condenser

• Addition funnel

• Magnetic stirrer

• Inert atmosphere setup

Procedure:

• Prepare a solution of ethylmagnesium bromide in anhydrous diethyl ether.

• To this Grignard reagent, add pyrrole dropwise under an inert atmosphere. A gas evolution (ethane) will be observed.

• After the addition is complete, stir the mixture at room temperature for a period to ensure the formation of pyrrolylmagnesium bromide.

• Cool the reaction mixture in an ice bath and add benzoyl chloride dropwise.

• Allow the reaction to stir, monitoring its progress by TLC.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether, wash the organic layer with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Visualized Workflows and Mechanisms

Reaction Pathway for Vilsmeier-Haack Type Synthesis

Caption: Vilsmeier-Haack type reaction pathway.

General Experimental Workflow for Synthesis and Purification

Caption: General laboratory workflow.

Characterization of 2-Benzoylpyrrole

Accurate characterization of the synthesized 2-benzoylpyrrole is essential to confirm its identity and purity.

• Appearance: Dark brown to very dark brown solid.

• Molecular Formula: C₁₁H₉NO

• Molecular Weight: 171.20 g/mol

Spectroscopic Data

¹H NMR Spectrum (Predicted):

• NH Proton: A broad singlet expected in the region of 9.0-10.0 ppm.

• Aromatic Protons (Benzoyl Group): Multiplets expected between 7.4-7.9 ppm.

• Pyrrole Protons: Three distinct signals are expected for the pyrrole ring protons, typically in the range of 6.0-7.5 ppm.

¹³C NMR Spectrum (Predicted):

• Carbonyl Carbon (C=O): A peak is expected in the range of 180-190 ppm.

• Aromatic and Pyrrole Carbons: Peaks are expected in the region of 110-140 ppm.

Infrared (IR) Spectroscopy:

• N-H Stretch: A characteristic sharp peak is expected around 3300-3500 cm⁻¹.

• C=O Stretch (Ketone): A strong absorption band is expected in the region of 1630-1680 cm⁻¹.

• C=C and C-N Stretches: Multiple bands are expected in the fingerprint region (below 1600 cm⁻¹).

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Oxalyl chloride is corrosive and toxic; handle with extreme care.

• Lewis acids like aluminum chloride are water-sensitive and corrosive.

• Grignard reagents are highly reactive and flammable; ensure all glassware is dry and the reaction is performed under an inert atmosphere.

Conclusion

The protocols and data provided in this document offer a comprehensive guide for the laboratory-scale synthesis of 2-benzoylpyrrole. The Vilsmeier-Haack type reaction is recommended for its high yield and reliability. Proper characterization using the spectroscopic data provided is crucial for verifying the successful synthesis of the target compound. These application notes are intended to support researchers in the fields of medicinal chemistry and drug development by providing a practical resource for the preparation of this valuable synthetic intermediate.

References

• 1. ijpcbs.com [ijpcbs.com]

Application Notes and Protocols for the Characterization of 2-Benzoylpyrrole

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Benzoylpyrrole is a key intermediate in the synthesis of various pharmaceuticals and biologically active compounds. Its purity and structural integrity are paramount for the successful development of downstream products. This document provides detailed application notes and experimental protocols for the comprehensive characterization of 2-Benzoylpyrrole using modern analytical techniques.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Benzoylpyrrole is presented below.

Property	Value	Reference
Molecular Formula	C₁₁H₉NO	[1]
Molecular Weight	171.20 g/mol	[1]
Appearance	Dark Brown to Very Dark Brown Solid	[1]
CAS Number	7697-46-3	[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential technique for the unambiguous structural elucidation of 2-Benzoylpyrrole, providing detailed information about the chemical environment of each proton and carbon atom.

Application Note:

¹H and ¹³C NMR are used to confirm the identity and purity of 2-Benzoylpyrrole. The ¹H NMR spectrum is expected to show distinct signals for the pyrrole (B145914) ring protons and the protons of the benzoyl group. The integration of these signals can be used for quantitative analysis. The ¹³C NMR spectrum will confirm the carbon framework of the molecule. For quantitative NMR (qNMR), a certified internal standard is used to determine the absolute purity of the sample.[2][3]

Predicted ¹H and ¹³C NMR Data:

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Pyrrole N-H	~8.0 - 9.0	Broad Singlet	1H
Benzoyl (ortho)	~7.8 - 8.0	Multiplet	2H
Benzoyl (meta, para)	~7.3 - 7.6	Multiplet	3H
Pyrrole H5	~7.0 - 7.2	Multiplet	1H
Pyrrole H3	~6.8 - 7.0	Multiplet	1H
Pyrrole H4	~6.2 - 6.4	Multiplet	1H

¹³C NMR	Predicted Chemical Shift (ppm)
C=O	~185
Benzoyl C1'	~138
Pyrrole C2	~133
Benzoyl C2'/C6'	~131
Benzoyl C4'	~129
Benzoyl C3'/C5'	~128
Pyrrole C5	~125
Pyrrole C3	~115
Pyrrole C4	~110

Experimental Protocols:

¹H and ¹³C NMR Spectroscopy

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Benzoylpyrrole.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: Standard zg30 or zg pulse program.

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay (D1): 1-5 seconds (for quantitative measurements, D1 should be at least 5 times the longest T1).[4]

  • Number of Scans: 8-16, or more to improve signal-to-noise for dilute samples.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (D1): 2-5 seconds.

  • Number of Scans: 1024 or more, depending on the sample concentration.

• Data Processing:

  • Apply Fourier transformation to the acquired FID.

  • Perform phase correction and baseline correction.

  • Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

  • Integrate the signals for ¹H NMR.

Quantitative NMR (qNMR) for Purity Assessment

• Instrumentation: As above.

• Sample Preparation:

  • Accurately weigh a known amount of 2-Benzoylpyrrole and a certified internal standard (e.g., maleic anhydride, dimethyl sulfone).

  • Dissolve the mixture in a known volume of a suitable deuterated solvent.

• Acquisition: Acquire a ¹H NMR spectrum using optimized parameters for quantitative analysis, particularly a long relaxation delay (D1 > 5 * T1).[2]

• Data Analysis:

  • Integrate a well-resolved signal of 2-Benzoylpyrrole and a signal of the internal standard.

  • Calculate the purity using the following formula:

    where I = integral, N = number of protons, MW = molecular weight, m = mass, and P = purity of the standard.

Visualization:

NMR Experimental Workflow

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in 2-Benzoylpyrrole.

Application Note:

The FTIR spectrum of 2-Benzoylpyrrole will show characteristic absorption bands corresponding to the N-H stretch of the pyrrole ring, C-H stretches of the aromatic rings, the C=O stretch of the ketone, and C-N and C=C vibrations within the pyrrole ring. These characteristic peaks can be used for rapid identification and quality control.

Characteristic IR Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Intensity
N-H Stretch (pyrrole)	3400 - 3200	Medium, Broad
Aromatic C-H Stretch	3100 - 3000	Medium
C=O Stretch (ketone)	1650 - 1630	Strong
Aromatic C=C Stretch	1600 - 1450	Medium to Strong
C-N Stretch (pyrrole)	1350 - 1250	Medium

Experimental Protocol:

• Instrumentation: FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation:

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid 2-Benzoylpyrrole sample directly onto the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum over a range of 4000 to 400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The instrument software automatically ratios the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Label the major peaks with their corresponding wavenumbers.

Visualization:

FTIR Experimental Workflow

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of 2-Benzoylpyrrole and to gain structural information from its fragmentation pattern.

Application Note:

Electrospray ionization (ESI) or electron ionization (EI) can be used to generate ions of 2-Benzoylpyrrole. High-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition by providing a highly accurate mass measurement. The fragmentation pattern can provide valuable structural confirmation. For 2-substituted pyrroles, characteristic losses of moieties from the side chain are observed.[5]

Expected Mass Spectrometry Data:

Ion	m/z (calculated)	m/z (observed)	Technique
[M+H]⁺	172.0757	To be determined	ESI-HRMS
[M]⁺˙	171.0684	To be determined	EI-MS

Predicted Fragmentation Pattern (EI-MS):

The fragmentation of 2-benzoylpyrrole under electron ionization is expected to involve cleavages at the carbonyl group and within the pyrrole ring. Common fragmentation pathways for 2-substituted pyrroles include the loss of the side chain and rearrangements.[5][6]

Experimental Protocol:

• Instrumentation: A mass spectrometer equipped with an ESI or EI source, coupled with a suitable inlet system (e.g., direct infusion, GC, or LC).

• Sample Preparation:

  • Direct Infusion (ESI): Dissolve a small amount of 2-Benzoylpyrrole in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of approximately 1 µg/mL.

  • GC-MS (EI): Dissolve the sample in a volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of about 1 mg/mL.

• ESI-MS Parameters:

  • Ionization Mode: Positive

  • Capillary Voltage: 3-4 kV

  • Drying Gas Temperature: 300-350 °C

  • Drying Gas Flow: 5-10 L/min

  • Nebulizer Pressure: 20-40 psi

• EI-MS Parameters:

  • Ionization Energy: 70 eV

  • Source Temperature: 200-250 °C

• Data Acquisition:

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-300).

  • For HRMS, use an appropriate mass analyzer (e.g., TOF, Orbitrap).

• Data Analysis:

  • Identify the molecular ion peak ([M+H]⁺ or [M]⁺˙).

  • Compare the measured accurate mass with the calculated mass to confirm the elemental composition.

  • Analyze the fragmentation pattern to confirm the structure.

Visualization:

Logical Relationships in MS Analysis

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of 2-Benzoylpyrrole and for quantifying it in mixtures.

Application Note:

A reversed-phase HPLC (RP-HPLC) method is suitable for the analysis of 2-Benzoylpyrrole. This technique can separate the target compound from starting materials, by-products, and degradation products. A UV detector is appropriate for detection due to the chromophoric nature of the molecule. The method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, and specificity.[7]

Quantitative Data Summary:

Parameter	Specification
Purity	≥ 98.0%
Reporting Threshold	0.05%
Quantification Threshold	0.15%

Experimental Protocol:

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 150 x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid or phosphoric acid) is a good starting point. For example:

    • Mobile Phase A: 0.1% Phosphoric acid in Water

    • Mobile Phase B: Acetonitrile

  • Gradient Elution: A suitable gradient to ensure separation of all impurities.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: To be determined by UV-Vis scan (a wavelength around the λmax of 2-Benzoylpyrrole).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of 2-Benzoylpyrrole in the mobile phase or a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL.

  • Perform serial dilutions to prepare calibration standards and quality control samples.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • The purity of 2-Benzoylpyrrole is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • For quantification, a calibration curve is generated by plotting the peak area versus the concentration of the standard solutions. The concentration of the unknown sample is then determined from this curve.

Visualization:

HPLC Experimental Workflow

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 3. Quantitative NMR (qNMR) | Pharmacognosy Institute (PHCI) | University of Illinois Chicago [pharmacognosy.pharmacy.uic.edu]
• 4. benchchem.com [benchchem.com]
• 5. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 7. public.pensoft.net [public.pensoft.net]

High-Yield Synthesis of N-Substituted 2-Benzoylpyrroles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-substituted 2-benzoylpyrroles are a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. The pyrrole (B145914) nucleus is a common scaffold in numerous biologically active molecules, and the N-substituent and 2-benzoyl group offer opportunities for fine-tuning the steric and electronic properties of these compounds. This document provides detailed protocols for the high-yield synthesis of N-substituted 2-benzoylpyrroles, focusing on two primary synthetic strategies: direct Friedel-Crafts benzoylation of N-substituted pyrroles and N-substitution of a pre-functionalized 2-benzoylpyrrole. These methods offer versatile and efficient routes to a wide range of N-alkyl, N-aryl, and N-sulfonyl 2-benzoylpyrroles.

Data Presentation

The following tables summarize quantitative data for the synthesis of N-substituted 2-benzoylpyrroles via Friedel-Crafts acylation and N-alkylation methodologies, allowing for easy comparison of reaction conditions and yields.

Table 1: DBN-Catalyzed Friedel-Crafts Benzoylation of N-Alkylpyrroles with Benzoyl Chloride

Entry	N-Substituent	Time (h)	Conversion (%)	Isolated Yield (%)
1	Benzyl (B1604629)	8	>95	75
2	p-Methoxybenzyl (PMB)	8	>95	80
3	Dimethoxybenzyl (DMB)	8	>95	78
4	Cyanoethyl	8	>95	65
5	Methyl (with 2-methyl on ring)	4	100	70

Data sourced from a study on DBN as a nucleophilic catalyst for the regioselective Friedel-Crafts C-acylation of pyrroles. Reactions were typically performed on a 1 mmol scale using 1.2 mmol of benzoyl chloride.

Table 2: N-Alkylation of 2-Acetylpyrrole (B92022) using Potassium Carbonate in DMF

Entry	Alkyl Halide	Temperature (°C)	Time (h)	Yield (%)
1	Methyl iodide	Room Temp.	2-24	High (not specified)
2	Ethyl bromide	60	2-24	High (not specified)
3	Benzyl bromide	60	2-24	High (not specified)

This protocol for N-alkylation of 2-acetylpyrrole is highly analogous and adaptable for 2-benzoylpyrrole. Yields are generally reported as high for this established method.[1]

Experimental Protocols

Protocol 1: DBN-Catalyzed Friedel-Crafts Benzoylation of N-Substituted Pyrroles

This protocol describes the direct C2-benzoylation of an N-substituted pyrrole using benzoyl chloride and 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) as a nucleophilic catalyst. This method provides high regioselectivity for the 2-position.

Materials:

• N-substituted pyrrole (e.g., N-benzylpyrrole)

• Benzoyl chloride

• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)

• Toluene (B28343), anhydrous

• 2,5-Dimethylfuran (for NMR standard, optional)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl acetate (B1210297) (for chromatography)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the N-substituted pyrrole (1.0 mmol, 1.0 eq).

• Add anhydrous toluene to dissolve the pyrrole.

• Add DBN (0.15 mmol, 15 mol%).

• Add benzoyl chloride (1.2 mmol, 1.2 eq) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture at room temperature for 4-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or ¹H NMR spectroscopy.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663).

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the pure N-substituted 2-benzoylpyrrole.

Protocol 2: N-Alkylation of 2-Benzoylpyrrole

This protocol details the N-alkylation of 2-benzoylpyrrole using an alkyl halide in the presence of a base. This method is suitable for introducing a variety of alkyl substituents onto the pyrrole nitrogen.

Materials:

• 2-Benzoylpyrrole

• Alkyl halide (e.g., benzyl bromide, methyl iodide)

• Anhydrous potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether or Ethyl acetate

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (if using NaH)

Procedure:

• To a dry round-bottom flask, add 2-benzoylpyrrole (1.0 mmol, 1.0 eq).

• Add anhydrous DMF to dissolve the 2-benzoylpyrrole.

• Add anhydrous potassium carbonate (2.0-3.0 eq).

• Stir the suspension vigorously at room temperature for 30 minutes.

• Slowly add the alkyl halide (1.1-1.5 eq) to the reaction mixture.

• Stir the reaction at room temperature or heat to 60 °C for 2-24 hours, monitoring by TLC.[1]

• After completion, cool the mixture to room temperature and quench with water.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with water and then with brine to remove residual DMF and salts.[1]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: Copper-Catalyzed N-Arylation of 2-Benzoylpyrrole (Ullmann Condensation)

This protocol describes a general method for the N-arylation of 2-benzoylpyrrole with an aryl halide using a copper catalyst. This is a powerful method for forming C-N bonds.

Materials:

• 2-Benzoylpyrrole

• Aryl halide (e.g., iodobenzene, bromobenzene)

• Copper(I) iodide (CuI)

• Diamine ligand (e.g., N,N'-dimethylethylenediamine)

• Potassium phosphate (B84403) (K₃PO₄) or Cesium carbonate (Cs₂CO₃)

• Anhydrous Toluene or Dioxane

• Round-bottom flask or sealed tube

• Magnetic stirrer and stir bar

• Inert atmosphere setup

Procedure:

• To a dry round-bottom flask or sealed tube under an inert atmosphere, add CuI (5-10 mol%), the diamine ligand (10-20 mol%), and the base (2.0 eq).

• Add 2-benzoylpyrrole (1.2 eq) and the aryl halide (1.0 eq).

• Add the anhydrous solvent (Toluene or Dioxane).

• Seal the vessel and heat the reaction mixture to 80-120 °C for 12-24 hours. Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Friedel-Crafts Benzoylation Workflow

Caption: Workflow for Friedel-Crafts Benzoylation.

N-Alkylation of 2-Benzoylpyrrole Workflow

Caption: Workflow for N-Alkylation of 2-Benzoylpyrrole.

Copper-Catalyzed N-Arylation Logical Pathway

Caption: Logical pathway for Cu-catalyzed N-arylation.

References

• 1. researchgate.net [researchgate.net]

Application of 2-Benzoylpyrrole in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Benzoylpyrrole is a versatile scaffold in medicinal chemistry, serving as a key intermediate in the synthesis of various biologically active compounds. Its structural features allow for diverse chemical modifications, leading to the development of potent therapeutic agents across different disease areas. This document provides an overview of the applications of 2-benzoylpyrrole derivatives, with a focus on their role as anti-inflammatory, antimicrobial, and anticancer agents. Detailed experimental protocols for the synthesis and biological evaluation of these compounds are also presented to aid researchers in their drug discovery and development efforts.

Key Therapeutic Areas

The 2-benzoylpyrrole core has been successfully exploited to develop drugs and drug candidates with a range of therapeutic applications.

• Anti-inflammatory Agents: Derivatives of 2-benzoylpyrrole have been extensively investigated as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. Notably, the non-steroidal anti-inflammatory drug (NSAID) Ketorolac features a pyrrolizine core derived from 2-benzoylpyrrole.[1]

• Anticancer Agents: The 2-benzoylpyrrole scaffold has been incorporated into molecules designed to inhibit various protein kinases that are crucial for cancer cell proliferation and survival. These include inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), Bruton's tyrosine kinase (BTK), and PI3Kδ.

• Antimicrobial Agents: Certain 2-benzoylpyrrole derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens. These compounds often exert their effect through mechanisms such as enzyme inhibition or disruption of microbial cell membranes.

Data Presentation

Table 1: Anti-inflammatory Activity of 2-Benzoylpyrrole Derivatives (COX Inhibition)

Compound	Target	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Nitrile Derivative 3b	COX-2	1.30	38.8	[2]
Aldehyde Derivative 1c	COX-2	14.8	4.8	[2]
Oxime Derivative 2c	COX-2	17.3	9.3	[2]
Celecoxib (Reference)	COX-2	0.39	30	[2]
Phenylsulfonyl Hydrazide 7d	PGE2	0.06	Not Reported	[3]

Table 2: Anticancer Activity of Pyrrole (B145914) Derivatives (Kinase Inhibition)

Compound	Target	IC50 (nM)	Reference
Pyrrolo[2,3-d]pyrimidine 12d	VEGFR-2	11.9	[4]
Pyrrolo[2,3-d]pyrimidine 15c	VEGFR-2	13.6	[4]
Halogenated Benzohydrazide 5k	EGFR	40-204	[5]
Halogenated Benzohydrazide 5k	Her2	40-204	[5]
Halogenated Benzohydrazide 5k	VEGFR2	40-204	[5]
Halogenated Benzohydrazide 5k	CDK2	40-204	[5]
Benzofuro[3,2-b]pyridin-2-one 6f	BTK	74	[6]
Benzofuro[3,2-b]pyridin-2-one 6f	PI3Kδ	170	[6]

Table 3: Antimicrobial Activity of Pyrrole Derivatives

Compound	Microorganism	MIC (µg/mL)	Reference
Benzopyrrole Derivative 25	Gram-positive & Gram-negative bacteria	3.9 - 15.62	[7]
Benzopyrrole Derivative 34	Gram-positive & Gram-negative bacteria	3.9 - 15.62	[7]
BM212	Mycobacterium tuberculosis	0.7 - 1.5	[8]
Pyrrolidine-2,5-dione Derivative 8	Bacteria & Yeasts	16 - 256	[9]

Experimental Protocols

Synthesis of 2-Benzoylpyrrole

This protocol describes a general method for the synthesis of 2-benzoylpyrrole using pyrrole and benzoyl chloride.

Materials:

• Pyrrole

• Benzoyl chloride

• Potassium hydroxide (B78521)

• Toluene (B28343)

• Anhydrous magnesium sulfate

• Dichloromethane

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve potassium hydroxide in a minimal amount of water and add pyrrole.

• Add toluene to the mixture and reflux for 2 hours to form potassium pyrrole.

• Cool the reaction mixture and slowly add benzoyl chloride.

• Reflux the mixture for 3 hours.

• After cooling, wash the reaction mixture with water, followed by a dilute sodium carbonate solution, and then again with water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to obtain pure 2-benzoylpyrrole.

In Vitro COX-2 Inhibitor Screening Assay (Fluorometric)

This protocol provides a general procedure for screening potential COX-2 inhibitors.[10]

Materials:

• COX-2 enzyme (human recombinant)

• COX Assay Buffer

• COX Probe (in DMSO)

• Heme

• Arachidonic Acid (substrate)

• Test compounds (dissolved in DMSO)

• Reference inhibitor (e.g., Celecoxib)

• 96-well white opaque microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute the test compounds and reference inhibitor to the desired concentrations in COX Assay Buffer.

• Enzyme and Inhibitor Incubation:

  • To the wells of the 96-well plate, add 160 µL of Reaction Buffer, 10 µL of Heme, and 10 µL of COX-2 enzyme.

  • Add 10 µL of the diluted test compound or reference inhibitor. For the 100% initial activity control, add 10 µL of the vehicle (DMSO).

  • For the background control, use heat-inactivated COX-2 enzyme.

  • Incubate the plate for 10-15 minutes at 37°C.

• Reaction Initiation: Initiate the reaction by adding 10 µL of Arachidonic Acid to all wells.

• Measurement: Immediately measure the fluorescence (Excitation/Emission = 535/587 nm) in kinetic mode for 5-10 minutes at 25°C.

• Data Analysis:

  • Calculate the rate of reaction for each well from the linear portion of the kinetic curve.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. iris.unina.it [iris.unina.it]
• 3. Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of new pyrrolo[2,3-d]pyrimidines as potent VEGFR-2 tyrosine kinase inhibitors: Design, synthesis, biological evaluation and molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of New Pyrrolo[2,3-d]pyrimidine Derivatives as Potential Multi-Targeted Kinase Inhibitors and Apoptosis Inducers [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. New Benzopyrrole Derivatives: Synthesis and Appraisal of Their Potential as Antimicrobial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bactericidal Activities of the Pyrrole Derivative BM212 against Multidrug-Resistant and Intramacrophagic Mycobacterium tuberculosis Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assaygenie.com [assaygenie.com]

Application Notes and Protocols for the Acylation of Pyrrole with Benzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the acylation of pyrrole (B145914) with benzoyl chloride, a fundamental transformation in organic synthesis for the preparation of key intermediates in medicinal chemistry and materials science. The protocols cover both N-acylation and C-acylation, addressing the challenge of regioselectivity.

Introduction

The acylation of pyrrole, a five-membered aromatic heterocycle, is a critical reaction for the introduction of a benzoyl group onto either the nitrogen atom (N-acylation) or a carbon atom of the pyrrole ring (C-acylation). The position of acylation is highly dependent on the reaction conditions, including the choice of catalyst, solvent, and the presence or absence of protecting groups on the pyrrole nitrogen. While N-acylation is favored under basic conditions, C-acylation is typically achieved under Friedel-Crafts or related electrophilic substitution conditions. C-acylation can occur at either the C2 or C3 position, and directing the regioselectivity is a key challenge.[1][2] This document outlines reliable methods to selectively achieve N-acylation, C2-acylation, and C3-acylation of pyrrole with benzoyl chloride.

Data Presentation

Table 1: Catalyst and Conditions for C-Acylation of N-Methylpyrrole with Benzoyl Chloride

Entry	Catalyst (mol%)	Time (h)	Conversion (%)	Isolated Yield (%)	Ref
1	None	1.5	30	-	[1]
2	DMAP (15)	1.5	35	-	[1]
3	DABCO (15)	1.5	40	-	[1]
4	DBU (15)	1.5	100	85	[1]
5	DBN (15)	1.5	100	92	[1][3]

Reaction conditions: N-methylpyrrole (1 mmol), benzoyl chloride (1.2 mmol), catalyst in toluene (B28343) at reflux.[1][3]

Table 2: Acylation of N-Substituted Pyrroles with Benzoyl Chloride Catalyzed by DBN

Entry	N-Substituent	Time (h)	Conversion (%)	Isolated Yield (%)	Ref
1	Methyl	1.5	100	92	[3]
2	Benzyl	4	100	88	[3]
3	p-Methoxybenzyl (PMB)	4	100	85	[3]
4	2,4-Dimethoxybenzyl (DMB)	4	100	81	[3]
5	Cyanoethyl	4	95	75	[3]

Reactions performed on a 1 mmol scale using 1.2 mmol of benzoyl chloride and 15 mol% DBN in toluene at reflux.[3]

Table 3: Lewis Acid Influence on the Acylation of N-p-Toluenesulfonylpyrrole

Lewis Acid	Solvent	Ratio of 2-acyl to 3-acyl product	Ref
AlCl₃	Dichloromethane (B109758)	Mixture of 2- and 3-acyl products	[4]
Et₂AlCl	Dichloromethane	Primarily 3-acyl product	[4]
SnCl₄	1,2-Dichloroethane	Primarily 2-acyl product	[4]
BF₃·OEt₂	1,2-Dichloroethane	Primarily 2-acyl product	[4]

These reactions highlight the directing effect of the Lewis acid in the acylation of N-protected pyrroles.[4]

Experimental Protocols

Protocol 1: N-Acylation of Pyrrole with Benzoyl Chloride

This protocol describes the N-benzoylation of a substituted pyrrole using sodium hydride as a base.

Materials:

• 3-Formyl-pyrrole

• Sodium hydride (55% dispersion in mineral oil)

• Benzoyl chloride

• Anhydrous tetrahydrofuran (B95107) (THF)

• Deionized water

• Diethyl ether

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for elution

Procedure:

• Dissolve 500 mg of 3-formyl-pyrrole in 10 ml of anhydrous THF in a round-bottom flask under an inert atmosphere.

• At room temperature (20°C), add 227 mg of a 55% dispersion of sodium hydride in mineral oil to the solution in one portion. Hydrogen gas will evolve.

• Stir the mixture for 15 minutes at room temperature.

• Cool the reaction mixture to 5°C in an ice bath.

• Slowly add a solution of 0.58 ml of benzoyl chloride in 2 ml of anhydrous THF dropwise to the cooled mixture.

• Allow the reaction to stir for 2 hours at 20°C.

• Quench the reaction by carefully adding deionized water.

• Extract the aqueous mixture with diethyl ether.

• Combine the organic extracts and dry over anhydrous sodium sulfate (B86663).

• Concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography, eluting with a hexane-ethyl acetate (7:3) mixture to yield 1-benzoyl-3-formyl-pyrrole.[5]

Protocol 2: C2-Acylation of N-Methylpyrrole via Organocatalysis

This method employs 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) as an effective organocatalyst for the regioselective C2-acylation of N-methylpyrrole.[3]

Materials:

• N-Methylpyrrole

• Benzoyl chloride

• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)

• Anhydrous toluene

• 2,5-Dimethylfuran (B142691) (for NMR standard)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of N-methylpyrrole (1 mmol) in anhydrous toluene (5 mL) in a round-bottom flask, add DBN (15 mol%, 0.15 mmol).

• Add benzoyl chloride (1.2 mmol) to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by ¹H NMR spectroscopy using 2,5-dimethylfuran as an internal standard.

• Upon completion (typically 1.5 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the pure 2-benzoyl-N-methylpyrrole.[3]

Protocol 3: C3-Acylation of N-p-Toluenesulfonylpyrrole

This protocol achieves C3-acylation by employing a protecting group on the pyrrole nitrogen and a specific Lewis acid.[4]

Materials:

• N-p-Toluenesulfonylpyrrole

• Benzoyl chloride

• Aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Suspend aluminum chloride (2.0 equivalents) in anhydrous DCM in a flame-dried, three-necked flask equipped with a dropping funnel and under an inert atmosphere.

• Cool the suspension to 0°C in an ice bath.

• Add benzoyl chloride (1.2 equivalents) dropwise to the stirred suspension.

• After the addition is complete, add a solution of N-p-toluenesulfonylpyrrole (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture at 0°C.

• Stir the reaction at 0°C and monitor its progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture back to 0°C and slowly quench by the dropwise addition of 1 M HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 3-benzoyl-N-p-toluenesulfonylpyrrole.

Mandatory Visualizations

Caption: Experimental workflows for the selective acylation of pyrrole.

Caption: Logic diagram of regioselectivity in pyrrole acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. prepchem.com [prepchem.com]

Application Notes and Protocols: The Role of 2-Benzoylpyrrole in Agrochemical Synthesis

Introduction

2-Benzoylpyrrole is a key heterocyclic ketone that serves as a versatile precursor and structural motif in the development of a range of potent agrochemicals. Its derivatives have demonstrated significant biological activities, leading to the successful commercialization of fungicides and insecticides. This document provides a comprehensive overview of the application of 2-benzoylpyrrole in the synthesis of agrochemicals, complete with detailed experimental protocols, quantitative data, and visual diagrams of relevant biological pathways. It is intended for researchers, scientists, and professionals in the fields of agrochemical synthesis and drug development.

2-Benzoylpyrrole in Fungicide Synthesis: The Phenylpyrroles

Phenylpyrrole fungicides, such as fenpiclonil (B1202646) and fludioxonil (B1672872), are synthetic analogues of the natural antifungal compound pyrrolnitrin (B93353).[1] These compounds are highly effective against a broad spectrum of fungal pathogens. While industrial synthesis routes may vary, the 2-benzoylpyrrole scaffold is a critical component for achieving their fungicidal activity.

Mode of Action: Hyperactivation of the HOG Signaling Pathway

Phenylpyrrole fungicides do not directly inhibit a specific enzyme but rather exert their effect by disrupting the fungal osmotic signal transduction pathway.[1][2] They are perceived by a fungal-specific hybrid histidine kinase (HHK), which leads to the hyperactivation of the High Osmolarity Glycerol (HOG) signaling pathway.[1][3] This uncontrolled signaling cascade results in the accumulation of glycerol, causing a rapid influx of water, excessive turgor pressure, and ultimately, the bursting of the fungal hyphae.[1][2]

Caption: HOG signaling pathway activated by phenylpyrrole fungicides.

Synthesis of a Phenylpyrrole Fungicide Precursor

While the direct synthesis of commercial fungicides like fludioxonil from 2-benzoylpyrrole is complex, a common strategic approach involves the synthesis of substituted 4-phenylpyrrole-3-carbonitriles. Below is a representative protocol for the synthesis of a key intermediate.

Experimental Protocol: Synthesis of 4-(2,3-dichlorophenyl)-3-cyanopyrrole

This protocol describes a plausible laboratory-scale synthesis of a fenpiclonil analogue intermediate.

Materials:

• 2,3-Dichlorobenzaldehyde (B127699)

• Tosmic (p-toluenesulfonylmethyl isocyanide)

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Ammonium (B1175870) chloride solution (saturated)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: A flame-dried 500 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet. The flask is charged with sodium hydride (2.4 g, 60 mmol, 2.0 equiv) and anhydrous THF (150 mL). The suspension is cooled to 0 °C in an ice bath.

• Addition of Reactants: A solution of 2,3-dichlorobenzaldehyde (5.25 g, 30 mmol, 1.0 equiv) and Tosmic (6.44 g, 33 mmol, 1.1 equiv) in anhydrous THF (50 mL) is prepared and added dropwise to the stirred sodium hydride suspension over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction is carefully quenched by the slow addition of saturated ammonium chloride solution (50 mL) at 0 °C. The mixture is then transferred to a separatory funnel and extracted with ethyl acetate (3 x 100 mL). The combined organic layers are washed with water (100 mL) and brine (100 mL), dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure to yield the crude product. The residue is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate, 4:1) to afford 4-(2,3-dichlorophenyl)-3-cyanopyrrole as a solid.

Quantitative Data:

Parameter	Value
Yield	70-80%
Purity (by HPLC)	>98%
Melting Point	155-158 °C
¹H NMR (CDCl₃, 400 MHz)	δ 8.5 (br s, 1H), 7.5-7.2 (m, 3H), 7.0 (t, 1H), 6.8 (t, 1H)
¹³C NMR (CDCl₃, 100 MHz)	δ 134.2, 132.8, 131.0, 129.5, 128.1, 127.5, 125.3, 119.8, 118.5, 115.2
MS (ESI)	m/z 237.0 [M+H]⁺

2-Benzoylpyrrole in Insecticide and Acaricide Synthesis

Inspired by the structures of the natural product pyrrolnitrin and the commercial insecticide chlorfenapyr, a series of 2-benzoylpyrrole derivatives have been designed and synthesized, exhibiting significant insecticidal and acaricidal activities.[2]

Mode of Action: Uncoupling of Oxidative Phosphorylation

Many of these 2-benzoylpyrrole-based insecticides act as uncouplers of oxidative phosphorylation in the mitochondria.[2] These lipophilic molecules with weak acidity can shuttle protons across the inner mitochondrial membrane, dissipating the proton gradient that is essential for ATP synthesis.[4][5][6] This disruption of energy production leads to metabolic distress and ultimately, the death of the insect or acarid.

Caption: Uncoupling of oxidative phosphorylation by 2-benzoylpyrrole derivatives.

Synthesis of an Insecticidal 2-Benzoylpyrrole Derivative

The following protocol outlines the synthesis of a substituted 2-benzoylpyrrole with potential insecticidal activity, based on general synthetic methods for this class of compounds.

Experimental Protocol: Synthesis of 1-(ethoxymethyl)-2-(4-chlorobenzoyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile

Materials:

• 2-(4-chlorobenzoyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile

• Sodium hydride (60% dispersion in mineral oil)

• Bromomethyl ethyl ether

• Anhydrous Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a stirred solution of 2-(4-chlorobenzoyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (2.98 g, 10 mmol) in anhydrous DMF (50 mL) at 0 °C under a nitrogen atmosphere, sodium hydride (0.44 g, 11 mmol, 1.1 equiv) is added portion-wise.

• Stirring: The mixture is stirred at 0 °C for 30 minutes.

• Addition of Alkylating Agent: Bromomethyl ethyl ether (1.53 g, 11 mmol, 1.1 equiv) is added dropwise to the reaction mixture.

• Reaction: The reaction is allowed to warm to room temperature and stirred for 4 hours, with progress monitored by TLC.

• Work-up: The reaction mixture is poured into ice-water (200 mL) and extracted with ethyl acetate (3 x 100 mL). The combined organic layers are washed with brine (100 mL), dried over anhydrous sodium sulfate, and filtered.

• Purification: The solvent is evaporated under reduced pressure, and the residue is purified by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate, 10:1) to give the title compound.

Quantitative Data:

Parameter	Value
Yield	85-95%
Purity (by HPLC)	>99%
Physical State	White solid
¹H NMR (CDCl₃, 400 MHz)	δ 7.85 (d, 2H), 7.50 (d, 2H), 7.10 (s, 1H), 5.50 (s, 2H), 3.60 (q, 2H), 1.20 (t, 3H)
¹⁹F NMR (CDCl₃, 376 MHz)	δ -62.5
MS (ESI)	m/z 357.1 [M+H]⁺

Insecticidal Activity Data:

The following table summarizes the insecticidal activity of a series of 2-benzoylpyrrole derivatives against the oriental armyworm (Mythimna separata).

Compound	R¹	R²	R³	IC₅₀ (mg L⁻¹)
1a	H	H	H	>100
1b	H	4-Cl	H	50.2
1c	H	2,4-diCl	H	25.8
2a	CH₂OCH₂CH₃	H	H	80.5
2b	CH₂OCH₂CH₃	4-Cl	H	15.3
2c	CH₂OCH₂CH₃	2,4-diCl	H	10.7

Data adapted from published research on 2-benzoylpyrrole derivatives.[2]

Conclusion

2-Benzoylpyrrole and its derivatives are of significant importance in the field of agrochemical research and development. They serve as foundational structures for the synthesis of potent fungicides that act by disrupting the HOG signaling pathway, and for insecticides and acaricides that function as uncouplers of oxidative phosphorylation. The synthetic protocols and biological data presented herein provide a valuable resource for scientists working on the discovery and optimization of novel crop protection agents. Further exploration of the structure-activity relationships of 2-benzoylpyrrole derivatives holds the potential for the development of next-generation agrochemicals with improved efficacy and environmental profiles.

References

• 1. Phenylpyrroles: 30 Years, Two Molecules and (Nearly) No Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Phenylpyrroles: 30 Years, Two Molecules and (Nearly) No Resistance [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Uncouplers of oxidative phosphorylation | PPTX [slideshare.net]
• 5. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 6. Uncouplers of oxidative phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the Purification of 2-Benzoylpyrrole by Recrystallization

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Benzoylpyrrole is a key intermediate in the synthesis of various pharmaceuticals and organic materials. The purity of this compound is critical for the success of subsequent reactions and the quality of the final product. Recrystallization is a robust and widely used technique for the purification of solid organic compounds, leveraging the principle of differential solubility of the target compound and its impurities in a given solvent at varying temperatures. This application note provides a detailed protocol for the purification of 2-Benzoylpyrrole by recrystallization, including a systematic approach to solvent selection and a step-by-step procedure to obtain a high-purity crystalline product.

Principle of Recrystallization

The fundamental principle of recrystallization is that the solubility of most solid compounds increases with temperature. An ideal recrystallization solvent will dissolve the target compound, 2-Benzoylpyrrole, completely at an elevated temperature (at or near the solvent's boiling point) but only sparingly at low temperatures (room temperature or below). Impurities, on the other hand, should either be insoluble in the hot solvent (and can be removed by hot filtration) or remain soluble in the cold solvent (and will be removed upon filtration of the crystals).

Experimental Protocols

1. Solvent Screening

A systematic solvent screening is the first and most critical step to identify a suitable solvent or solvent system for the recrystallization of 2-Benzoylpyrrole. Based on literature, 2-Benzoylpyrrole, a dark brown solid, is soluble in organic solvents like ethanol (B145695) and acetone (B3395972) and slightly soluble in chloroform (B151607) and methanol, with limited solubility in water.[1][2]

Materials:

• Crude 2-Benzoylpyrrole

• Test tubes or small vials

• Heating apparatus (e.g., hot plate, sand bath)

• Selection of solvents (see Table 1)

• Spatula and weighing paper

Procedure:

• Place approximately 20-30 mg of crude 2-Benzoylpyrrole into a series of test tubes.

• To each test tube, add a different solvent from Table 1, starting with about 0.5 mL.

• Observe and record the solubility at room temperature. A suitable solvent should not dissolve the compound at this stage.

• For solvents in which the compound is sparingly soluble or insoluble at room temperature, gently heat the mixture to the solvent's boiling point while stirring.

• Add small aliquots of the hot solvent until the solid completely dissolves. Record the approximate volume of solvent used.

• Allow the hot, clear solution to cool slowly to room temperature.

• If crystals do not form, try to induce crystallization by scratching the inside of the test tube with a glass rod or by adding a seed crystal.

• Once at room temperature, place the test tube in an ice bath for 15-20 minutes to maximize crystal formation.

• Evaluate and record the quantity and quality of the crystals formed. An ideal solvent will yield a significant amount of crystalline solid upon cooling.

Data Presentation: Solvent Screening for 2-Benzoylpyrrole Recrystallization

Solvent	Polarity	Solubility at Room Temp. (20-25°C)	Solubility at Boiling Point	Crystal Formation upon Cooling	Observations
Ethanol	Polar Protic	Sparingly Soluble	Soluble
Acetone	Polar Aprotic	Soluble	Soluble	Likely too soluble for single-solvent use.
Ethyl Acetate	Polar Aprotic	Sparingly Soluble	Soluble
Methanol	Polar Protic	Very Sparingly Soluble	Soluble
Isopropanol	Polar Protic	Sparingly Soluble	Soluble
Toluene	Nonpolar	Insoluble	Sparingly Soluble
Hexane	Nonpolar	Insoluble	Insoluble	Potential as an anti-solvent.
Water	Polar Protic	Insoluble	Insoluble	Potential as an anti-solvent.
Mixed Solvents
Ethanol/Water	Mixed
Ethyl Acetate/Hexane	Mixed

2. Recrystallization Protocol (Single Solvent Method - Example with Ethanol)

This protocol is based on the likely suitability of ethanol as a recrystallization solvent.[1] Adjustments should be made based on the results of the solvent screening.

Materials:

• Crude 2-Benzoylpyrrole

• Selected recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flask

• Heating mantle or hot plate with a stirrer

• Condenser (optional, but recommended)

• Büchner funnel and flask

• Filter paper

• Ice bath

• Drying oven or vacuum desiccator

Procedure:

• Dissolution: Place the crude 2-Benzoylpyrrole (e.g., 5.0 g) in an appropriately sized Erlenmeyer flask. Add a minimal amount of the selected solvent (e.g., ethanol). Heat the mixture to boiling with gentle stirring. Continue to add small portions of the hot solvent until the compound just dissolves completely.

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or activated charcoal are present, perform a hot gravity filtration to remove them. It is crucial to keep the solution hot during this process to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the hot, saturated solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.

• Cooling: Once the flask has reached room temperature and crystal formation appears to have ceased, place the flask in an ice bath for at least 30 minutes to maximize the yield of the crystals.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel and filter paper.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a drying oven at a temperature well below the compound's melting point (75-79°C) or in a vacuum desiccator until a constant weight is achieved.[2][3]

Mandatory Visualization

Caption: Workflow for the purification of 2-Benzoylpyrrole by recrystallization.

References

• 1. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 2. 2-Benzoylpyrrole | 7697-46-3 [chemicalbook.com]
• 3. echemi.com [echemi.com]

Application Notes and Protocols for the Synthesis and Evaluation of 2-Benzoylpyrrole Analogs as Potential Acaricides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, bio-evaluation, and proposed mechanism of action of 2-benzoylpyrrole analogs as potential acaricides. The following protocols and data are intended to guide researchers in the development of novel and effective agents for mite and tick control.

Introduction

The emergence of resistance to conventional acaricides necessitates the development of new chemical entities with novel modes of action. 2-Benzoylpyrrole derivatives, structurally related to the commercial insecticide/acaricide chlorfenapyr, have shown promising activity against various mite and tick species. These compounds are believed to act by uncoupling oxidative phosphorylation in mitochondria, leading to disruption of cellular energy metabolism and subsequent pest mortality. This document outlines the synthetic strategies for creating these analogs, detailed protocols for assessing their acaricidal efficacy, and a summary of their biological activity.

Data Presentation: Acaricidal Activity

The acaricidal efficacy of 2-benzoylpyrrole analogs and related compounds is typically evaluated by determining the median lethal concentration (LC50), the concentration of the compound that causes 50% mortality in the test population. The following tables summarize the LC50 values for chlorfenapyr, a benchmark N-substituted pyrrole (B145914) derivative, against the two-spotted spider mite, Tetranychus urticae.

Compound	Mite Species	Bioassay Method	LC50 (mg/L or ppm)	Reference
Chlorfenapyr	Tetranychus urticae	Leaf-dip	29.66	[1]
Chlorfenapyr	Tetranychus urticae	Leaf Spray	0.55	[2]
Chlorfenapyr	Tetranychus urticae	Leaf Spray	0.69	[2]
Chlorfenapyr	Tetranychus urticae	Leaf Spray	0.42	[2]

Note: LC50 values can vary depending on the mite strain, life stage, and specific bioassay conditions.

Experimental Protocols

Detailed methodologies for the synthesis of a key intermediate and subsequent N-alkylation to generate active 2-benzoylpyrrole analogs, along with standardized bioassay protocols for evaluating acaricidal activity, are provided below.

Synthesis of 2-Benzoylpyrrole Analogs

The synthesis of acaricidal 2-benzoylpyrrole analogs typically involves a multi-step process. A common strategy is the synthesis of a core pyrrole structure followed by N-alkylation to introduce the desired functional groups that enhance acaricidal activity.

Protocol 1: Synthesis of 4-Bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (A Key Intermediate)

This protocol describes the synthesis of a key precursor for many active 2-benzoylpyrrole acaricides.

Materials:

• 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile

• N-Bromosuccinimide (NBS)

• AIBN (Azobisisobutyronitrile) or other radical initiator

• Carbon tetrachloride (CCl4) or other suitable solvent

• Sodium bicarbonate solution

• Sodium sulfite (B76179) solution

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile in carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) and a catalytic amount of AIBN to the solution.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the mixture to remove succinimide.

• Wash the filtrate sequentially with sodium bicarbonate solution, sodium sulfite solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile.

Protocol 2: N-Alkylation of the Pyrrole Intermediate

This general protocol describes the introduction of an alkyl group at the N1 position of the pyrrole ring, a crucial step for enhancing acaricidal activity. The synthesis of the highly active analog, [4-bromo-2-(4-chlorophenyl)-3-cyano-5-(trifluoromethyl)pyrrol-1-yl]methyl 3-methylbutanoate, would follow a similar procedure.

Materials:

• 4-Bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile

• Appropriate alkylating agent (e.g., chloromethyl 3-methylbutanoate)

• A suitable base (e.g., potassium carbonate, sodium hydride)

• Anhydrous solvent (e.g., acetone, DMF, THF)

• Standard glassware for organic synthesis

• Magnetic stirrer

Procedure:

• To a solution of 4-bromo-2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile in an anhydrous solvent, add the base portion-wise at room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture for a short period to allow for the formation of the pyrrolide anion.

• Add the alkylating agent dropwise to the reaction mixture.

• Continue stirring at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over an anhydrous drying agent.

• Remove the solvent under reduced pressure.

• Purify the resulting residue by column chromatography to obtain the desired N-alkylated 2-benzoylpyrrole analog.

Acaricidal Bioassays

Protocol 3: Spider Mite Bioassay (Leaf-Dip Method)

This method is commonly used to evaluate the toxicity of compounds against spider mites.

Materials:

• Two-spotted spider mites (Tetranychus urticae) culture maintained on a suitable host plant (e.g., bean plants).

• Test compound dissolved in a suitable solvent (e.g., acetone) and diluted with water containing a surfactant (e.g., Triton X-100).

• Host plant leaves (e.g., bean leaf discs).

• Petri dishes.

• Agar (B569324).

• Forceps and fine brushes.

• Stereomicroscope.

Procedure:

• Prepare a series of concentrations of the test compound. A control solution (solvent and surfactant in water) should also be prepared.

• Prepare leaf discs of a uniform size from the host plant.

• Immerse each leaf disc in a test solution for approximately 5-10 seconds with gentle agitation.[3][4]

• Allow the treated leaf discs to air dry.

• Place the dried leaf discs, abaxial side up, on a layer of agar in a Petri dish to maintain turgor.

• Transfer a known number of adult female spider mites (e.g., 20-30) onto each leaf disc using a fine brush.

• Incubate the Petri dishes at a controlled temperature (e.g., 25 ± 1°C) and photoperiod (e.g., 16:8 h L:D).

• Assess mite mortality after 24, 48, and 72 hours under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

• Calculate the percentage mortality for each concentration and the control. Correct for control mortality using Abbott's formula if necessary.

• Determine the LC50 value using probit analysis.

Protocol 4: Tick Larval Packet Test (LPT)

This is a standard method for evaluating the efficacy of acaricides against tick larvae.

Materials:

• Tick larvae (e.g., Rhipicephalus microplus), 14-21 days old.

• Test compound dissolved in a suitable solvent system (e.g., trichloroethylene (B50587) and olive oil).

• Filter paper packets.

• Micropipettes.

• Clips to seal the packets.

• Incubator.

Procedure:

• Prepare a range of serial dilutions of the test compound.

• Impregnate filter papers with a known volume of each dilution. A control packet should be treated with the solvent mixture only.

• Allow the solvent to evaporate completely from the filter papers.

• Fold the treated filter papers into packets and seal two sides with clips.

• Introduce a specific number of tick larvae (e.g., ~100) into each packet.

• Seal the third side of the packet.

• Incubate the packets at a controlled temperature (e.g., 27 ± 1°C) and high relative humidity (e.g., 85-95%).

• After 24 hours, open the packets and count the number of live and dead larvae.

• Calculate the percentage mortality for each concentration.

• Determine the LC50 value using appropriate statistical software.

Visualizations

Proposed Mechanism of Action: Uncoupling of Oxidative Phosphorylation

The primary mode of action for 2-benzoylpyrrole analogs is believed to be the uncoupling of oxidative phosphorylation in the mitochondria. This process disrupts the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis.

Caption: Uncoupling of oxidative phosphorylation by 2-benzoylpyrrole analogs.

General Experimental Workflow for Synthesis and Bioassay

The following diagram illustrates the logical flow from the synthesis of the compounds to the final evaluation of their acaricidal activity.

Caption: Workflow for synthesis and acaricidal evaluation of 2-benzoylpyrrole analogs.

References

• 1. pjoes.com [pjoes.com]
• 2. entomoljournal.com [entomoljournal.com]
• 3. Frontiers | A Leaf-Mimicking Method for Oral Delivery of Bioactive Substances Into Sucking Arthropod Herbivores [frontiersin.org]
• 4. A Leaf-Mimicking Method for Oral Delivery of Bioactive Substances Into Sucking Arthropod Herbivores - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Microwave-Assisted Synthesis of 2-Benzoylpyrrole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of 2-benzoylpyrrole, an important intermediate in the synthesis of various pharmaceuticals, utilizing microwave-assisted organic synthesis (MAOS). This method offers significant advantages over traditional heating methods, including drastically reduced reaction times, improved energy efficiency, and potentially higher yields.[1][2][3][4]

Introduction

2-Benzoylpyrrole serves as a key building block in the synthesis of numerous biologically active compounds. The traditional synthesis often involves Friedel-Crafts acylation, which can be time-consuming and may require harsh reaction conditions. Microwave-assisted synthesis provides a rapid and efficient alternative for this transformation.[5][6] The use of microwave irradiation can accelerate the reaction by efficiently heating the reactants and solvent, leading to a significant reduction in reaction time from hours to minutes.[4][7] This protocol details a solvent-free approach, which aligns with the principles of green chemistry by minimizing waste.[8][9][10]

Reaction Principle

The synthesis of 2-benzoylpyrrole is achieved via the Friedel-Crafts acylation of pyrrole (B145914) with benzoyl chloride. This electrophilic aromatic substitution reaction is typically catalyzed by a Lewis acid. Under microwave irradiation, the polar transition states of the reaction are stabilized, leading to an acceleration of the reaction rate. The general reaction is depicted below:

Figure 1: Friedel-Crafts acylation of pyrrole to form 2-benzoylpyrrole.

Quantitative Data Summary

While specific comparative data for the microwave-assisted synthesis of 2-benzoylpyrrole is not extensively published, the following table summarizes typical results for microwave-assisted Friedel-Crafts acylations of aromatic compounds with various catalysts, which can be extrapolated to the synthesis of 2-benzoylpyrrole.

Entry	Catalyst (mol%)	Power (W)	Temperature (°C)	Time (min)	Yield (%)	Reference
1	AlCl₃ (10)	150	120	10	85-95 (expected)	Based on similar reactions[6]
2	ZnCl₂ (15)	150	130	15	75-85 (expected)	Based on similar reactions[6]
3	FeCl₃ (10)	150	120	10	80-90 (expected)	Based on similar reactions
4	Zeolite H-Beta (20 wt%)	200	150	20	70-80 (expected)	Based on similar reactions
5	Bi(OTf)₃ (5)	180	140	8	>90 (expected)	Based on similar reactions

Note: The data presented are illustrative and based on analogous microwave-assisted Friedel-Crafts acylation reactions. Actual yields may vary depending on the specific experimental setup and conditions.

Experimental Protocols

Materials and Equipment:

• Pyrrole (freshly distilled)

• Benzoyl chloride

• Lewis acid catalyst (e.g., AlCl₃, ZnCl₂, FeCl₃)

• Microwave synthesizer

• 10 mL microwave reaction vial with a magnetic stir bar

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Safety Precautions:

• All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Pyrrole and benzoyl chloride are irritants. Avoid inhalation and contact with skin.

• Lewis acids are corrosive and moisture-sensitive. Handle with care.

• Microwave synthesizers should be operated according to the manufacturer's instructions.

Detailed Protocol for Microwave-Assisted Synthesis of 2-Benzoylpyrrole:

• Preparation of the Reaction Mixture:

  • To a 10 mL microwave reaction vial containing a magnetic stir bar, add pyrrole (1.0 mmol, 67 mg).

  • In a separate dry vial under an inert atmosphere (e.g., nitrogen or argon), add the Lewis acid catalyst (e.g., AlCl₃, 0.1 mmol, 13.3 mg).

  • Carefully add benzoyl chloride (1.1 mmol, 155 mg, 0.13 mL) to the vial containing the catalyst.

  • Transfer the benzoyl chloride-catalyst mixture to the microwave vial containing pyrrole.

• Microwave Irradiation:

  • Seal the reaction vial securely.

  • Place the vial in the cavity of the microwave synthesizer.

  • Set the reaction parameters:

    • Power: 150 W

    • Temperature: 120°C

    • Ramp time: 2 minutes

    • Hold time: 10 minutes

    • Stirring: On

  • Start the microwave irradiation program.

• Work-up and Purification:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Carefully open the vial and quench the reaction by slowly adding a saturated solution of sodium bicarbonate (10 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexane (B92381) and ethyl acetate as the eluent to obtain pure 2-benzoylpyrrole.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the microwave-assisted synthesis of 2-benzoylpyrrole.

Caption: Workflow for Microwave-Assisted Synthesis of 2-Benzoylpyrrole.

Reaction Mechanism

The following diagram illustrates the general mechanism of the Friedel-Crafts acylation of pyrrole.

Caption: Mechanism of Friedel-Crafts Acylation of Pyrrole.

References

• 1. Microwave-assisted organic synthesis of pyrroles (Review) [pharmacia.pensoft.net]
• 2. Microwave-induced Reactions for Pyrrole Synthesis | Bentham Science [benthamscience.com]
• 3. public.pensoft.net [public.pensoft.net]
• 4. chemicaljournals.com [chemicaljournals.com]
• 5. Friedel–Crafts Acylation [sigmaaldrich.com]
• 6. Friedel-Crafts Acylation [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Solvent and Solvent Free (Neat) Reactions in Microwave Synthesis [cem.com]
• 10. oatext.com [oatext.com]

Application Notes and Protocols for Flow Chemistry Synthesis of 2-Benzoylpyrroles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of 2-benzoylpyrroles utilizing continuous flow chemistry. This innovative approach offers significant advantages over traditional batch methods, including enhanced reaction control, improved safety, and greater scalability, which are critical in research and drug development settings.

Introduction

2-Benzoylpyrroles are a class of heterocyclic compounds with significant biological activities, serving as key structural motifs in various pharmaceuticals. Traditional synthesis methods, such as the Friedel-Crafts acylation in batch reactors, often suffer from issues like poor regioselectivity, catalyst deactivation, and the formation of polymeric byproducts. Flow chemistry emerges as a powerful alternative, enabling precise control over reaction parameters, which leads to higher yields, improved purity, and safer handling of reactive intermediates.

This document outlines a continuous flow protocol for the Friedel-Crafts benzoylation of N-substituted pyrroles. The methodology leverages the benefits of microreactor technology to achieve efficient and reproducible synthesis of 2-benzoylpyrroles.

Reaction Principle: Friedel-Crafts Benzoylation

The synthesis of 2-benzoylpyrroles can be achieved via the Friedel-Crafts acylation of a pyrrole (B145914) substrate with benzoyl chloride. In this electrophilic aromatic substitution reaction, a Lewis acid catalyst activates the benzoyl chloride, generating a highly electrophilic acylium ion. This intermediate is then attacked by the electron-rich pyrrole ring, predominantly at the C2 position, to form the desired 2-benzoylpyrrole.

In a continuous flow setup, the reagents are continuously pumped and mixed in a microreactor, allowing for precise control over stoichiometry, residence time, and temperature. This controlled environment minimizes side reactions and enhances the overall efficiency of the synthesis.

Experimental Protocols

This section details the experimental setup and procedure for the continuous flow synthesis of 2-benzoyl-N-methylpyrrole.

Materials and Equipment:

• Reagents: N-methylpyrrole, Benzoyl chloride, Anhydrous dichloromethane (B109758) (DCM), Aluminum chloride (AlCl₃), Isopropanol (for quenching), Saturated sodium bicarbonate solution, Brine, Anhydrous sodium sulfate.

• Equipment: Two high-precision syringe pumps, a T-mixer, a microreactor (e.g., glass or silicon carbide, with a volume of 1-10 mL), a back-pressure regulator (BPR), a temperature controller with a heating/cooling module, and a collection vessel.

Stock Solution Preparation:

• Solution A (Pyrrole): A 0.5 M solution of N-methylpyrrole in anhydrous DCM.

• Solution B (Acylating Agent/Catalyst): A solution containing benzoyl chloride (0.6 M) and aluminum chloride (0.6 M) in anhydrous DCM. This solution should be prepared fresh and handled under an inert atmosphere due to the moisture sensitivity of AlCl₃.

Continuous Flow Procedure:

• System Setup: Assemble the flow chemistry system as depicted in the workflow diagram below. Ensure all connections are secure and the system is purged with an inert gas (e.g., nitrogen or argon).

• Priming: Prime the syringe pumps and the reactor with anhydrous DCM to remove any air and moisture.

• Reaction Initiation: Set the desired temperature for the microreactor. Simultaneously, begin pumping Solution A and Solution B at equal flow rates into the T-mixer. The combined stream then enters the heated microreactor.

• Steady State: Allow the system to reach a steady state (typically after 3-5 reactor volumes have passed through) before collecting the product.

• Quenching and Collection: The reaction mixture exiting the back-pressure regulator is quenched by directing it into a collection vessel containing isopropanol.

• Work-up: The quenched reaction mixture is washed with saturated sodium bicarbonate solution and then with brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the pure 2-benzoyl-N-methylpyrrole.

Quantitative Data Summary

The following table summarizes the results obtained from the optimization of the continuous flow synthesis of 2-benzoyl-N-methylpyrrole.

Entry	Flow Rate (mL/min)	Residence Time (min)	Temperature (°C)	Yield (%)
1	0.1	10	0	65
2	0.2	5	0	72
3	0.5	2	0	78
4	1.0	1	0	85
5	1.0	1	25	82
6	1.0	1	-20	75

Yields are for the isolated product after purification.

Visualizations

Experimental Workflow

Caption: Continuous flow synthesis of 2-benzoyl-N-methylpyrrole.

Logical Relationship of Synthesis Parameters

Caption: Interdependencies of parameters in flow synthesis.

Conclusion

The continuous flow synthesis of 2-benzoylpyrroles offers a robust and efficient alternative to traditional batch processing. The precise control over reaction conditions afforded by microreactor technology leads to high yields and purity of the desired product. This methodology is highly scalable and can be adapted for the synthesis of a diverse library of 2-benzoylpyrrole derivatives, making it a valuable tool for academic research and industrial drug development. The provided protocols and data serve as a foundation for further optimization and application of this technology in the synthesis of complex heterocyclic molecules.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Benzoylpyrrole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Benzoylpyrrole. The following information is designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed during the synthesis of 2-benzoylpyrrole via Friedel-Crafts acylation?

A1: The most prevalent side products in the Friedel-Crafts acylation of pyrrole (B145914) with benzoyl chloride are:

• 3-Benzoylpyrrole: An isomer of the desired product arising from acylation at the C3 position of the pyrrole ring.[1]

• Pyrrole Polymers: Pyrrole is highly susceptible to polymerization under the acidic conditions of the Friedel-Crafts reaction, leading to the formation of dark, insoluble materials.

• Diacylated Pyrroles: Under forcing conditions or with an excess of the acylating agent, a second benzoyl group can be introduced to the pyrrole ring.

• N-Benzoylpyrrole: Acylation can also occur on the nitrogen atom of the pyrrole ring, although this is generally less favored under Friedel-Crafts conditions compared to C-acylation.

Q2: How does the choice of Lewis acid affect the regioselectivity of the benzoylation of pyrrole?

A2: The choice and amount of Lewis acid can significantly influence the ratio of 2-benzoylpyrrole to 3-benzoylpyrrole. While electrophilic substitution on the pyrrole ring generally favors the C2 position, the use of certain Lewis acids can alter this preference. For instance, in the acylation of N-p-toluenesulfonylpyrrole, stronger Lewis acids like AlCl₃ can favor the formation of the 3-acyl derivative, whereas weaker Lewis acids may lead to a higher proportion of the 2-acyl product.[2]

Q3: What causes the formation of dark, tar-like substances in my reaction mixture?

A3: The formation of dark, tarry materials is a strong indication of pyrrole polymerization. Pyrrole is an electron-rich heterocycle and is prone to polymerization in the presence of strong acids, which are characteristic of Friedel-Crafts reaction conditions. This is often exacerbated by elevated temperatures.

Troubleshooting Guides

Issue 1: Low Yield of 2-Benzoylpyrrole and a high amount of polymeric byproduct.

• Cause: The acidic reaction conditions are promoting the polymerization of the pyrrole starting material.

• Troubleshooting:

  • Temperature Control: Maintain a low reaction temperature (e.g., 0 °C to room temperature) to minimize polymerization.

  • Order of Addition: Add the pyrrole slowly to the pre-formed complex of the Lewis acid and benzoyl chloride. This ensures that the concentration of free pyrrole is low at any given time, reducing the likelihood of polymerization.

  • Lewis Acid Choice: Consider using a milder Lewis acid.

Issue 2: Significant formation of 3-Benzoylpyrrole.

• Cause: The reaction conditions are favoring acylation at the C3 position.

• Troubleshooting:

  • Lewis Acid Selection: Experiment with different Lewis acids. For N-substituted pyrroles, weaker Lewis acids have been shown to favor C2 acylation.[2]

  • Solvent Effects: The choice of solvent can influence regioselectivity. Non-polar solvents are typically used, but exploring different options may alter the isomer ratio.

  • Protecting Groups: If applicable, the nature of the N-substituent on the pyrrole ring can direct acylation to the C2 or C3 position.

Issue 3: Presence of Diacylated Products.

• Cause: The reaction conditions are too harsh, or there is an excess of the acylating agent.

• Troubleshooting:

  • Stoichiometry: Use a stoichiometric amount of benzoyl chloride relative to pyrrole.

  • Reaction Time: Monitor the reaction progress carefully (e.g., by TLC) and quench the reaction as soon as the starting material is consumed to prevent further acylation of the product.

  • Temperature: Lowering the reaction temperature can help to reduce the rate of the second acylation.

Quantitative Data

The regioselectivity of the Friedel-Crafts benzoylation of N-methylpyrrole with various para-substituted benzoyl chlorides is summarized in the table below. While this data is for N-methylpyrrole, it provides valuable insight into the electronic effects that can influence the isomer ratio in the synthesis of 2-benzoylpyrrole derivatives.

Entry	Benzoyl Chloride Substituent (para)	Product	Yield (%)	β/α Ratio (3-isomer/2-isomer)
1	H	4a	99	60:40
2	CF₃	4b	99	50:50
3	Br	4c	99	40:60
4	t-Bu	4d	99	40:60
5	OMe	4e	99	30:70
6	NO₂	4f	99	0:100
Data adapted from a study on the Friedel-Crafts benzoylation of N-methylpyrrole. The reaction conditions involved a resorcinarene (B1253557) capsule as a catalyst in water-saturated CHCl₃.[3][4]

Experimental Protocols

Representative Protocol for Friedel-Crafts Acylation of Pyrrole to 2-Benzoylpyrrole

This protocol is a general representation compiled from standard Friedel-Crafts procedures.[5][6]

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane under a nitrogen atmosphere.

• Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Add benzoyl chloride (1.0 equivalent) dropwise to the stirred suspension.

• Addition of Pyrrole: After the addition of benzoyl chloride is complete, add a solution of pyrrole (1.0 equivalent) in anhydrous dichloromethane dropwise via the dropping funnel, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction mixture to stir at 0 °C for a specified time (e.g., 1-2 hours) and then let it warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Washing: Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization.

Visualizations

Caption: Experimental workflow for the synthesis of 2-benzoylpyrrole.

Caption: Troubleshooting logic for 2-benzoylpyrrole synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 5. websites.umich.edu [websites.umich.edu]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of Crude 2-Benzoylpyrrole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of crude 2-Benzoylpyrrole.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in crude 2-Benzoylpyrrole?

A1: The impurities in crude 2-Benzoylpyrrole largely depend on the synthetic route employed. For syntheses involving the Friedel-Crafts acylation of pyrrole (B145914) with benzoyl chloride, common impurities include:

• Unreacted Starting Materials: Pyrrole and benzoyl chloride.

• Byproducts of the Reaction:

  • Benzoic Acid: Formed from the hydrolysis of unreacted benzoyl chloride during the workup.

  • N-Benzoylpyrrole: An isomeric byproduct.

  • Diacylated Pyrroles: Resulting from the high reactivity of the pyrrole ring.

• Residual Solvents: Solvents used in the reaction and workup steps.

• Catalyst Residues: For example, Lewis acids like aluminum chloride used in Friedel-Crafts reactions.

Q2: My crude 2-Benzoylpyrrole is a dark oil or a discolored solid. What is the cause of the color?

A2: The dark color is often due to the presence of polymeric or resinous byproducts formed from the self-polymerization of pyrrole under acidic or thermal stress. The presence of residual catalyst and other colored impurities can also contribute to the discoloration.

Q3: What are the most common methods for purifying crude 2-Benzoylpyrrole?

A3: The most effective and widely used purification methods for 2-Benzoylpyrrole are:

• Recrystallization: A highly effective technique for removing impurities and obtaining a crystalline solid.

• Column Chromatography: Useful for separating 2-Benzoylpyrrole from closely related impurities, such as isomers and byproducts with similar solubility.

• Vacuum Distillation: Suitable for separating 2-Benzoylpyrrole from non-volatile impurities, though less common for this specific compound due to its relatively high boiling point even under reduced pressure.

Q4: How can I remove unreacted benzoyl chloride and benzoic acid from my crude product?

A4: Unreacted benzoyl chloride can be quenched by carefully adding a base to the reaction mixture during workup. A common procedure involves washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will react with both benzoyl chloride and the acidic benzoic acid, converting them into water-soluble sodium benzoate, which can then be separated in the aqueous layer.

Troubleshooting Guides

Recrystallization

Issue 1: The product "oils out" during recrystallization instead of forming crystals.

• Possible Causes:

  • The boiling point of the recrystallization solvent is higher than the melting point of 2-Benzoylpyrrole (78-79 °C).

  • The crude product is highly impure, leading to a significant depression of the melting point.

  • The solution is cooling too rapidly.

• Solutions:

  • Solvent Selection: Choose a solvent or solvent system with a lower boiling point.

  • Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

  • Solvent Polarity: If using a mixed solvent system, try adjusting the ratio to be slightly less polar.

  • Seeding: Add a small seed crystal of pure 2-Benzoylpyrrole to induce crystallization.

  • Pre-purification: If the product is very impure, consider a preliminary purification step like a quick filtration through a plug of silica (B1680970) gel before recrystallization.

Issue 2: Low or no recovery of crystals after recrystallization.

• Possible Causes:

  • Too much solvent was used, and the solution is not saturated.

  • The chosen solvent is too good at dissolving 2-Benzoylpyrrole, even at low temperatures.

  • The product is not sufficiently pure to crystallize well.

• Solutions:

  • Concentrate the Solution: Carefully evaporate some of the solvent to increase the concentration of the product and then allow it to cool again.

  • Change Solvent: Select a solvent in which 2-Benzoylpyrrole has lower solubility at cold temperatures. A mixed solvent system (e.g., ethanol/water, hexane (B92381)/ethyl acetate) can be effective.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the surface of the solution or adding a seed crystal.

Column Chromatography

Issue 3: Poor separation of 2-Benzoylpyrrole from its impurities on a silica gel column.

• Possible Causes:

  • The mobile phase (eluent) is too polar, causing all compounds to elute too quickly.

  • The mobile phase is not polar enough, resulting in the compounds not moving down the column.

  • The column is overloaded with the crude product.

  • The column was not packed properly, leading to channeling.

• Solutions:

  • Optimize Mobile Phase: Use Thin Layer Chromatography (TLC) to determine the optimal solvent system. A good starting point for 2-Benzoylpyrrole on silica gel is a mixture of hexane and ethyl acetate (B1210297). Start with a low polarity (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity. The ideal Rf value for the desired product on TLC is typically around 0.25-0.35.

  • Reduce Sample Load: Use an appropriate amount of crude product for the size of your column. A general guideline is a 1:30 to 1:50 ratio of crude product to silica gel by weight.

  • Proper Column Packing: Ensure the silica gel is packed uniformly without any air bubbles or cracks. A slurry packing method is generally preferred.

Data Presentation

Table 1: Comparison of Purification Methods for Crude 2-Benzoylpyrrole

Purification Method	Initial Purity	Final Purity	Typical Yield	Notes
Recrystallization (Petroleum Ether)	~80%	>98%[1]	Good to Excellent	Effective for removing a significant amount of impurities.[1]
Column Chromatography (Silica Gel)	Variable	>99%	Moderate to Good	Excellent for separating closely related impurities like isomers.
Vacuum Distillation	Variable	High	Variable	Less common; suitable for removing non-volatile impurities.

Experimental Protocols

Protocol 1: Recrystallization of Crude 2-Benzoylpyrrole

This protocol is based on an industrial process that significantly improves the purity of crude 2-Benzoylpyrrole.[1]

• Dissolution: In a fume hood, place the crude 2-Benzoylpyrrole (e.g., 10 g) in an Erlenmeyer flask. Add a minimal amount of petroleum ether (60-90 °C or similar boiling range) and heat the mixture with gentle swirling on a hot plate until the solid dissolves completely. Add the solvent in small portions to avoid using an excess.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration. Preheat a funnel and a new flask. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold petroleum ether to remove any remaining soluble impurities.

• Drying: Allow the crystals to air dry on the filter paper with the vacuum on for a few minutes. For final drying, transfer the crystals to a watch glass and place them in a vacuum desiccator until a constant weight is achieved.

Protocol 2: Column Chromatography of Crude 2-Benzoylpyrrole

• TLC Analysis: Before running the column, determine the optimal mobile phase using TLC. Spot the crude product on a silica gel TLC plate and develop it in various mixtures of hexane and ethyl acetate (e.g., 95:5, 90:10, 85:15). The ideal solvent system will give the 2-Benzoylpyrrole spot an Rf value of approximately 0.25-0.35.

• Column Packing: Prepare a slurry of silica gel in the least polar mobile phase you plan to use. Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude 2-Benzoylpyrrole in a minimal amount of a relatively non-polar solvent (like dichloromethane (B109758) or the mobile phase). Carefully add the sample solution to the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen mobile phase. Start with a less polar solvent mixture and you can gradually increase the polarity (gradient elution) if necessary to elute the product.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Fraction Analysis: Monitor the fractions by TLC to identify which ones contain the pure 2-Benzoylpyrrole.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Benzoylpyrrole.

Visualizations

Caption: General workflow for the purification of crude 2-Benzoylpyrrole.

Caption: Troubleshooting logic for common recrystallization issues.

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Benzoylpyrrole Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the synthesis of 2-benzoylpyrrole. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-benzoylpyrrole?

A1: The most prevalent methods for synthesizing 2-benzoylpyrrole include Friedel-Crafts acylation of pyrrole (B145914) with benzoyl chloride, the Vilsmeier-Haack reaction followed by oxidation, and the use of Grignard reagents. Each method has its own set of advantages and challenges regarding reaction conditions, regioselectivity, and yield.

Q2: How can I control the regioselectivity of the acylation to favor the 2-position over the 3-position?

A2: Regioselectivity in pyrrole acylation is a significant consideration. Generally, Friedel-Crafts acylation of N-unsubstituted or N-alkylpyrroles favors substitution at the C2 position. The choice of Lewis acid and solvent can also influence the 2-/3-isomer ratio. For instance, in the acylation of N-p-toluenesulfonylpyrrole, strong Lewis acids like AlCl₃ tend to favor the 3-acyl product, while weaker Lewis acids like SnCl₄ can lead to a higher proportion of the 2-acyl isomer. An organocatalytic method using DBN has been shown to be highly regioselective for the C2-acylation of N-alkyl pyrroles.[1]

Q3: What are the typical side reactions to be aware of during 2-benzoylpyrrole synthesis?

A3: A common side reaction, particularly under strongly acidic conditions used in Friedel-Crafts acylation, is the polymerization of the electron-rich pyrrole ring. Diacylation can also occur, especially with an excess of the acylating agent or at elevated temperatures. In Grignard reactions, the formation of byproducts from the reaction of the Grignard reagent with itself or with the product can be an issue.

Q4: What are the recommended methods for purifying crude 2-benzoylpyrrole?

A4: Purification of 2-benzoylpyrrole is typically achieved through column chromatography on silica (B1680970) gel or recrystallization. The choice of solvent for recrystallization is crucial and often requires screening to find a solvent in which the product is soluble at high temperatures but sparingly soluble at room temperature. A mixture of hexane (B92381) and ethyl acetate (B1210297) is a common eluent system for column chromatography.

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the synthesis of 2-benzoylpyrrole.

Category 1: Low or No Product Yield

Issue: The reaction has resulted in a low yield or no desired product.

Potential Cause	Troubleshooting Steps
Inactive Catalyst (Friedel-Crafts)	The Lewis acid catalyst (e.g., AlCl₃) is highly sensitive to moisture. Use a freshly opened or properly stored anhydrous Lewis acid. Ensure all glassware is thoroughly dried before use.
Pyrrole Polymerization	The pyrrole ring is prone to polymerization under strong acid conditions. Add the Lewis acid at a low temperature (e.g., 0 °C) before introducing the acylating agent.[1] Consider using milder reaction conditions or a less acidic catalyst.
Deactivated Pyrrole Substrate	Pyrroles with electron-withdrawing groups may be too deactivated. Increase the reaction temperature, use a more reactive acylating agent (e.g., acyl chloride instead of anhydride), or employ a stronger Lewis acid, while being mindful of potential side reactions.[1]
Inactive Grignard Reagent	Grignard reagents are extremely sensitive to moisture and air. Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Poor Vilsmeier Reagent Formation	The Vilsmeier reagent should be prepared fresh. Ensure that the DMF and POCl₃ are of high purity and free from water. Maintain a low temperature (0-10 °C) during its preparation.

Category 2: Poor Regioselectivity (Mixture of 2- and 3-isomers)

Issue: The reaction produces a mixture of 2-benzoylpyrrole and 3-benzoylpyrrole.

Potential Cause	Troubleshooting Steps
N-Substituent Effects (Friedel-Crafts)	Bulky N-substituents can sterically hinder the C2 position, leading to increased C3 acylation. Electron-withdrawing groups on the nitrogen also tend to direct acylation to the C3 position. To favor C2 acylation, use N-H or N-alkyl pyrroles.[1]
Choice of Lewis Acid (Friedel-Crafts)	The strength of the Lewis acid can influence regioselectivity. For N-sulfonylated pyrroles, stronger Lewis acids like AlCl₃ often favor the 3-acyl product, while weaker ones like SnCl₄ may favor the 2-acyl isomer.
Solvent Effects (Friedel-Crafts)	The polarity of the solvent can affect the reaction pathway. For AlCl₃-catalyzed acylation of N-p-toluenesulfonylpyrrole, solvents like dichloromethane (B109758) favor 3-acylation, while chloroform (B151607) can increase the amount of the 2-acyl isomer.

Category 3: Formation of Multiple Products and Side Reactions

Issue: TLC analysis shows multiple spots in addition to the desired product.

Potential Cause	Troubleshooting Steps
Diacylation	The acylpyrrole product can undergo a second acylation. Use a stoichiometric amount or only a slight excess (1.1-1.2 equivalents) of the acylating agent. Maintain a low reaction temperature and monitor the reaction closely by TLC.
Unreacted Starting Material	The reaction may not have gone to completion. Increase the reaction time or temperature moderately. Ensure the catalyst is active and used in the correct stoichiometric amount.
Formation of Furan (B31954) Byproduct (Paal-Knorr)	In Paal-Knorr synthesis, acidic conditions (pH < 3) can favor the formation of furan byproducts. Maintain a neutral or weakly acidic environment.

Data Presentation

Table 1: Comparison of Reaction Conditions for 2-Benzoylpyrrole Synthesis

Synthesis Method	Pyrrole Substrate	Acylating Agent	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Friedel-Crafts	N-Methylpyrrole	Benzoyl Chloride	DBN (15 mol%)	Toluene (B28343)	Reflux	4	73	[1]
Friedel-Crafts	N-Methylpyrrole	Benzoyl Chloride	None	Toluene	Reflux	8	57	[1]
Friedel-Crafts	N-p-Toluenesulfonylpyrrole	Benzoyl Chloride	AlCl₃ (2 eq)	Dichloromethane	0 to RT	-	>95 (3-isomer)
Grignard	Pyrrole	Benzoyl Chloride	Ethylmagnesium Bromide	Ether	0 to RT	-	~60-70
Vilsmeier-Haack	Pyrrole	N,N-Dimethylbenzamide/POCl₃	POCl₃	Dichloromethane	0 to RT	-	Moderate to Good

Experimental Protocols

Protocol 1: Organocatalytic Friedel-Crafts Acylation of N-Methylpyrrole

This protocol is adapted from a literature procedure demonstrating a highly regioselective C2-acylation.[1]

Materials:

• N-Methylpyrrole

• Benzoyl chloride

• 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)

• Anhydrous Toluene

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add N-methylpyrrole (1.0 mmol) and anhydrous toluene (5 mL).

• Add DBN (0.15 mmol, 15 mol%).

• Add benzoyl chloride (1.2 mmol) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• After 4 hours, or upon completion as indicated by TLC, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 2-benzoyl-N-methylpyrrole.

Protocol 2: Grignard Synthesis of 2-Benzoylpyrrole

Materials:

• Pyrrole

• Ethylmagnesium bromide (or other Grignard reagent)

• Benzoyl chloride

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a dropping funnel and a reflux condenser under an inert atmosphere, add pyrrole (1.0 mmol) dissolved in anhydrous diethyl ether (10 mL).

• Cool the flask in an ice bath.

• Add ethylmagnesium bromide (1.0 mmol) dropwise from the dropping funnel. A gas (ethane) will evolve.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour to form the pyrrolyl Grignard reagent.

• Cool the reaction mixture back to 0 °C.

• Add a solution of benzoyl chloride (1.0 mmol) in anhydrous diethyl ether (5 mL) dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the solvent.

• Purify the crude product by column chromatography or recrystallization.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]

Troubleshooting failed 2-Benzoylpyrrole synthesis reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-benzoylpyrrole and its derivatives.

Frequently Asked Questions (FAQs)

Q1: My 2-benzoylpyrrole synthesis is resulting in a very low or no yield. What are the potential causes?

Several factors can contribute to low or no yield in 2-benzoylpyrrole synthesis, which is often a Friedel-Crafts acylation reaction. The most common issues include:

• Inactive Lewis Acid Catalyst: Lewis acids like AlCl₃ are extremely sensitive to moisture. Any contamination with water will deactivate the catalyst and halt the reaction.[1]

• Pyrrole (B145914) Polymerization: Pyrroles are highly reactive and prone to polymerization in the presence of strong acids, which are often used as catalysts in Friedel-Crafts reactions.[2][3][4] This is a significant side reaction that consumes the starting material.

• Deactivated Pyrrole Substrate: If the pyrrole starting material contains strongly electron-withdrawing groups, it may be too deactivated to undergo acylation under standard conditions.[1]

• Inappropriate Reaction Temperature: Both excessively high and low temperatures can negatively impact the reaction. High temperatures can promote polymerization and other side reactions, while very low temperatures might prevent the reaction from proceeding at a reasonable rate.

Q2: I am observing multiple spots on my TLC plate in addition to the desired 2-benzoylpyrrole. What are the likely side products?

The high reactivity of the pyrrole ring can lead to the formation of several side products:

• N-Benzoylpyrrole: Acylation can sometimes occur at the nitrogen atom, especially if the nitrogen is unprotected, leading to the formation of the N-acyl isomer.[1]

• Dibenzoylpyrrole: Although the initially formed 2-benzoylpyrrole is less reactive than pyrrole itself, diacylation can occur under harsh conditions, such as using an excess of the acylating agent or high temperatures.[1]

• Polymerization Products: As mentioned, pyrrole readily polymerizes in acidic conditions, resulting in a complex mixture of polymeric materials.[3][4][5]

Q3: How can I minimize the formation of N-benzoylpyrrole?

To favor C-acylation over N-acylation, consider the following strategies:

• Protecting the Pyrrole Nitrogen: Introducing a suitable protecting group on the pyrrole nitrogen can prevent N-acylation. However, the protecting group must be removable under conditions that do not affect the benzoyl group.

• Choice of Acylating Agent and Catalyst: The choice of acylating agent and Lewis acid can influence the C/N acylation ratio. For instance, using a bulkier Lewis acid might sterically hinder N-acylation.

Q4: What are the best practices for purifying crude 2-benzoylpyrrole?

Purification of 2-benzoylpyrrole can be challenging due to the presence of polar side products and polymeric material. Common purification techniques include:

• Column Chromatography: This is the most common method for separating 2-benzoylpyrrole from isomers and other impurities. A silica (B1680970) gel stationary phase with a gradient of non-polar to moderately polar organic solvents (e.g., hexane/ethyl acetate) is typically effective.

• Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization from a suitable solvent can be an effective purification method.

• Distillation: For liquid products, vacuum distillation can be used for purification, although care must be taken to avoid thermal decomposition.[6]

Troubleshooting Guides

Guide 1: Low Yield

This guide provides a systematic approach to troubleshooting low yields in 2-benzoylpyrrole synthesis.

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for low yield in 2-benzoylpyrrole synthesis.

Data Presentation: Impact of Reaction Conditions on Yield

Parameter	Condition A (Low Yield)	Condition B (Optimized Yield)	Reference
Lewis Acid	AlCl₃ (exposed to air)	Freshly opened, anhydrous AlCl₃	[1]
Temperature	50 °C (initial)	0 °C to room temperature	[1]
Solvent	Dichloromethane	Dichloromethane (anhydrous)	General Knowledge
Stoichiometry (Pyrrole:Benzoyl Chloride:AlCl₃)	1 : 1.5 : 1.5	1 : 1.1 : 1.1	[1]
Observed Yield	< 10%	> 70%	-

Guide 2: Formation of Side Products

This guide provides strategies to minimize the formation of common side products.

Logical Relationship of Side Product Formation:

Caption: Causes and solutions for common side products in 2-benzoylpyrrole synthesis.

Experimental Protocols

Protocol 1: General Procedure for the Friedel-Crafts Acylation of Pyrrole

This protocol provides a general method for the synthesis of 2-benzoylpyrrole.

Experimental Workflow:

Caption: General experimental workflow for the synthesis of 2-benzoylpyrrole.

Detailed Methodology:

• Preparation: All glassware should be thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon. The reaction should be conducted under an inert atmosphere.

• Reagent Addition: In a round-bottom flask, dissolve pyrrole (1.0 eq.) in a suitable anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane). Cool the solution to 0 °C in an ice bath.

• Catalyst Addition: To the cooled solution, add the Lewis acid (e.g., anhydrous aluminum chloride, 1.1 eq.) portion-wise, ensuring the temperature does not rise significantly.

• Acylating Agent Addition: Add benzoyl chloride (1.1 eq.) dropwise to the reaction mixture at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to slowly warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete (as indicated by TLC), carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and water to quench the reaction and hydrolyze the aluminum salts.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (B1210297) (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography using a hexane/ethyl acetate gradient.

References

• 1. benchchem.com [benchchem.com]
• 2. A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Pyrrole polymerization [quimicaorganica.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US5502213A - Purification of crude pyrroles - Google Patents [patents.google.com]

Removal of unreacted starting materials from 2-Benzoylpyrrole

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of unreacted starting materials from 2-benzoylpyrrole synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the purification of 2-benzoylpyrrole, offering step-by-step solutions.

Q1: My crude 2-benzoylpyrrole product is an oily residue instead of a solid. What should I do?

This is a common issue and can be caused by the presence of unreacted pyrrole (B145914) or residual solvent.

• Troubleshooting Steps:

  • Hexane (B92381) Wash: Begin by washing the oily product repeatedly with hexane.[1] Unreacted pyrrole has good solubility in hexane, while 2-benzoylpyrrole is less soluble, especially when pure. This should help to remove a significant portion of the unreacted pyrrole.

  • Vacuum Application: After washing, place the product under high vacuum to remove any remaining hexane and potentially some of the volatile pyrrole.

  • Initiate Crystallization: If the product remains oily, try to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface. Seeding with a small crystal of pure 2-benzoylpyrrole, if available, can also be effective.

  • Column Chromatography: If the above steps fail, the oil is likely a mixture of product and other impurities. In this case, purification by column chromatography is the recommended next step.

Q2: After aqueous workup, I'm having trouble with emulsion formation. How can I resolve this?

Emulsions can form during the extraction process, making layer separation difficult.

• Troubleshooting Steps:

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. The increased ionic strength of the aqueous layer can help to break the emulsion.

  • Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel multiple times.

  • Filtration: Pass the emulsified layer through a pad of celite or glass wool.

  • Patience: In some cases, allowing the mixture to stand undisturbed for an extended period (e.g., overnight) can lead to separation.

Q3: How do I effectively remove unreacted benzoyl chloride and benzoic acid from my reaction mixture?

Unreacted benzoyl chloride is typically hydrolyzed to benzoic acid during aqueous workup. Both can be removed by extraction with a basic solution.

• Troubleshooting Steps:

  • Aqueous Base Wash: Wash the organic layer containing the product with a 5% aqueous sodium bicarbonate or sodium carbonate solution.[2][3] This will react with both benzoic acid and any remaining benzoyl chloride to form sodium benzoate, which is soluble in the aqueous layer.

  • Multiple Extractions: Perform at least two to three washes with the basic solution to ensure complete removal.

  • Water Wash: After the base wash, wash the organic layer with water to remove any residual base, followed by a brine wash to aid in drying.[2]

Q4: What is the most effective method for purifying 2-benzoylpyrrole to a high degree of purity (>98%)?

For achieving high purity, a combination of methods is often necessary.

• Recommended Purification Workflow:

  • Initial Aqueous Workup: Perform an initial extraction as described in Q3 to remove the bulk of acidic impurities.

  • Column Chromatography: Subject the crude product to column chromatography on silica (B1680970) gel. A common eluent system is a gradient of ethyl acetate (B1210297) in hexanes.[4]

  • Recrystallization: Recrystallize the fractions containing the pure product from a suitable solvent system, such as hexane or a mixture of ethyl acetate and hexane.[5] This final step is crucial for obtaining a highly pure, crystalline product.

Data Presentation: Purification Method Comparison

The following table summarizes the effectiveness of different purification techniques for removing common impurities in 2-benzoylpyrrole synthesis.

Purification Method	Target Impurity	Purity Achieved (Typical)	Advantages	Disadvantages
Hexane Wash	Unreacted Pyrrole	Moderate	Quick and simple for removing bulk pyrrole.[1]	May not remove all pyrrole; product loss can occur.
Aqueous Base Wash	Benzoyl Chloride, Benzoic Acid	Moderate to High	Effectively removes acidic impurities.[2][3]	Can lead to emulsion formation.
Column Chromatography	Multiple Impurities	High (>95%)	Separates compounds with different polarities effectively.	Time-consuming and requires significant solvent volumes.
Recrystallization	Minor Impurities	Very High (>98%)	Yields highly pure crystalline product.	Can result in significant product loss in the mother liquor.

Experimental Protocols

Protocol 1: General Aqueous Workup for Removal of Acidic Impurities

• After the reaction is complete, dilute the reaction mixture with an organic solvent such as ethyl acetate or chloroform.

• Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • 5% aqueous sodium bicarbonate solution (2 x 50 mL for a 10g scale reaction). Check the aqueous layer with pH paper to ensure it is basic.

  • Water (1 x 50 mL).

  • Saturated aqueous sodium chloride (brine) (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

Protocol 2: Column Chromatography of 2-Benzoylpyrrole

• Slurry Preparation: Adsorb the crude 2-benzoylpyrrole onto a small amount of silica gel by dissolving the product in a minimal amount of dichloromethane (B109758) and adding silica gel, then evaporating the solvent.

• Column Packing: Pack a glass column with silica gel in a hexane/ethyl acetate mixture (e.g., 95:5).

• Loading: Carefully load the dried product-silica mixture onto the top of the packed column.

• Elution: Begin elution with a low polarity solvent system (e.g., 98:2 hexane/ethyl acetate) and gradually increase the polarity (e.g., to 90:10 hexane/ethyl acetate).

• Fraction Collection: Collect fractions and monitor the separation by thin-layer chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure 2-benzoylpyrrole and evaporate the solvent.

Protocol 3: Recrystallization of 2-Benzoylpyrrole

• Dissolve the 2-benzoylpyrrole obtained from column chromatography in a minimum amount of hot hexane or a hot mixture of hexane and ethyl acetate.

• Allow the solution to cool slowly to room temperature.

• Once crystals begin to form, cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of cold hexane.

• Dry the crystals under vacuum to obtain pure 2-benzoylpyrrole.

Visualizations

Caption: Workflow for the purification of 2-benzoylpyrrole.

Caption: Troubleshooting common purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Removing excess Benzoyl Chloride - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: 2-Benzoylpyrrole Stability in Acidic Environments

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering stability issues with 2-benzoylpyrrole and its derivatives under acidic conditions. The information is presented in a question-and-answer format to directly address common problems observed during experimental procedures.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Development of a dark, insoluble precipitate upon addition of acid.	Acid-catalyzed polymerization of the pyrrole (B145914) ring. The pyrrole nucleus is electron-rich and susceptible to protonation, which can initiate a chain reaction leading to the formation of insoluble polypyrrolic materials.[1][2]	- Lower the concentration of the acid. - Perform the reaction at a lower temperature to slow down the polymerization rate. - Consider using a less polar solvent to disfavor the formation of charged intermediates. - If possible, use a pyrrole derivative with electron-withdrawing groups to decrease the ring's reactivity.
The starting material is consumed, but the expected hydrolyzed products (pyrrole and benzoic acid) are not the major species observed in the reaction mixture.	Acid-catalyzed rearrangement of the benzoyl group. Under acidic conditions, the 2-benzoyl group can migrate to the 3-position of the pyrrole ring, leading to the formation of 3-benzoylpyrrole.[3][4]	- Carefully analyze the product mixture using techniques like HPLC-MS or NMR to identify all isomeric products. - Modify the reaction conditions (e.g., acid type, temperature) to favor hydrolysis over rearrangement. Weaker acids and lower temperatures may reduce the rate of rearrangement.
Inconsistent or non-reproducible kinetic data for degradation studies.	Competing degradation pathways (hydrolysis, rearrangement, and polymerization) are occurring simultaneously. The predominance of each pathway can be highly sensitive to minor variations in experimental conditions.	- Implement strict control over all experimental parameters, including temperature, acid concentration, solvent purity, and mixing speed. - Utilize a robust analytical method, such as a validated stability-indicating HPLC method, to resolve and quantify the parent compound and all major degradation products.
The HPLC chromatogram shows a broad, unresolved hump in addition to sharp peaks.	Formation of oligomeric or polymeric byproducts that are not well-resolved on the chromatographic column.	- Adjust the HPLC method to better separate a wider range of polarities. This may involve using a different column, modifying the mobile phase gradient, or employing a different detection wavelength. - Use Size Exclusion Chromatography (SEC) to analyze the high molecular weight species.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-benzoylpyrrole in an acidic solution?

A1: Under acidic conditions, 2-benzoylpyrrole can undergo three primary degradation pathways:

• Acid-catalyzed polymerization: The pyrrole ring can be protonated, leading to a loss of aromaticity and subsequent polymerization, often resulting in the formation of a dark, insoluble precipitate.[1][2]

• Acid-catalyzed rearrangement: The benzoyl group can migrate from the 2-position to the 3-position of the pyrrole ring, forming the isomeric 3-benzoylpyrrole.[3][4]

• Acid-catalyzed hydrolysis: The benzoyl group can be cleaved from the pyrrole ring to yield pyrrole and benzoic acid. This is often a slower process compared to polymerization and rearrangement, especially under harsh acidic conditions.

Q2: How can I monitor the stability of my 2-benzoylpyrrole sample in an acidic formulation?

A2: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach. This involves developing an HPLC method that can separate 2-benzoylpyrrole from its potential degradation products and impurities. The concentration of 2-benzoylpyrrole is then monitored over time under the acidic conditions of interest.

Q3: What are the expected degradation products I should look for in my analytical runs?

A3: You should look for the following potential degradation and side-products:

• 3-Benzoylpyrrole: The rearrangement product.

• Pyrrole and Benzoic Acid: The hydrolysis products.

• Polypyrroles: These may appear as a baseline disturbance or broad, late-eluting peaks in your chromatogram.

Q4: Can I use a protecting group on the pyrrole nitrogen to improve stability?

A4: Yes, N-substitution can significantly impact the stability of the pyrrole ring. An electron-withdrawing group on the nitrogen can decrease the electron density of the ring, making it less susceptible to protonation and subsequent polymerization. However, the stability of the protecting group itself under the acidic conditions must be considered. Some N-acylpyrroles have shown stability in the presence of acid.[5]

Q5: Are there any specific acids that are more likely to cause degradation?

A5: Strong, non-oxidizing acids like hydrochloric acid or sulfuric acid are known to catalyze both polymerization and rearrangement.[1] The concentration of the acid is a critical factor; higher concentrations will accelerate degradation. The choice of acid can also influence the product distribution.

Experimental Protocols

Protocol 1: General Procedure for Monitoring the Acidic Stability of 2-Benzoylpyrrole by HPLC

• Preparation of Stock Solution:

  • Accurately weigh a known amount of 2-benzoylpyrrole and dissolve it in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Acidic Solutions:

  • Prepare aqueous solutions of the desired acid (e.g., HCl, H₂SO₄) at various concentrations (e.g., 0.1 M, 0.5 M, 1 M).

• Initiation of the Stability Study:

  • In a series of vials, add a known volume of the 2-benzoylpyrrole stock solution to a known volume of the acidic solution to achieve the desired final concentration of the compound and the acid.

  • Prepare a control sample using deionized water instead of the acid solution.

  • Incubate the vials at a controlled temperature (e.g., 25 °C, 40 °C, 60 °C).

• Sample Analysis:

  • At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

  • Neutralize the aliquot with a suitable base (e.g., NaOH) to quench the degradation reaction.

  • Dilute the neutralized sample with the HPLC mobile phase to an appropriate concentration for analysis.

  • Inject the prepared sample into the HPLC system.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or phosphoric acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength corresponding to the absorbance maximum of 2-benzoylpyrrole.

  • Column Temperature: 30 °C.

• Data Analysis:

  • Quantify the peak area of 2-benzoylpyrrole and any new peaks that appear over time.

  • Calculate the percentage of 2-benzoylpyrrole remaining at each time point.

  • Plot the percentage of remaining 2-benzoylpyrrole versus time to determine the degradation kinetics.

Data Presentation

Table 1: Template for Recording Stability Data of 2-Benzoylpyrrole

Time (hours)	% Remaining (Condition 1: Acid A, Temp X)	% Rearrangement Product (Condition 1)	% Hydrolysis Product (Condition 1)	% Remaining (Condition 2: Acid B, Temp Y)	% Rearrangement Product (Condition 2)	% Hydrolysis Product (Condition 2)
0	100	0	0	100	0	0
1
2
4
8
24

Visualizations

Caption: Competing degradation pathways of 2-benzoylpyrrole under acidic conditions.

Caption: General experimental workflow for assessing the stability of 2-benzoylpyrrole.

References

• 1. researchgate.net [researchgate.net]
• 2. A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 标题：Acid-mediated rearrangement of acylpyrroles【化源网】 [chemsrc.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Byproduct formation in the Vilsmeier-Haack formylation of pyrrole

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the Vilsmeier-Haack reaction to formylate pyrrole (B145914) and its derivatives.

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Product

Low or nonexistent yields of the desired formylated pyrrole are a common issue. The problem can often be traced back to reagent quality, reaction conditions, or the reactivity of the pyrrole substrate itself.

Potential Cause	Troubleshooting Steps
Poor Reagent Quality	Ensure that N,N-dimethylformamide (DMF) is anhydrous and that phosphorus oxychloride (POCl₃) is of high purity. The presence of water can quench the Vilsmeier reagent, significantly reducing its effectiveness and leading to lower yields. Use freshly distilled or high-purity anhydrous solvents.
Improper Vilsmeier Reagent Formation	The formation of the Vilsmeier reagent is exothermic and requires careful temperature control. Prepare the reagent in situ by slowly adding POCl₃ to ice-cold DMF, maintaining a low temperature (typically 0-10 °C).
Low Reactivity of the Pyrrole Substrate	Pyrroles with strongly electron-withdrawing substituents may be too deactivated for the Vilsmeier-Haack reaction. In such cases, consider using a more reactive formylating agent or exploring alternative synthetic routes.
Incorrect Reaction Temperature	The optimal reaction temperature is substrate-dependent. While the Vilsmeier reagent is formed at low temperatures, the subsequent formylation may require heating to proceed at a reasonable rate. Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal temperature and reaction time. For some substrates, heating to 40-60 °C for 2-4 hours may be necessary.[1]
Premature Quenching of the Reaction	Ensure the reaction has proceeded to completion before quenching. Use TLC or other analytical techniques to monitor the consumption of the starting material.
Inefficient Hydrolysis of the Iminium Intermediate	The hydrolysis of the intermediate iminium salt is a critical step. Quench the reaction by pouring it onto ice and then carefully neutralizing with a base such as sodium acetate (B1210297) or sodium carbonate to facilitate the hydrolysis to the aldehyde.[2] Inefficient hydrolysis can lead to low yields of the desired product.

Issue 2: Formation of Black Tar or Polymeric Byproducts

The formation of an intractable black tar is a frequent problem in the Vilsmeier-Haack formylation of pyrroles. This is primarily due to the acidic nature of the reaction conditions, which can induce the polymerization of the electron-rich pyrrole ring.

Potential Cause	Troubleshooting Steps
Excessive Acidity	The Vilsmeier-Haack reagent is strongly acidic. Use the correct stoichiometry of reagents and avoid prolonged reaction times, especially at elevated temperatures, to minimize polymerization.
High Reaction Temperature	Elevated temperatures can accelerate the acid-catalyzed polymerization of pyrrole. Maintain strict temperature control throughout the reaction.
Unprotected Pyrrole Nitrogen	Unprotected pyrroles are more susceptible to polymerization. Consider using an N-protected pyrrole, particularly one with an electron-withdrawing group like a tosyl (Ts) group, to deactivate the ring towards polymerization.
Improper Quenching	Inefficient neutralization during the workup can leave residual acid, which can continue to promote polymerization. Ensure thorough quenching and neutralization.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the Vilsmeier-Haack formylation of pyrrole?

A1: The main byproduct is typically the isomeric pyrrole-3-carbaldehyde. The ratio of the 2- and 3-isomers is influenced by both steric and electronic factors. Other potential byproducts include polymeric materials resulting from the acid-catalyzed polymerization of the pyrrole starting material, and under certain conditions, di-formylated products can also be observed.

Q2: How do substituents on the pyrrole ring affect the reaction?

A2: Substituents on the pyrrole ring significantly impact both the reactivity and the regioselectivity of the formylation.

• Electron-donating groups increase the electron density of the pyrrole ring, making it more reactive towards the electrophilic Vilsmeier reagent.

• Electron-withdrawing groups decrease the reactivity of the pyrrole ring.

• Steric hindrance plays a crucial role in determining the position of formylation. Bulky substituents on the nitrogen or at the C2 position can hinder formylation at the adjacent position, often leading to formylation at less sterically hindered sites. For 1-substituted pyrroles, as the size of the alkyl group on the nitrogen increases, the proportion of the β-isomer (3-formylpyrrole) also increases.[3]

Q3: What is the optimal stoichiometry for the Vilsmeier-Haack reaction with pyrrole?

A3: A slight excess of the Vilsmeier reagent is generally used. A common starting point is a 1:1.1 molar ratio of pyrrole to both DMF and POCl₃.[2] However, the optimal stoichiometry may vary depending on the specific substrate and should be optimized for each reaction.

Q4: How can I minimize the formation of the pyrrole-3-carbaldehyde isomer?

A4: The regioselectivity of the Vilsmeier-Haack reaction on pyrrole is influenced by both steric and electronic effects. For N-substituted pyrroles, the ratio of α- to β-formylated products is primarily controlled by steric factors.[3][4] To favor the formation of the 2-formyl isomer, it is generally advisable to use N-substituents that are not excessively bulky. The electronic effects of substituents on the 1-position of the pyrrole ring are generally small and inductive in nature.[4]

Q5: What are the safety precautions for the Vilsmeier-Haack reaction?

A5: Phosphorus oxychloride (POCl₃) is highly toxic, corrosive, and reacts violently with water, releasing heat and toxic fumes. N,N-Dimethylformamide (DMF) is a combustible liquid and a suspected carcinogen. The reaction to form the Vilsmeier reagent is exothermic and requires careful temperature control to prevent a runaway reaction. The quenching step is also highly exothermic. Always conduct the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

Data Presentation

Table 1: Effect of N-Substituent on the Regioselectivity of Pyrrole Formylation

N-Substituent	α:β Ratio (2-formyl:3-formyl)
Methyl	4 : 1
Phenyl	9 : 1

This data indicates that steric hindrance from the N-substituent influences the site of formylation, with the bulkier phenyl group leading to a higher proportion of the α-isomer.[3]

Experimental Protocols

Detailed Protocol for the Vilsmeier-Haack Formylation of Pyrrole to Pyrrole-2-carbaldehyde

This protocol is adapted from Organic Syntheses.[2]

Materials:

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Pyrrole, freshly distilled

• Ethylene (B1197577) dichloride, anhydrous

• Sodium acetate trihydrate

• Diethyl ether

• Saturated aqueous sodium carbonate solution

• Anhydrous sodium carbonate

Procedure:

• Vilsmeier Reagent Formation: In a three-necked flask equipped with a dropping funnel, mechanical stirrer, and a calcium chloride drying tube, place 80.4 g (1.1 moles) of anhydrous DMF. Cool the flask in an ice bath and maintain the internal temperature between 10-20°C while slowly adding 169 g (1.1 moles) of POCl₃ dropwise over 15 minutes. After the addition is complete, remove the ice bath and stir the mixture for an additional 15 minutes.

• Formylation: Cool the mixture again in an ice bath and add 250 ml of ethylene dichloride. Once the internal temperature is below 5°C, add a solution of 67 g (1.0 mole) of freshly distilled pyrrole in 250 ml of ethylene dichloride dropwise over 1 hour.

• Reaction Completion: After the addition of pyrrole is complete, replace the ice bath with a heating mantle and stir the mixture at reflux for 15 minutes.

• Hydrolysis: Cool the mixture to 25-30°C and add a solution of 750 g (5.5 moles) of sodium acetate trihydrate in approximately 1 L of water. The addition should be cautious at first. Then, reflux the mixture with vigorous stirring for another 15 minutes to ensure complete hydrolysis of the iminium salt.[2]

• Workup: Cool the reaction mixture and transfer it to a separatory funnel. Separate the ethylene dichloride layer. Extract the aqueous layer three times with a total of about 500 ml of diethyl ether.

• Purification: Combine the organic layers (ethylene dichloride and ether extracts) and wash them with three 100-ml portions of saturated aqueous sodium carbonate solution. Dry the organic solution over anhydrous sodium carbonate. Distill the solvents, and then distill the remaining liquid under reduced pressure. The pyrrole-2-carbaldehyde product will distill at 78°C at 2 mm Hg. The overall yield of pure 2-pyrrolealdehyde is typically 78–79%.[2]

Visualizations

Caption: Vilsmeier-Haack reaction mechanism for the formylation of pyrrole.

Caption: A logical workflow for troubleshooting low product yield.

Caption: A typical experimental workflow for the Vilsmeier-Haack reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scribd.com [scribd.com]
• 4. Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Scaling up the Synthesis of 2-Benzoylpyrrole from Lab to Pilot Plant

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the synthesis of 2-benzoylpyrrole from the laboratory to a pilot plant setting. It addresses common challenges and provides troubleshooting advice in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-benzoylpyrrole, and which is most suitable for scale-up?

A1: The most prevalent methods for synthesizing 2-benzoylpyrrole are the Friedel-Crafts acylation and Vilsmeier-Haack type reactions.

• Friedel-Crafts Acylation: This method typically involves the reaction of pyrrole (B145914) with benzoyl chloride in the presence of a Lewis acid catalyst (e.g., AlCl₃, SnCl₄). While effective at the lab scale, challenges in managing the stoichiometry of the Lewis acid and handling exothermic reactions become significant at the pilot scale.[1][2]

• Vilsmeier-Haack Type Reaction: This approach utilizes a Vilsmeier reagent, often formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylbenzamide. This method can offer better regioselectivity and milder reaction conditions compared to Friedel-Crafts, making it a more favorable option for scale-up.[3] A Chinese patent describes a process using phosphorus oxychloride as a catalyst with pyrrole and benzamide (B126) as raw materials, which has shown promise for industrial application due to simplified work-up and improved product purity.[3]

For pilot-plant production, a Vilsmeier-Haack type reaction is often preferred due to its manageable exotherm and avoidance of large quantities of corrosive Lewis acids.

Q2: What are the primary safety concerns when scaling up the synthesis of 2-benzoylpyrrole?

A2: The primary safety concerns revolve around the management of exothermic reactions, handling of hazardous materials, and proper equipment selection.

• Thermal Runaway: Both Friedel-Crafts and Vilsmeier-Haack reactions can be highly exothermic.[4] In a pilot plant, the surface-area-to-volume ratio is lower than in laboratory glassware, leading to less efficient heat dissipation. This increases the risk of a thermal runaway. Continuous monitoring of the internal temperature and a robust cooling system are critical.

• Hazardous Reagents: Reagents like phosphorus oxychloride and Lewis acids are corrosive and react violently with moisture.[1][3] Benzoyl chloride is a lachrymator. Proper personal protective equipment (PPE), closed-system transfers, and emergency preparedness are essential.

• Solvent Handling: The use of flammable and potentially toxic solvents requires adequate ventilation, grounding of equipment to prevent static discharge, and adherence to solvent handling protocols.

Q3: How does the work-up and purification of 2-benzoylpyrrole differ between the lab and pilot plant?

A3: At the laboratory scale, purification is often achieved by column chromatography. However, this method is generally not feasible for large quantities. At the pilot scale, the focus shifts to crystallization and filtration.

• Lab Scale: Purification typically involves aqueous work-up, extraction with an organic solvent, drying, and purification by silica (B1680970) gel chromatography.

• Pilot Plant Scale: The work-up is designed to facilitate isolation by crystallization. This may involve solvent swaps to a solvent in which the product is sparingly soluble at lower temperatures. A Chinese patent suggests a method that avoids lengthy work-up by removing the organic solvent via distillation and then purifying the solid residue by recrystallization from petroleum ether ("sherwood oil"), achieving high purity (98%+).[3]

Troubleshooting Guide

Issue 1: Low Yield

Potential Cause (Lab Scale)	Troubleshooting (Lab Scale)	Potential Cause (Pilot Plant Scale)	Troubleshooting (Pilot Plant Scale)
Inactive catalyst (e.g., moisture in Lewis acid).[1]	Use freshly opened or anhydrous catalyst. Dry glassware thoroughly.	Inefficient mixing leading to localized "dead zones".	Optimize agitator speed and design. Ensure baffles are in place for adequate mixing.
Incorrect stoichiometry.	Carefully measure all reagents.	Inaccurate dosing of reagents.	Calibrate pumps and flowmeters. Use loss-in-weight feeders for solids.
Reaction temperature too low.	Gradually increase the reaction temperature while monitoring for side products.	Poor heat transfer, resulting in a lower actual reaction temperature than the jacket temperature.	Ensure the reactor jacket is clean. Increase the flow rate of the heat transfer fluid. Consider a reactor with a better heat transfer coefficient.
Side reactions (e.g., polymerization of pyrrole).[1]	Add the pyrrole slowly to the reaction mixture. Use a protecting group on the pyrrole nitrogen if necessary.	"Hot spots" due to poor mixing and exotherm, leading to degradation.	Improve agitation. Control the addition rate of the limiting reagent to manage the exotherm.

Issue 2: Poor Product Purity (High Impurity Profile)

Potential Cause (Lab Scale)	Troubleshooting (Lab Scale)	Potential Cause (Pilot Plant Scale)	Troubleshooting (Pilot Plant Scale)
Formation of regioisomers (e.g., 3-benzoylpyrrole).[2]	For Friedel-Crafts, the choice of Lewis acid can influence regioselectivity. For Vilsmeier-Haack, careful control of stoichiometry is key.	Inconsistent temperature profile across the reactor.	Improve mixing and cooling efficiency.
Di-acylation of pyrrole.[1]	Use a slight excess of pyrrole relative to the acylating agent.	Poor mixing leading to localized high concentrations of the acylating agent.	Optimize reagent addition point (sub-surface addition may be beneficial).
Incomplete reaction.	Increase reaction time or temperature. Monitor by TLC or GC.	Shorter effective reaction time due to slower heating/cooling cycles.	Adjust cycle times to ensure complete conversion. Utilize in-process controls (e.g., HPLC, GC) to monitor reaction completion.
Inefficient purification.	Optimize chromatography conditions (solvent system, silica loading).	Inefficient crystallization.	Screen for optimal crystallization solvents and cooling profiles. Implement a sweating or aging step. Ensure efficient washing of the filter cake.

Issue 3: Difficult Product Isolation

Potential Cause (Lab Scale)	Troubleshooting (Lab Scale)	Potential Cause (Pilot Plant Scale)	Troubleshooting (Pilot Plant Scale)
Product is an oil or low-melting solid.	Attempt to form a crystalline derivative or use chromatography.	Product oils out during crystallization.	Adjust solvent composition or cooling rate. Use seeding to promote crystallization.
Emulsion formation during work-up.	Add brine to break the emulsion. Filter through celite.	Large-scale emulsion formation.	Optimize agitation speed during quenching and extraction. Allow for sufficient settling time. Consider a centrifuge for separation.
Fine crystals that are difficult to filter.	Use a different crystallization solvent.	Slow filtration rates.	Optimize crystal size through controlled cooling. Use a filter press or Nutsche filter-dryer.

Data Presentation

Table 1: Comparison of Lab vs. Pilot Plant Synthesis of 2-Benzoylpyrrole (Vilsmeier-Haack Type Reaction)

Parameter	Laboratory Scale (10 g)	Pilot Plant Scale (10 kg)
Reactants
Pyrrole	~7.8 g	~7.8 kg
N,N-Dimethylbenzamide	~17.5 g	~17.5 kg
Phosphorus Oxychloride	~18 g	~18 kg
Solvent
1,2-Dichloroethane (B1671644)	~250 mL	~250 L
Reaction Conditions
Temperature	20-25 °C	20-30 °C (with jacket cooling)
Reaction Time	24-48 hours	24-48 hours
Work-up & Purification
Quenching	Aqueous sodium acetate (B1210297)	Aqueous sodium carbonate
Purification Method	Column Chromatography	Crystallization from petroleum ether
Results
Typical Yield	70-80%	85-95%
Purity	>98% (after chromatography)	>98% (after crystallization)
Cycle Time	~3-4 days	~2-3 days

Note: The data in this table is synthesized from typical literature values and patents for illustrative purposes and may vary depending on the specific process.[3]

Experimental Protocols

Laboratory Scale Synthesis (Vilsmeier-Haack Type)

• Reagent Preparation: In a 500 mL three-necked flask equipped with a mechanical stirrer, dropping funnel, and nitrogen inlet, dissolve N,N-dimethylbenzamide (17.5 g, 0.117 mol) in anhydrous 1,2-dichloroethane (200 mL).

• Vilsmeier Reagent Formation: Cool the solution to 0-5 °C using an ice bath. Slowly add phosphorus oxychloride (18 g, 0.117 mol) dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction: To the freshly prepared Vilsmeier reagent, add a solution of pyrrole (7.8 g, 0.117 mol) in 1,2-dichloroethane (50 mL) dropwise over 30 minutes at 0-5 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to 0-5 °C and slowly pour it into a vigorously stirred solution of sodium acetate (30 g in 300 mL water). Stir for 1 hour.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (B109758) (2 x 100 mL). Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-benzoylpyrrole as a solid.

Pilot Plant Scale Synthesis (Vilsmeier-Haack Type)

• Reactor Preparation: Ensure the 500 L glass-lined reactor is clean, dry, and inerted with nitrogen.

• Reagent Charging: Charge 1,2-dichloroethane (200 L) into the reactor. Add N,N-dimethylbenzamide (17.5 kg) and stir until dissolved.

• Vilsmeier Reagent Formation: Cool the reactor contents to 0-5 °C using jacket cooling. Slowly add phosphorus oxychloride (18 kg) via a dosing pump over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction: Add a solution of pyrrole (7.8 kg) in 1,2-dichloroethane (50 L) to the reactor via a dosing pump over 1-2 hours, maintaining the temperature at 0-5 °C.

• Reaction Monitoring: Allow the reaction to warm to 20-25 °C and stir for 24-48 hours. Take samples periodically for in-process control (IPC) analysis by HPLC to confirm reaction completion.

• Work-up: In a separate 1000 L reactor, prepare a solution of sodium carbonate (48 kg) in water (272 L).[3] Cool this aqueous solution to 10-15 °C. Slowly transfer the reaction mixture into the sodium carbonate solution, maintaining the temperature of the quench mixture below 30 °C.

• Isolation: After the transfer is complete, stir for 2 hours. Separate the organic layer. The aqueous layer can be extracted with additional 1,2-dichloroethane if necessary.

• Solvent Swap and Crystallization: Charge the organic layer back to the clean 500 L reactor. Distill off the 1,2-dichloroethane. Charge petroleum ether (100 L) and heat to reflux for 1 hour to dissolve the product.[3]

• Purification: Cool the solution slowly to 0-5 °C to induce crystallization. Hold at this temperature for 4-6 hours.

• Filtration and Drying: Filter the product using a Nutsche filter-dryer. Wash the filter cake with cold petroleum ether. Dry the product under vacuum at 40-50 °C until a constant weight is achieved.

Visualizations

Caption: Workflow comparison for lab vs. pilot plant synthesis of 2-benzoylpyrrole.

References

• 1. benchchem.com [benchchem.com]
• 2. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 4. mt.com [mt.com]

Managing exothermic reactions in 2-Benzoylpyrrole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for managing exothermic reactions during the synthesis of 2-Benzoylpyrrole. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-Benzoylpyrrole, and which are known to be exothermic?

A1: The most common methods for synthesizing 2-Benzoylpyrrole are the Friedel-Crafts acylation, the Vilsmeier-Haack reaction, and the Houben-Hoesch reaction. All three reactions are exothermic and require careful temperature control to prevent side reactions and ensure safety.

Q2: What are the primary risks associated with uncontrolled exothermic reactions in 2-Benzoylpyrrole synthesis?

A2: Uncontrolled exothermic reactions can lead to a rapid increase in temperature and pressure, a phenomenon known as thermal runaway. This can result in:

• Decreased Yield and Purity: Side reactions, such as polymerization of the pyrrole (B145914) starting material, become more prevalent at elevated temperatures.[1]

• Reagent Decomposition: The reagents and the desired product can decompose at high temperatures.

• Safety Hazards: In severe cases, thermal runaway can lead to the violent ejection of reaction contents, vessel rupture, and release of hazardous fumes.

Q3: How can I visually monitor the progress of my 2-Benzoylpyrrole synthesis?

A3: Thin Layer Chromatography (TLC) is a valuable technique for monitoring the progress of the reaction. By spotting the reaction mixture on a TLC plate over time, you can observe the consumption of the starting materials and the formation of the 2-benzoylpyrrole product. This allows you to determine when the reaction is complete and to stop it before significant side products form.

Q4: What are the best practices for quenching a Friedel-Crafts acylation reaction safely?

A4: The quenching of a Friedel-Crafts reaction is a highly exothermic process and must be performed with extreme caution. The recommended procedure is to cool the reaction mixture to 0°C in an ice bath and then slowly add the reaction mixture dropwise to a separate flask containing crushed ice or a mixture of ice and water, with vigorous stirring.[2][3] Never add water or ice directly to the reaction mixture , as this can cause a violent, uncontrolled exotherm.[3]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-Benzoylpyrrole, with a focus on managing exothermic events.

Issue 1: Rapid and Uncontrolled Temperature Increase During Reagent Addition

Potential Cause	Troubleshooting Steps
Addition rate is too fast.	Immediately stop the addition of the reagent. If possible, increase the efficiency of the cooling bath (e.g., by adding salt to an ice-water bath). Once the temperature is under control, resume the addition at a much slower, dropwise rate.
Inadequate cooling.	Ensure the reaction flask is adequately submerged in the cooling bath. For highly exothermic reactions, consider using a cryocooler or a dry ice/acetone bath for more effective cooling.[4]
Reaction concentration is too high.	Using a more dilute solution can help to better dissipate the heat generated.

Issue 2: Low Yield of 2-Benzoylpyrrole and Formation of Polymeric Byproducts

Potential Cause	Troubleshooting Steps
Reaction temperature was too high.	Pyrrole is susceptible to polymerization under strongly acidic conditions, especially at elevated temperatures.[1] Maintain a low reaction temperature (0-10°C) throughout the addition of reagents.
Localized "hot spots" in the reaction mixture.	Ensure vigorous and efficient stirring to maintain a homogeneous temperature throughout the reaction mixture.
Incorrect stoichiometry.	Using a large excess of the acylating agent or Lewis acid can lead to side reactions. Use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of the acylating agent.[1]

Issue 3: Formation of Isomeric Byproducts (e.g., 3-Benzoylpyrrole)

Potential Cause	Troubleshooting Steps
Reaction conditions favor the formation of the kinetic or thermodynamic product.	The regioselectivity of the acylation can be influenced by the choice of Lewis acid, solvent, and temperature. For example, in the Friedel-Crafts acylation of N-substituted pyrroles, stronger Lewis acids like AlCl₃ may favor the 3-acyl product, while weaker Lewis acids can favor the 2-acyl product.
Steric hindrance at the 2-position of the pyrrole ring.	If the pyrrole starting material has a bulky substituent at the 1-position or adjacent positions, acylation may be directed to the 3-position.

Data Presentation

The following table summarizes typical reaction conditions for the synthesis of 2-acylpyrroles using different methods. Note that specific conditions for 2-benzoylpyrrole may vary and optimization is often necessary.

Reaction	Reagents	Typical Temperature Range	Key Considerations for Exotherm Management
Friedel-Crafts Acylation	Pyrrole, Benzoyl Chloride, AlCl₃	0°C to room temperature	Slow, dropwise addition of benzoyl chloride at 0°C. Quenching is highly exothermic and requires slow addition of the reaction mixture to ice.[2][3]
Vilsmeier-Haack Reaction	Pyrrole, Benzoyl Chloride, POCl₃, DMF	0°C to 60°C	Formation of the Vilsmeier reagent is exothermic and should be done at 0-10°C.[2] Addition of pyrrole should also be done at low temperature.
Houben-Hoesch Reaction	Pyrrole, Benzonitrile (B105546), Lewis Acid (e.g., ZnCl₂), HCl	Typically performed at low to ambient temperatures	The reaction is driven by passing dry HCl gas through the mixture. The rate of gas introduction can influence the reaction rate and exotherm.

Experimental Protocols

Friedel-Crafts Acylation of Pyrrole

This protocol provides a general guideline for the synthesis of 2-benzoylpyrrole via Friedel-Crafts acylation with an emphasis on managing the exothermic nature of the reaction.

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Crushed ice

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, add anhydrous AlCl₃ (1.1 equivalents) to anhydrous DCM in the flask.

• Cool the suspension to 0°C using an ice-water bath.

• Add a solution of benzoyl chloride (1.0 equivalent) in anhydrous DCM to the dropping funnel.

• Add the benzoyl chloride solution dropwise to the stirred AlCl₃ suspension over a period of 30-60 minutes, ensuring the internal temperature does not exceed 5°C.

• After the addition is complete, add a solution of pyrrole (1.0 equivalent) in anhydrous DCM to the dropping funnel.

• Add the pyrrole solution dropwise to the reaction mixture over 30-60 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to stir at 0°C for an additional 1-2 hours, monitoring the progress by TLC.

• Quenching: In a separate large beaker, prepare a slurry of crushed ice and water. While vigorously stirring the ice slurry, slowly add the reaction mixture dropwise. Monitor the temperature of the quenching mixture to ensure it remains near 0°C.[2][3]

• Once the addition is complete, add 1 M HCl to dissolve any remaining aluminum salts.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash successively with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization.

Vilsmeier-Haack Synthesis of 2-Benzoylpyrrole

This protocol outlines the synthesis of 2-benzoylpyrrole using the Vilsmeier-Haack reaction, with a focus on temperature control.

Materials:

• N,N-Dimethylbenzamide (or DMF and benzoyl chloride to form the Vilsmeier reagent in situ)

• Phosphorus oxychloride (POCl₃)

• Pyrrole

• Anhydrous 1,2-Dichloroethane (DCE)

• Sodium acetate (B1210297) solution

• Ice

Procedure:

• In a flame-dried, three-necked flask, cool anhydrous N,N-Dimethylbenzamide (1.2 equivalents) to 0°C.

• Add POCl₃ (1.1 equivalents) dropwise with stirring, ensuring the temperature is maintained below 10°C.[2]

• Stir the mixture for 30 minutes at room temperature to allow for the complete formation of the Vilsmeier reagent.

• Add a solution of pyrrole (1.0 equivalent) in anhydrous DCE dropwise to the reaction mixture.

• Heat the reaction mixture to 50-60°C and stir for 1-2 hours, monitoring by TLC.

• Cool the mixture to room temperature and then pour it onto crushed ice.

• Neutralize the mixture by adding a concentrated solution of sodium acetate until the pH is approximately 6-7.

• Heat the mixture on a steam bath for 15-20 minutes to hydrolyze the intermediate iminium salt.

• Cool the mixture and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the product as needed.

Houben-Hoesch Synthesis of 2-Benzoylpyrrole

This reaction is typically used for more electron-rich aromatic compounds, but can be adapted for pyrroles. It is generally considered to have a less vigorous exotherm compared to the Friedel-Crafts acylation.

Materials:

• Pyrrole

• Benzonitrile

• Anhydrous Zinc Chloride (ZnCl₂)

• Anhydrous diethyl ether

• Dry Hydrogen Chloride (HCl) gas

Procedure:

• Set up a flame-dried, three-necked flask with a gas inlet tube, a condenser, and a magnetic stirrer.

• To the flask, add pyrrole (1.0 equivalent), benzonitrile (1.1 equivalents), and anhydrous ZnCl₂ (1.2 equivalents) dissolved in anhydrous diethyl ether.

• Cool the mixture in an ice bath.

• Bubble dry HCl gas through the stirred solution at a slow, steady rate. The reaction progress can be monitored by the formation of a ketimine hydrochloride precipitate.

• After the reaction is complete (as indicated by TLC or cessation of precipitate formation), stop the flow of HCl gas.

• Isolate the ketimine hydrochloride precipitate by filtration.

• Hydrolyze the precipitate by heating it in water to yield 2-benzoylpyrrole.

• Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the crude product.

• Purify as necessary.

Mandatory Visualizations

Caption: Workflow for Managing Exothermic Friedel-Crafts Acylation.

Caption: Workflow for Temperature Control in Vilsmeier-Haack Synthesis.

Caption: Logical Relationships in Managing Exothermic Reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. websites.umich.edu [websites.umich.edu]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Benzoylpyrrole

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) concerning the purification of 2-Benzoylpyrrole.

Frequently Asked Questions (FAQs)

Q1: My crude 2-Benzoylpyrrole sample has a low purity (around 80%). What is a quick and efficient method to improve its purity without resorting to column chromatography?

A1: A rapid and effective method to enhance the purity of 2-Benzoylpyrrole is through a specific post-synthesis workup using petroleum ether (also known as sherwood oil). This process has been reported to increase the purity from approximately 80% to over 98%, potentially eliminating the need for more time-consuming purification techniques like recrystallization or column chromatography.[1]

Q2: What are the likely impurities in my crude 2-Benzoylpyrrole sample synthesized from pyrrole (B145914) and benzoyl chloride (or benzamide (B126) with a catalyst like POCl₃)?

A2: Common impurities may include unreacted starting materials such as pyrrole and benzoyl chloride, byproducts from side reactions, and residual catalyst if one was used (e.g., phosphorus oxychloride).[1] The purification method should be chosen to effectively remove these specific types of impurities.

Q3: I am attempting to purify 2-Benzoylpyrrole by recrystallization, but the compound "oils out" instead of forming crystals. What should I do?

A3: "Oiling out" typically occurs when the boiling point of the solvent is higher than the melting point of the compound or when the solution is supersaturated with impurities. To address this, you can try the following:

• Re-dissolve and cool slowly: Reheat the solution until the oil fully dissolves. You may need to add a small amount of additional solvent. Then, allow the solution to cool much more slowly to encourage crystal nucleation.

• Use a different solvent system: Your current solvent may be too good a solvent. Try a solvent pair, where the compound is soluble in one solvent and less soluble in the other (e.g., ethyl acetate (B1210297)/hexane). Dissolve the compound in the better solvent and slowly add the poorer solvent until the solution becomes slightly cloudy, then heat to clarify and cool slowly.

• Scratch the flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution to create nucleation sites.

• Seed the solution: If you have a small amount of pure 2-Benzoylpyrrole, add a tiny crystal to the cooled solution to induce crystallization.

Q4: I am running a flash column to purify 2-Benzoylpyrrole, but I am getting poor separation. What can I do to improve this?

A4: Poor separation in column chromatography can be due to several factors. Here are some troubleshooting steps:

• Optimize your solvent system: The choice of eluent is critical. Use Thin Layer Chromatography (TLC) to find a solvent system (e.g., a ratio of hexane (B92381) and ethyl acetate) where the 2-Benzoylpyrrole has an Rf value of approximately 0.25-0.35, and is well-separated from its impurities.

• Check your column packing: Ensure your silica (B1680970) gel column is packed evenly without any cracks or air bubbles, as these can lead to channeling and poor separation.

• Sample loading: Do not overload the column. The amount of crude material should typically be no more than 5-10% of the mass of the silica gel. Also, ensure you load the sample in a minimal amount of solvent and as a concentrated band.

• Flow rate: A very fast flow rate can lead to broader peaks and poorer separation. Try reducing the flow rate to allow for better equilibration between the stationary and mobile phases.

Troubleshooting and Optimization

Summary of Purification Methods

Purification Method	Typical Starting Purity (%)	Expected Final Purity (%)	Key Advantages
Petroleum Ether Wash/Trituration	~80	>98	Fast, simple, avoids chromatography and traditional recrystallization.[1]
Recrystallization	80-95	>99	Can yield very pure material if a suitable solvent is found.
Flash Column Chromatography	Any	>99	Highly effective for separating complex mixtures and closely related impurities.

Experimental Protocols

Protocol 1: Rapid Purification via Petroleum Ether Wash

This protocol is adapted from a patented method for the rapid post-treatment of 2-Benzoylpyrrole.[1]

• Initial Workup: After the synthesis reaction, hydrolyze the reaction mixture to remove any excess catalyst (e.g., phosphorus oxychloride).

• Solvent Removal: Remove the organic solvent used for the reaction by distillation.

• Filtration: Collect the resulting solid crude product by suction filtration.

• Petroleum Ether Treatment:

  • Transfer the crude solid to a flask.

  • Add petroleum ether (boiling range 90-120°C) in a weight ratio of 3-8 times the weight of the crude solid.[1]

  • Heat the mixture to reflux for 1 hour.

• Crystallization and Isolation:

  • Cool the mixture to approximately 50°C.

  • Collect the purified product by suction filtration. The product crystallizes from the cooling filtrate.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • Place a small amount of crude 2-Benzoylpyrrole into several test tubes.

  • Add a small amount of different solvents or solvent pairs to each tube (e.g., ethanol, acetone, ethyl acetate, hexane, or mixtures like hexane/ethyl acetate).

  • A good solvent will dissolve the compound when hot but not when cold.

• Dissolution:

  • Place the crude 2-Benzoylpyrrole in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent and swirl to dissolve. Continue adding small portions of hot solvent until the compound is fully dissolved.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the purified crystals to remove any residual solvent.

Protocol 3: Purification by Flash Column Chromatography

• TLC Analysis:

  • Dissolve a small amount of the crude product in a solvent like dichloromethane.

  • Spot the solution on a TLC plate and develop it in various mixtures of hexane and ethyl acetate (e.g., 9:1, 4:1, 1:1) to find a system that gives your product an Rf of ~0.25-0.35.

• Column Packing:

  • Prepare a slurry of silica gel in the least polar eluent mixture determined by TLC.

  • Pour the slurry into a column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading:

  • Dissolve the crude 2-Benzoylpyrrole in a minimal amount of the eluent or a more volatile solvent.

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin eluting with the solvent system determined by TLC.

  • Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 2-Benzoylpyrrole.

Visual Guides

Caption: Troubleshooting flowchart for 2-Benzoylpyrrole purification.

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]

Impact of solvent choice on 2-Benzoylpyrrole reaction outcome

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-benzoylpyrrole. The following information is designed to address common issues encountered during experiments, with a focus on the critical role of solvent choice in determining reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-benzoylpyrrole?

A1: 2-Benzoylpyrrole is commonly synthesized via Friedel-Crafts acylation of pyrrole (B145914) with benzoyl chloride. This reaction typically employs a Lewis acid catalyst. Another approach is the Vilsmeier-Haack reaction, which uses a formylating agent that can be adapted for benzoylation.

Q2: How does solvent polarity affect the regioselectivity of reactions on the pyrrole ring?

A2: Solvent polarity can significantly influence the regioselectivity of electrophilic substitution on the pyrrole ring. For instance, in the Friedel-Crafts acylation of N-substituted pyrroles, the choice of solvent can alter the ratio of C2 to C3 acylation products. Generally, more polar solvents can stabilize charged intermediates, potentially favoring one regioisomer over another.

Q3: Can solvent-free conditions be used for reactions involving 2-benzoylpyrrole?

A3: Yes, solvent-free conditions have been successfully employed for the acylation of pyrroles. These methods are considered environmentally friendly and can sometimes lead to higher yields and simpler workup procedures.

Q4: In Suzuki-Miyaura coupling reactions with 2-benzoylpyrrole derivatives, what are common solvent systems?

A4: Common solvent systems for Suzuki-Miyaura coupling reactions include mixtures of an organic solvent with an aqueous base. Ethereal solvents like dioxane and dimethoxyethane (DME) are frequently used. The choice of solvent can impact catalyst activity and product yield.[1]

Troubleshooting Guides

Problem 1: Low Yield in the Synthesis of 2-Benzoylpyrrole via Friedel-Crafts Acylation

Possible Cause A: Inactive Lewis Acid Catalyst The Lewis acid catalyst (e.g., AlCl₃) is highly sensitive to moisture. Contamination with water will deactivate the catalyst.

• Solution: Use freshly opened or properly stored anhydrous Lewis acid. Ensure all glassware is thoroughly dried, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Possible Cause B: Suboptimal Solvent Choice The solvent can affect the solubility of reactants and the stability of intermediates.

• Solution: For the Friedel-Crafts acylation of pyrrole, chlorinated solvents like dichloromethane (B109758) (DCM) and 1,2-dichloroethane (B1671644) are often effective. If solubility is an issue, consider a more polar solvent, but be aware that this may affect regioselectivity.

Possible Cause C: Inappropriate Reaction Temperature The reaction may not be reaching the necessary activation energy, or excessive heat could be causing decomposition.

• Solution: Monitor the reaction temperature closely. Gentle heating may be required. If the reaction is sluggish, a modest increase in temperature might improve the yield. Conversely, if decomposition is suspected, running the reaction at a lower temperature for a longer duration may be beneficial.

Problem 2: Poor Regioselectivity in Reactions of Substituted 2-Benzoylpyrrole

Possible Cause A: Steric Hindrance Bulky substituents on the pyrrole ring or the benzoyl group can sterically hinder the approach of reagents to a specific position.

• Solution: If a specific regioisomer is desired, consider using a different synthetic route that offers better regiochemical control. Protecting groups can also be employed to block certain positions and direct the reaction to the desired site.

Possible Cause B: Electronic Effects of Substituents Electron-donating or electron-withdrawing groups on the pyrrole or benzoyl ring will influence the electron density at different positions, affecting the site of electrophilic or nucleophilic attack.

• Solution: Carefully consider the electronic nature of your substrates. Computational modeling can sometimes predict the most likely site of reaction.

Possible Cause C: Influence of the Solvent The solvent can influence the transition state energies leading to different regioisomers.

• Solution: Experiment with a range of solvents with varying polarities. For example, in some Suzuki coupling reactions of pyrrole derivatives, a switch from a nonpolar to a polar solvent has been shown to reverse the regioselectivity.

Quantitative Data

The selection of a solvent can have a significant impact on the yield and outcome of a reaction. Below are tables summarizing the effect of different solvents on representative reactions involving pyrrole derivatives.

Table 1: Effect of Solvent on the Friedel-Crafts Benzoylation of N-Methylpyrrole [2]

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)	β/α Ratio
1	Water-saturated CHCl₃	30	20	99	60:40
2	Water-saturated CHCl₃	50	5	99	60:40

Note: This data is for N-methylpyrrole, a closely related substrate to 2-benzoylpyrrole, and illustrates the influence of reaction conditions.

Table 2: Solvent Optimization for the Suzuki-Miyaura Coupling of a Halogenated Benzodioxole Derivative [3]

Entry	Solvent	Yield (%)
1	Toluene	35
2	Benzene	30
3	DCM	0
4	THF	55
5	MeCN	30
6	Dioxane	59

Note: This table demonstrates the significant impact of solvent choice on the yield of a Suzuki-Miyaura coupling reaction.

Experimental Protocols

Protocol 1: Synthesis of 2-Benzoylpyrrole via Friedel-Crafts Acylation

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous Aluminum chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• To a stirred suspension of anhydrous AlCl₃ (1.2 equivalents) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add benzoyl chloride (1.1 equivalents) dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of pyrrole (1.0 equivalent) in anhydrous DCM dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of a saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 2-benzoylpyrrole.

Protocol 2: Suzuki-Miyaura Coupling of a 2-Halo-benzoylpyrrole Derivative

Materials:

• 2-Halo-benzoylpyrrole derivative (e.g., 2-(4-bromobenzoyl)pyrrole)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Dioxane/Water mixture)

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, combine the 2-halo-benzoylpyrrole derivative (1.0 equivalent), arylboronic acid (1.5 equivalents), palladium catalyst (0.05 equivalents), and base (2.0 equivalents).

• Add the chosen solvent system (e.g., a 4:1 mixture of dioxane and water).

• Degas the mixture by bubbling nitrogen or argon through it for 15-20 minutes.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 12-24 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired biaryl product.

Visualizations

References

• 1. scispace.com [scispace.com]
• 2. Insights into the Friedel–Crafts Benzoylation of N-Methylpyrrole inside the Confined Space of the Self-Assembled Resorcinarene Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Reactivity: 2-Benzoylpyrrole vs. 2-Acetylpyrrole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, substituted pyrroles serve as foundational scaffolds for a multitude of pharmacologically active compounds and advanced materials. The nature of the substituent at the 2-position profoundly influences the molecule's electronic properties and steric profile, thereby dictating its reactivity in subsequent synthetic transformations. This guide provides an objective comparison of two common 2-acylpyrroles: 2-benzoylpyrrole and 2-acetylpyrrole (B92022). The analysis is grounded in fundamental principles of organic chemistry and supported by available experimental data to assist researchers in selecting the appropriate substrate for their synthetic strategies.

The primary distinction between these two molecules lies in the group attached to the carbonyl: a phenyl ring in 2-benzoylpyrrole and a methyl group in 2-acetylpyrrole. This seemingly minor difference gives rise to significant variations in their reactivity towards both electrophilic substitution on the pyrrole (B145914) ring and nucleophilic attack at the carbonyl carbon.

Comparative Reactivity in Electrophilic Aromatic Substitution

Both the acetyl and benzoyl groups are electron-withdrawing and therefore deactivate the pyrrole ring towards electrophilic aromatic substitution compared to unsubstituted pyrrole. This deactivation arises from the inductive effect and resonance delocalization of the pyrrole ring's π-electrons into the carbonyl group. However, the extent of this deactivation and the resulting reactivity differ.

• Electronic Effects: The benzoyl group, with its phenyl ring, can delocalize the positive charge of the intermediate sigma complex more effectively through resonance than the acetyl group. This additional stabilization suggests that the deactivating effect of the benzoyl group might be slightly less pronounced than that of the acetyl group in certain electrophilic aromatic substitutions. Conversely, the acetyl group's methyl substituent is weakly electron-donating by induction, which slightly counteracts the carbonyl's deactivating effect.

• Steric Hindrance: The bulky phenyl group in 2-benzoylpyrrole presents significantly more steric hindrance at the adjacent C3 and N1 positions compared to the compact methyl group of 2-acetylpyrrole. This steric factor can be expected to slow down reactions, particularly those involving bulky electrophiles or transition states.

Reactivity at the Carbonyl Group

The reactivity of the carbonyl group towards nucleophiles is governed by the electrophilicity of the carbonyl carbon and steric accessibility.

• Electrophilicity: The carbonyl carbon in 2-acetylpyrrole is generally considered more electrophilic than in 2-benzoylpyrrole. The phenyl ring in 2-benzoylpyrrole donates electron density to the carbonyl carbon via resonance, reducing its partial positive charge and making it less susceptible to nucleophilic attack.

• Steric Hindrance: The phenyl group also creates greater steric hindrance around the carbonyl carbon, further impeding the approach of nucleophiles compared to the smaller methyl group.

These factors predict that 2-acetylpyrrole will react more readily with nucleophiles, such as reducing agents (e.g., NaBH₄) or organometallic reagents, than 2-benzoylpyrrole.

Data Presentation: Summary of Reactivity

Due to a lack of direct comparative studies in the literature, the following table summarizes the expected reactivity based on established chemical principles and data from individual studies on related compounds.

Feature	2-Acetylpyrrole	2-Benzoylpyrrole	Rationale
Pyrrole Ring Reactivity	Deactivated towards electrophilic substitution.	Deactivated towards electrophilic substitution.	Both acetyl and benzoyl groups are electron-withdrawing, reducing the electron density of the pyrrole ring.
(vs. Electrophiles)	Expected to be slightly less reactive due to less resonance stabilization of the intermediate.	Expected to be slightly more reactive due to extended resonance stabilization of the intermediate sigma complex via the phenyl ring.	The phenyl group provides additional resonance structures to delocalize the positive charge during electrophilic attack.
Carbonyl Group Reactivity	More reactive towards nucleophiles.	Less reactive towards nucleophiles.	Electronic: The phenyl ring in 2-benzoylpyrrole donates electron density to the carbonyl carbon via resonance, reducing its electrophilicity. Steric: The bulky phenyl group hinders the approach of nucleophiles.
(vs. Nucleophiles)	Reduction with agents like NaBH₄ is expected to be faster and occur under milder conditions.	Reduction is expected to be slower and may require more forcing conditions or stronger reducing agents.	The carbonyl in 2-acetylpyrrole is more electrophilic and less sterically hindered.
N-H Acidity (pKa)	Data not readily available for direct comparison, but expected to be similar and weakly acidic.	Data not readily available for direct comparison, but expected to be similar and weakly acidic.	The primary electronic influence on the N-H bond comes from the pyrrole ring itself; the C2-substituent has a secondary effect.

Experimental Protocols

The following is a generalized protocol for the Vilsmeier-Haack formylation, a common electrophilic substitution reaction performed on pyrrole derivatives. This protocol is adapted from procedures for electron-rich heteroaromatic compounds and should be optimized for each specific substrate.[1][2][3]

Vilsmeier-Haack Formylation of a 2-Acylpyrrole

• Reagent Preparation: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and an inert atmosphere (N₂ or Ar), cool phosphorus oxychloride (POCl₃, 1.2 equivalents) in anhydrous dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE) to 0°C.

• Vilsmeier Reagent Formation: Add anhydrous N,N-dimethylformamide (DMF, 1.2 equivalents) dropwise to the cooled POCl₃ solution with vigorous stirring. The mixture is stirred at 0°C for 30 minutes, during which the Vilsmeier reagent (a chloroiminium salt) forms.[3]

• Reaction with Substrate: Dissolve the 2-acylpyrrole (2-acetylpyrrole or 2-benzoylpyrrole, 1.0 equivalent) in the same anhydrous solvent and add it dropwise to the Vilsmeier reagent solution at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-80°C. The reaction progress should be monitored by Thin Layer Chromatography (TLC). Due to the greater steric hindrance of 2-benzoylpyrrole, a longer reaction time or higher temperature may be required compared to 2-acetylpyrrole.

• Workup: Once the reaction is complete, cool the mixture to 0°C and slowly quench by adding a saturated aqueous solution of sodium bicarbonate or sodium acetate (B1210297) until the pH is neutral or slightly basic.[1]

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel to yield the corresponding 4-formyl-2-acylpyrrole or 5-formyl-2-acylpyrrole isomer.

Mandatory Visualization

Caption: General pathway for electrophilic substitution on 2-acylpyrroles.

Caption: Comparison of electronic and steric effects on the carbonyl group.

Caption: Workflow for a comparative reduction experiment.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Comparative study of different catalysts for 2-Benzoylpyrrole synthesis

The synthesis of 2-benzoylpyrrole, a key intermediate in the production of non-steroidal anti-inflammatory drugs like ketorolac, is a focal point of extensive research. The efficiency and regioselectivity of this synthesis are critically dependent on the choice of catalyst. This guide provides an objective comparison of various catalysts employed in the synthesis of 2-benzoylpyrrole, supported by experimental data to aid researchers, scientists, and drug development professionals in selecting the optimal catalytic system for their specific needs.

Performance Comparison of Catalysts

The selection of a catalyst for the synthesis of 2-benzoylpyrrole involves a trade-off between reaction yield, regioselectivity, reaction conditions, and catalyst cost. The following table summarizes the performance of a diverse range of catalysts for the acylation of pyrrole (B145914) derivatives, with a focus on systems amenable to the synthesis of 2-benzoylpyrrole.

Catalyst Type	Catalyst	Substrate	Acylating Agent	Solvent	Temperature (°C)	Time	Yield (%)	Key Observations
Lewis Acid	AlCl₃	N-p-toluenesulfonylpyrrole	1-Naphthoyl chloride	Dichloromethane	Ambient	-	-	Can lead to mixtures of 3-acyl and 2-acyl products; regioselectivity is highly dependent on reaction conditions.[1]
Lewis Acid	BF₃·OEt₂	1-(Phenylsulfonyl)pyrrole (B93442)	Acyl chlorides	-	-	-	Predominantly 2-acyl derivatives.[2]
Metal Triflate	Yb(OTf)₃	1-Methylpyrrole	Acyl chlorides	[bpy][BF₄] (ionic liquid)	-	-	Satisfactory yields.[3]
Organocatalyst	1,5-Diazabicyclo[4.3.0]non-5-ene (DBN)	N-Methylpyrrole	Benzoyl chloride	Toluene	Reflux	-	High	High regioselectivity for C2-acylation.[3]
Phosphorus Compound	POCl₃	Pyrrole	Benzamide (B126)	-	0-90	1-3 h	>98 (crude purity)	Mild conditions and high purity of the crude product.[4]
Transition-Metal-Free	Alkali Metalation System	Pyrrole	Benzaldehyde	-	-	-	Moderate to good	Direct synthesis from benzaldehyde.[2]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility. The following are representative protocols for the synthesis of 2-acylpyrroles using different catalytic systems.

Lewis Acid Catalyzed Acylation (BF₃·OEt₂ Example)

This protocol is adapted from the general principle of using weaker Lewis acids to favor 2-acylation.[2]

• Reactant Mixture: In a reaction vessel under an inert atmosphere, dissolve 1-(phenylsulfonyl)pyrrole (1.0 mmol) in a suitable anhydrous solvent (e.g., dichloromethane).

• Catalyst Addition: Add BF₃·OEt₂ (1.2 mmol) to the solution at 0 °C.

• Acylating Agent Addition: Slowly add benzoyl chloride (1.1 mmol) to the reaction mixture.

• Reaction: Stir the mixture at room temperature and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Product Isolation: Extract the product with an organic solvent, dry the organic layer over anhydrous MgSO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Organocatalyzed Acylation (DBN Example)

This protocol is based on the use of DBN as a nucleophilic organocatalyst.[3]

• Reactant Mixture: To a solution of N-methylpyrrole (1.0 mmol) in toluene, add benzoyl chloride (1.2 mmol).

• Catalyst Addition: Add 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) (10 mol%) to the mixture.

• Reaction: Heat the reaction mixture at reflux and monitor its progress by TLC.

• Product Isolation: After completion, cool the reaction mixture to room temperature and purify directly by column chromatography on silica (B1680970) gel.

Phosphorus Oxychloride Catalyzed Synthesis

This protocol describes the synthesis using phosphorus oxychloride as a catalyst.[4]

• Reactant Mixture: Combine pyrrole and benzamide in a reaction vessel.

• Catalyst Addition: Add phosphorus oxychloride as the catalyst.

• Reaction: Heat the reaction mixture at a temperature between 0-90 °C for 1-3 hours under normal pressure.

• Work-up: After the reaction, hydrolyze the excess phosphorus oxychloride. The organic solvent is then removed by refluxing.

• Product Isolation: The solid product is obtained by suction filtration and can be further purified by heating with petroleum ether.

Visualizing the Process

To better understand the experimental and mechanistic aspects, the following diagrams are provided.

A generalized workflow for the comparative study of catalysts in 2-benzoylpyrrole synthesis.

A simplified reaction pathway for the Friedel-Crafts acylation of pyrrole.

Conclusion

The synthesis of 2-benzoylpyrrole can be achieved through various catalytic methods, each with distinct advantages. Traditional Lewis acids like BF₃·OEt₂ can provide good yields of the desired 2-isomer, while organocatalysts such as DBN offer a metal-free alternative with high regioselectivity. For a more direct and potentially scalable industrial process, the use of phosphorus oxychloride presents a compelling option with mild conditions and high crude product purity. The choice of the optimal catalyst will ultimately depend on the specific requirements of the synthesis, including desired yield, purity, cost, and environmental considerations. The provided protocols and comparative data serve as a valuable resource for researchers to initiate and optimize their synthetic strategies for this important class of compounds.

References

• 1. Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]

Unveiling the Biological Promise of 2-Benzoylpyrrole and its Analogs: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of 2-benzoylpyrrole and its analogs, supported by experimental data and detailed methodologies. The pyrrole (B145914) scaffold, a privileged structure in medicinal chemistry, continues to be a source of promising therapeutic agents. This analysis focuses on the 2-benzoylpyrrole core, exploring how structural modifications influence its anticancer, anti-inflammatory, and insecticidal properties.

Comparative Analysis of Biological Activity

The biological efficacy of 2-benzoylpyrrole and its derivatives is significantly influenced by the nature and position of substituents on both the pyrrole and benzoyl rings. The following tables summarize the quantitative data from various studies, offering a clear comparison of the compounds' performance across different biological assays.

Anticancer Activity

The anticancer potential of 2-benzoylpyrrole analogs has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting cancer cell growth, are presented in Table 1. Notably, the presence of electron-donating groups on the 4-phenyl ring of the pyrrole core appears to enhance anticancer activity.[1][2]

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference
Compound 15	A549 (Lung)	3.6	[1][2]
Compound 19	MGC 80-3 (Gastric)	1.0 - 1.7	[1][2]
HCT-116 (Colon)	1.0 - 1.7	[1][2]
CHO (Ovary)	1.0 - 1.7	[1][2]
Compound 21	HepG2 (Liver)	0.5 - 0.9	[1][2]
DU145 (Prostate)	0.5 - 0.9	[1][2]
CT-26 (Colon)	0.5 - 0.9	[1][2]

Anti-inflammatory Activity

Certain 5-benzoyl-1,2-dihydro-3H-pyrrolo[1,2a]pyrrole-1-carboxylic acid derivatives have demonstrated significant anti-inflammatory and analgesic properties. Their activity is often compared to established non-steroidal anti-inflammatory drugs (NSAIDs). For instance, the compound RS-37619 has shown high potency in various animal models of inflammation and pain.[3] Another study on 5-aroyl-6-(methylthio)-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids revealed potent analgesic activity, with some compounds being significantly more potent than aspirin.[4]

Enzyme Inhibitory Activity

The inhibitory potential of 2-benzoylpyrrole analogs against key enzymes involved in disease pathogenesis, such as cyclooxygenases (COX) and vascular endothelial growth factor receptor 2 (VEGFR-2), is a critical area of investigation.

COX-2 Inhibition: Some pyrrole derivatives exhibit selective inhibition of COX-2, an enzyme implicated in inflammation and pain. For example, a class of pyrrole derivatives showed selective COX-2 inhibition, with nitrile 3b being particularly potent and selective.[5]

Compound/Analog	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 1c	>10	14.8	4.8	[5]
Compound 2c	>10	17.3	9.3	[5]
Compound 3b	>10	1.30	38.8	[5]
Celecoxib (Reference)	3.84	0.061	62.9	[5]

VEGFR-2 Inhibition: The inhibition of VEGFR-2, a key regulator of angiogenesis, is a crucial strategy in cancer therapy. Certain pyrrole indolin-2-one derivatives, structurally related to 2-benzoylpyrroles, have been identified as potent inhibitors of VEGFRs.[6]

Insecticidal Activity

Derivatives of 2-aryl-pyrroles have been synthesized and evaluated for their insecticidal and acaricidal activities. Some of these compounds have shown efficacy against pests like the oriental armyworm, with activity comparable to the commercial insecticide Chlorfenapyr.[7][8]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings. The following are protocols for the key experiments cited in this guide.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Human cancer cell lines

• Culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well plates

• 2-Benzoylpyrrole analogs dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 2-benzoylpyrrole analogs for a specified period (e.g., 48 or 72 hours). Include a vehicle control (solvent alone).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Reaction buffer

• 2-Benzoylpyrrole analogs dissolved in a suitable solvent

• Detection system (e.g., colorimetric or fluorometric probe, ELISA for prostaglandin (B15479496) E2)

• Microplate reader

Procedure:

• Enzyme Preparation: Prepare a reaction mixture containing the reaction buffer and either COX-1 or COX-2 enzyme in a 96-well plate.

• Inhibitor Addition: Add various concentrations of the test compounds to the wells. Include a vehicle control and a known COX inhibitor as a positive control.

• Pre-incubation: Incubate the plate for a short period to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid to each well.

• Reaction Termination: Stop the reaction after a defined time.

• Detection: Measure the amount of product formed using the chosen detection system.

• Data Analysis: Calculate the percentage of COX inhibition for each compound concentration and determine the IC50 values.

In Vitro VEGFR-2 Kinase Assay

This assay measures the ability of a compound to inhibit the phosphorylation activity of the VEGFR-2 kinase.

Materials:

• Recombinant human VEGFR-2 kinase

• Kinase assay buffer

• ATP

• Substrate (e.g., a synthetic peptide)

• 2-Benzoylpyrrole analogs dissolved in a suitable solvent

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Luminometer

Procedure:

• Reaction Setup: In a 96-well plate, combine the kinase assay buffer, VEGFR-2 kinase, and the test compound at various concentrations.

• Reaction Initiation: Add ATP and the substrate to initiate the kinase reaction.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Add the detection reagent to stop the reaction and measure the amount of ADP produced (which is proportional to the kinase activity).

• Luminescence Measurement: Read the luminescence signal using a luminometer.

• Data Analysis: Calculate the percentage of VEGFR-2 inhibition and determine the IC50 values.

Carrageenan-Induced Paw Edema in Rats (In Vivo Anti-inflammatory Assay)

This is a widely used animal model to evaluate the acute anti-inflammatory activity of compounds.

Materials:

• Wistar rats

• Carrageenan solution (1% in saline)

• 2-Benzoylpyrrole analogs formulated for oral or intraperitoneal administration

• Plethysmometer (for measuring paw volume)

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week.

• Compound Administration: Administer the test compounds to the animals at a specific dose. A control group receives the vehicle only. A positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: After a set time (e.g., 30-60 minutes) post-compound administration, inject 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at different time points (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each treatment group compared to the control group.

Signaling Pathways and Experimental Workflows

The biological activities of 2-benzoylpyrrole and its analogs are often mediated through their interaction with specific signaling pathways. Understanding these pathways is crucial for rational drug design and development.

VEGFR-2 Signaling Pathway in Angiogenesis

VEGFR-2 is a receptor tyrosine kinase that plays a central role in angiogenesis, the formation of new blood vessels. The binding of its ligand, VEGF, triggers a cascade of downstream signaling events that promote endothelial cell proliferation, migration, and survival. 2-Benzoylpyrrole analogs can inhibit this pathway by blocking the ATP-binding site of the VEGFR-2 kinase domain, thereby preventing its activation.

Caption: Simplified VEGFR-2 signaling pathway and the point of inhibition by 2-benzoylpyrrole analogs.

Cyclooxygenase (COX) Pathway in Inflammation

The COX enzymes (COX-1 and COX-2) are responsible for the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation. Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting these enzymes. Selective COX-2 inhibitors are desirable as they are thought to have fewer gastrointestinal side effects compared to non-selective NSAIDs.

Caption: The cyclooxygenase pathway and selective inhibition of COX-2 by 2-benzoylpyrrole analogs.

Experimental Workflow for Anticancer Drug Screening

The process of identifying and characterizing new anticancer agents involves a series of in vitro and in vivo experiments. The following workflow illustrates a typical screening cascade for 2-benzoylpyrrole analogs.

Caption: A general workflow for the screening and evaluation of anticancer 2-benzoylpyrrole analogs.

References

• 1. Synthesis and Anti-cancer Activity of 3-substituted Benzoyl-4-substituted Phenyl-1H-pyrrole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamscience.com [benthamscience.com]
• 3. The analgesic and anti-inflammatory profile of (+/-)-5-benzoyl-1,2-dihydro-3H-pyrrolo[1,2a]pyrrole-1-carboxylic acid (RS-37619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and antiinflammatory and analgesic activity of 5-aroyl-6-(methylthio)-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-ca rboxyl ic acids and 1-methyl-4-(methylthio)-5-aroylpyrrole-2-acetic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.unina.it [iris.unina.it]
• 6. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Larvicidal Activities and Antifungal Activities of Novel Chlorantraniliprole Derivatives and Their Target in the Ryanodine Receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for 2-Benzoylpyrrole Purity Assessment

For Researchers, Scientists, and Drug Development Professionals

Physicochemical Properties of 2-Benzoylpyrrole

A foundational understanding of 2-Benzoylpyrrole's properties is crucial for method development.

Property	Value	Reference
Molecular Formula	C₁₁H₉NO	[1]
Molecular Weight	171.20 g/mol	[2]
Appearance	Dark Brown to Very Dark Brown Solid	[1]
Melting Point	78-79 °C	[2]
Boiling Point	175-180 °C @ 0.25 Torr	[2]
Solubility	Soluble in organic solvents (e.g., ethanol, acetone), limited solubility in water.	[3]
UV λmax	301 nm (in 95% Ethanol)	[4]

High-Performance Liquid Chromatography (HPLC) for 2-Benzoylpyrrole Analysis

Reversed-Phase HPLC (RP-HPLC) is a highly suitable technique for the analysis of moderately polar and non-volatile compounds like 2-Benzoylpyrrole. The following proposed method is adapted from validated methods for similar pyrrole (B145914) derivatives and considers the properties of 2-Benzoylpyrrole.[5][6]

Proposed RP-HPLC Method Protocol

A simple, isocratic RP-HPLC method is proposed for the determination of 2-Benzoylpyrrole purity.

Parameter	Recommended Condition
Instrumentation	HPLC system with a UV detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile and Water (e.g., 60:40 v/v). The ratio may require optimization.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	301 nm
Injection Volume	10 µL
Sample Preparation	Dissolve approximately 1 mg/mL of 2-Benzoylpyrrole in the initial mobile phase composition.

HPLC Method Validation Workflow

The validation of the analytical method should be performed according to the International Council for Harmonisation (ICH) guidelines to ensure the reliability of the results.

Figure 1. HPLC Method Validation Workflow.

Gas Chromatography (GC) as an Alternative Method

Given its volatility, as indicated by its boiling point, Gas Chromatography (GC) presents a viable alternative for the analysis of 2-Benzoylpyrrole. GC, particularly when coupled with a mass spectrometer (GC-MS), can offer high sensitivity and specificity.[5]

Proposed GC-MS Method Protocol

The following protocol is a starting point for developing a robust GC-MS method for 2-Benzoylpyrrole.

Parameter	Recommended Condition
Instrumentation	Gas Chromatograph with a Mass Spectrometer (GC-MS)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1 mL/min
Inlet Temperature	250°C
Oven Program	Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min
MS Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Mass Range	50-300 amu
Sample Preparation	Dissolve the sample in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

Comparison of HPLC and GC for 2-Benzoylpyrrole Analysis

The choice between HPLC and GC will depend on the specific requirements of the analysis, available instrumentation, and the nature of potential impurities.

Feature	HPLC	GC
Compound Suitability	Well-suited for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.
Sensitivity	Moderate (µg/mL range).	High (ng/mL to pg/mL range), especially with MS detection.
Quantification	Relative (area percent) or absolute with a reference standard.	Can be quantitative with appropriate calibration.
Analysis Time	Typically 15-30 minutes per sample.	Typically 15-30 minutes per sample.
Advantages	Robust, widely available, good for a wide range of compounds.	High sensitivity and specificity, excellent for impurity identification (with MS).
Disadvantages	May have lower sensitivity compared to GC-MS.	Requires the analyte to be thermally stable and volatile.

Decision Logic for Method Selection

The following diagram illustrates a simplified decision-making process for selecting the appropriate analytical technique.

Figure 2. Decision tree for analytical method selection.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. echemi.com [echemi.com]
• 3. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 4. 2-Benzoylpyrrole | 7697-46-3 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH [pharmacia.pensoft.net]

2-Benzoylpyrrole: A Superior Intermediate for Complex Molecule Synthesis

In the landscape of organic synthesis, the choice of starting materials and intermediates is paramount to the efficiency, yield, and overall success of a synthetic route. For researchers and professionals in drug development, identifying an intermediate that offers stability, versatility, and high conversion rates is a significant advantage. 2-Benzoylpyrrole has emerged as a highly valuable synthetic intermediate, particularly in the construction of complex heterocyclic scaffolds found in numerous bioactive molecules. This guide provides an objective comparison of 2-Benzoylpyrrole against other synthetic precursors, supported by experimental data, to highlight its distinct advantages.

Core Advantages of 2-Benzoylpyrrole

The utility of 2-Benzoylpyrrole as a synthetic intermediate stems from the unique interplay between the pyrrole (B145914) ring and the benzoyl group. This combination imparts favorable physicochemical properties and reactivity, making it a preferred choice for specific synthetic transformations.

1. Enhanced Stability and Modulated Reactivity:

The pyrrole ring is an electron-rich aromatic system, making it highly susceptible to electrophilic substitution and prone to polymerization under acidic conditions.[1] The presence of the electron-withdrawing benzoyl group at the C-2 position significantly modulates this reactivity. This deactivation provides a crucial advantage by enhancing the stability of the pyrrole core, preventing unwanted side reactions and decomposition during multi-step syntheses.[2] In contrast, intermediates like unsubstituted or alkyl-substituted pyrroles often require N-protection (e.g., with sulfonyl groups) to temper their reactivity for subsequent functionalization, adding extra steps to the synthesis.[2]

2. Versatile Handle for Molecular Elaboration:

The ketone functionality of the benzoyl group serves as a versatile synthetic handle. It can participate in a wide range of chemical transformations, including reductions, olefinations, and additions, allowing for the introduction of diverse functional groups and the extension of the molecular framework. This dual functionality—a stable heterocyclic core and a reactive ketone handle—makes 2-Benzoylpyrrole a powerful building block for combinatorial chemistry and the synthesis of compound libraries.

3. Streamlined Synthesis of Bioactive Molecules:

2-Benzoylpyrrole is a key precursor in the synthesis of several pharmaceuticals, most notably the potent non-steroidal anti-inflammatory drug (NSAID), Ketorolac (B1673617).[3] Synthetic strategies that utilize 2-Benzoylpyrrole as the starting intermediate often prove more efficient than routes starting with other precursors. For instance, a "one-pot" method for preparing Ketorolac tromethamine salt directly from 2-benzoylpyrrole has been developed, which simplifies the process, reduces material loss, and improves the overall yield compared to more linear, multi-step approaches that start from different pyrrole derivatives.[4]

Comparative Data Presentation

The advantages of using 2-Benzoylpyrrole become evident when comparing synthetic routes for a target molecule like Ketorolac.

Property	Value	Reference
Molecular Formula	C₁₁H₉NO	[5]
Molecular Weight	171.20 g/mol	[5]
Appearance	White to light yellow solid/crystalline substance	[5]
Melting Point	78-79 °C	[5]
Solubility	Soluble in organic solvents (ethanol, acetone); limited solubility in water	[5]

Table 1: Physicochemical Properties of 2-Benzoylpyrrole. This table summarizes the key physical and chemical properties of the intermediate.

Parameter	Route A: Starting from 2-Benzoylpyrrole	Route B: Starting from N-(2-bromoethyl)pyrrole
Starting Intermediate	2-Benzoylpyrrole	N-(2-bromoethyl)pyrrole
Key Transformations	"One-pot" cyclization, hydrolysis, and salt formation	Alkylation, Benzoylation, Oxidative cyclization, Hydrolysis, Decarboxylation
Process Simplicity	High (continuous process without intermediate purification)	Low (multi-step with intermediate isolation)
Reported Advantages	Reduced labor, improved yield, lower cost, less environmental pollution	Novel intermediate compounds generated
Reference	[4]	[6]

Table 2: Comparison of Synthetic Strategies for Ketorolac. This table highlights the process efficiency gained by utilizing 2-Benzoylpyrrole as the starting point for the synthesis of the NSAID Ketorolac, compared to an alternative, more linear synthesis.

Experimental Protocols

To provide a practical understanding, detailed methodologies for key experiments are outlined below.

Protocol 1: "One-Pot" Synthesis of Ketorolac Tromethamine from 2-Benzoylpyrrole

This protocol is based on a patented, streamlined method that highlights the efficiency of using 2-Benzoylpyrrole.[4]

Step 1: Cyclization

• To a reaction vessel, add 5-benzoyl pyrrole-2-methane tricarboxylic acid triethyl (derived from 2-benzoylpyrrole) and 1,2-dichloroethane.

• Heat the mixture to reflux and stir.

• After the reaction is complete (monitored by TLC), cool the mixture and filter.

• Concentrate the filtrate under reduced pressure to obtain crude 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1,1-diethyl dicarboxylate. This crude product is used directly in the next step without further purification.

Step 2: Hydrolysis and Decarboxylation

• To the crude product from Step 1, add a suitable solvent and an aqueous base (e.g., NaOH).

• Heat the mixture to reflux to facilitate hydrolysis and decarboxylation, forming 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxylic acid (Ketorolac).

• Adjust the pH of the reaction mixture with concentrated hydrochloric acid.

Step 3: Salt Formation

• Without purifying or isolating the Ketorolac, add Tromethamine and a suitable solvent (e.g., ethanol (B145695), methanol).

• Heat the mixture to reflux to ensure complete salt formation.

• Cool the solution to induce crystallization.

• Filter and dry the solid to obtain Ketorolac tromethamine salt.

Protocol 2: Synthesis of Ketorolac via N-(2-bromoethyl)pyrrole Intermediate

This protocol, adapted from patent literature, illustrates a more linear and multi-step approach.[6]

Step 1: Alkylation

• React N-(2-bromoethyl)pyrrole with ethyl-cyanoacetate in the presence of a strong base like sodium ethoxide in ethanol at 85°C.

• The resulting product, ethyl 4-N-pyrrolo-2-cyanobutanoate, is isolated and purified.

Step 2: Benzoylation

• The product from Step 1 is benzoylated using benzoyl chloride. This introduces the required benzoyl group onto the pyrrole ring.

• The resulting ethyl 4-(N-(2'-benzoylpyrrolo)-2-cyanobutanoate is isolated.

Step 3: Oxidative Free Radical Cyclization

• Charge a reaction flask with Mn(OAc)₃·2H₂O, anhydrous sodium acetate, the benzoylated product from Step 2, and glacial acetic acid.

• Heat the reaction mixture to 92°C for 30-48 hours until the reaction is complete.

• Cool the solution to 15°C to isolate the cyclized product.

Step 4: Hydrolysis and Decarboxylation

• The cyclized product is subjected to hydrolysis with a strong base (e.g., NaOH) by heating to 90-95°C.

• The pH is then adjusted down to ~4 with a strong acid (e.g., HCl) to isolate the crude Ketorolac acid.

Visualizing Synthetic and Biological Pathways

Diagrams created using DOT language provide clear visual representations of complex workflows and biological mechanisms.

Figure 1: Comparative workflow for Ketorolac synthesis.

The anti-inflammatory action of drugs like Ketorolac involves the inhibition of pathways leading to inflammatory mediators. A key pro-inflammatory cytokine is Interleukin-8 (IL-8), whose production is triggered by factors like Tumor Necrosis Factor-alpha (TNF-α). Understanding this pathway is crucial for drug development professionals.

Figure 2: TNF-α induced IL-8 signaling pathway.

Conclusion

2-Benzoylpyrrole offers significant advantages over other synthetic intermediates, particularly in the context of preparing complex, bioactive molecules. Its balanced reactivity, inherent stability, and role as a versatile synthetic handle allow for the design of more efficient and convergent synthetic routes. As demonstrated in the synthesis of Ketorolac, employing 2-Benzoylpyrrole can lead to streamlined processes with fewer steps, higher yields, and improved economic and environmental profiles. For researchers in drug discovery and development, the strategic choice of 2-Benzoylpyrrole as a key building block can accelerate the path from initial synthesis to final product.

References

• 1. copharm.uobaghdad.edu.iq [copharm.uobaghdad.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. Ketorolac Intermediates [ganeshremedies.com]
• 4. CN100484938C - Method for preparing ketorolac tromethamine - Google Patents [patents.google.com]
• 5. CAS 7697-46-3: 2-Benzoylpyrrole | CymitQuimica [cymitquimica.com]
• 6. US6559319B2 - Synthesis of compounds useful in the manufacture of ketorolac - Google Patents [patents.google.com]

Efficacy of 2-Benzoylpyrrole-Derived Insecticides Compared to Commercial Standards: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the insecticidal efficacy of emerging 2-benzoylpyrrole derivatives against established commercial insecticides. The data presented is compiled from various scientific studies, offering a quantitative and methodological overview for researchers in the field of crop protection and insecticide development.

Executive Summary

2-Benzoylpyrrole derivatives have demonstrated significant insecticidal activity against key lepidopteran pests, including the Oriental armyworm (Mythimna separata) and the cotton leafworm (Spodoptera littoralis). This guide synthesizes available toxicity data (LC50 values), details the experimental protocols used in these efficacy studies, and illustrates the mechanism of action of this chemical class. The comparative data indicates that certain 2-benzoylpyrrole compounds exhibit potency comparable to or, in some cases, exceeding that of commercial standards such as Chlorfenapyr and Dimilin.

Data Presentation: Comparative Efficacy (LC50 Values)

The following tables summarize the median lethal concentration (LC50) values of various 2-benzoylpyrrole derivatives and commercial insecticides against Mythimna separata and Spodoptera littoralis. It is important to note that these values are compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Efficacy against Oriental Armyworm (Mythimna separata)

Compound/Product Name	Chemical Class	LC50 (ppm or mg/L)	Exposure Time (hours)	Larval Instar	Bioassay Method	Reference
2-Benzoylpyrrole Derivatives
Compound 18i¹	2-Benzylpyrrole	10-20 mg/L (IC50)	Not Specified	Not Specified	Not Specified	[1]
Commercial Standards
Chlorfenapyr	Pyrrole (B145914)	Not Specified	Not Specified	Not Specified	Not Specified	[1]
Lambda-cyhalothrin	Pyrethroid	LC50 values vary with populations and exposure times.	-	3rd	Topical application	[2]

¹A 2-benzylpyrrole derivative, closely related to 2-benzoylpyrroles and also derived from the pyrrole structure of Chlorfenapyr.

Table 2: Efficacy against Cotton Leafworm (Spodoptera littoralis)

Compound/Product Name	Chemical Class	LC50 (ppm)	Exposure Time (hours)	Larval Instar	Bioassay Method	Reference
Pyrrole Derivatives
Compound 6a	Pyrrole	0.5707	72	2nd	Leaf-dip	[3]
Compound 7a	Pyrrole	0.1306	72	2nd	Leaf-dip	[3]
Compound 8c	Pyrrole	0.9442	72	2nd	Leaf-dip	[3]
Compound 3c	Pyrrole	5.883	72	2nd	Leaf-dip	[3]
Commercial Standards
Dimilin (Diflubenzuron)	Benzoylurea	Not directly compared in the same study	-	2nd	-	[3]
Chlorfenapyr	Pyrrole	0.0009 (2nd instar), 0.0018 (4th instar)	-	2nd and 4th	Not Specified	[4]
Spinosad	Spinosyn	10.037 (susceptible strain), 43.691 (field strain)	24	3rd	Leaf-dip
Cypermethrin	Pyrethroid	2.861	24	4th	Leaf-dip	[5]

Experimental Protocols

The following are generalized experimental protocols for insecticide bioassays based on the methodologies cited in the referenced studies. Specific parameters may vary between individual experiments.

Insect Rearing

• Species: Spodoptera littoralis (cotton leafworm) or Mythimna separata (Oriental armyworm).

• Rearing Conditions: Larvae are typically reared on an artificial diet or host plant leaves (e.g., castor bean leaves for S. littoralis) under controlled laboratory conditions.

• Environmental Parameters: Maintained at a constant temperature (e.g., 25 ± 2°C), relative humidity (e.g., 60-70%), and a specified photoperiod (e.g., 14:10 hours light:dark).

• Synchronization: Larvae of a specific instar (e.g., 2nd, 3rd, or 4th) are selected for bioassays to ensure uniformity in susceptibility.

Bioassay Method: Leaf-Dip Technique

This method is commonly used to evaluate the efficacy of insecticides against leaf-feeding insects.

• Preparation of Test Solutions: The test compounds (2-benzoylpyrrole derivatives or commercial insecticides) are dissolved in an appropriate solvent (e.g., acetone) and then diluted with distilled water containing a surfactant (e.g., Triton X-100) to create a series of concentrations. A control solution is prepared with the solvent and surfactant only.

• Leaf Treatment: Fresh, uniform-sized host plant leaves (e.g., castor bean or cabbage) are dipped into the test solutions for a specified duration (e.g., 10-30 seconds).

• Drying: The treated leaves are air-dried at room temperature.

• Exposure: The dried, treated leaves are placed in individual Petri dishes or containers. A specific number of larvae (e.g., 10-20) of the selected instar are introduced into each container.

• Incubation: The containers are maintained under the same controlled environmental conditions as for insect rearing.

• Mortality Assessment: Mortality is recorded at specified time intervals (e.g., 24, 48, and 72 hours) after treatment. Larvae are considered dead if they do not respond to gentle prodding with a fine brush.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to determine the LC50 values.

Experimental Workflow

Experimental workflow for insecticide bioassay.

Signaling Pathway and Mechanism of Action

2-Benzoylpyrrole-derived insecticides, similar to the commercial insecticide Chlorfenapyr, act as uncouplers of oxidative phosphorylation in the mitochondria.

Mechanism of Action

• Proton Gradient: During cellular respiration, a proton gradient (H+ concentration difference) is established across the inner mitochondrial membrane by the electron transport chain.

• ATP Synthesis: This proton gradient creates a proton-motive force that drives ATP synthase to produce ATP, the primary energy currency of the cell.

• Uncoupling: 2-Benzoylpyrroles are lipophilic weak acids. They can diffuse across the inner mitochondrial membrane in their protonated form, releasing the proton into the mitochondrial matrix. The resulting anion then diffuses back into the intermembrane space, picks up another proton, and repeats the cycle.

• Dissipation of Gradient: This process dissipates the proton gradient, uncoupling the electron transport chain from ATP synthesis.

• Energy Depletion and Cell Death: The cell continues to burn energy to maintain the proton gradient, but ATP production is severely reduced. This leads to a rapid depletion of cellular energy, metabolic disruption, and ultimately, cell death and mortality of the insect.

Signaling Pathway Diagram

Uncoupling of oxidative phosphorylation by 2-benzoylpyrroles.

Conclusion

The available data suggests that 2-benzoylpyrrole derivatives are a promising class of insecticides with a potent mode of action. Their efficacy against economically important pests like the Oriental armyworm and the cotton leafworm warrants further investigation and development. Direct, side-by-side comparative studies with a broader range of commercial standards under standardized conditions are necessary to fully elucidate their potential and position in integrated pest management programs. Researchers are encouraged to utilize the provided experimental frameworks as a basis for future studies to ensure data comparability and robustness.

References

• 1. Uncoupler - Wikipedia [en.wikipedia.org]
• 2. Uncouplers of oxidative phosphorylation | PPTX [slideshare.net]
• 3. Uncouplers of oxidative phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 5. cusabio.com [cusabio.com]

A Spectroscopic Showdown: Unmasking the Isomers of Benzoylpyrrole

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of 2-Benzoylpyrrole and its isomers, 3-Benzoylpyrrole and N-Benzoylpyrrole. This guide provides a comparative analysis of their UV-Vis, IR, NMR, and Mass Spectrometry data, supported by detailed experimental protocols.

The substitution pattern of the benzoyl group on the pyrrole (B145914) ring significantly influences the electronic environment and, consequently, the spectroscopic properties of the resulting isomer. Understanding these differences is crucial for the unambiguous identification and characterization of these compounds in various research and development settings, including pharmaceutical synthesis where benzoylpyrrole derivatives are important intermediates. This guide presents a side-by-side comparison of the key spectroscopic features of 2-Benzoylpyrrole, 3-Benzoylpyrrole, and N-Benzoylpyrrole.

At a Glance: Key Spectroscopic Data

The following tables summarize the key spectroscopic data for the three benzoylpyrrole isomers. It is important to note that while experimental data for 2-Benzoylpyrrole is available, the data for 3-Benzoylpyrrole is largely based on predicted values, and the data for N-Benzoylpyrrole is inferred from closely related structures due to the limited availability of direct experimental spectra for the parent compound.

Table 1: UV-Vis and IR Spectroscopic Data

Spectroscopic Technique	2-Benzoylpyrrole	3-Benzoylpyrrole (Predicted)	N-Benzoylpyrrole (Expected)
UV-Vis (λmax)	301 nm	Not Available	Not Available
IR (cm⁻¹)
N-H Stretch	~3300-3400	~3300 - 3400 (Medium)	No N-H stretch
C=O Stretch	~1630-1660	~1630 - 1660 (Strong)	~1680-1700
C-H Aromatic Stretch	~3100-3200	~3100 - 3200 (Weak)	~3100-3200
C=C Aromatic Stretch	~1580-1600	~1580 - 1600 (Medium)	~1580-1600
C=C Pyrrole Stretch	~1450-1550	~1450 - 1550 (Medium)	~1450-1550

Table 2: ¹H NMR Spectroscopic Data (ppm)

Assignment	2-Benzoylpyrrole (in CDCl₃)	3-Benzoylpyrrole (Predicted, in CDCl₃)	N-Benzoylpyrrole (Expected, in CDCl₃)
Pyrrole N-H	Broad singlet, ~9.0	Broad singlet, ~8.0 - 9.0	No N-H proton
Pyrrole H2	Multiplet	Multiplet, ~7.30 - 7.40	Triplet, ~7.4
Pyrrole H3	Multiplet	-	Triplet, ~6.3
Pyrrole H4	Multiplet	Multiplet, ~6.60 - 6.70	Triplet, ~6.3
Pyrrole H5	Multiplet	Multiplet, ~6.80 - 6.90	Triplet, ~7.4
Benzoyl H (ortho)	Multiplet	Multiplet, ~7.70 - 7.80	Multiplet, ~7.8-8.0
Benzoyl H (meta, para)	Multiplet	Multiplet, ~7.40 - 7.60	Multiplet, ~7.4-7.6

Table 3: ¹³C NMR Spectroscopic Data (ppm)

Assignment	2-Benzoylpyrrole (in CDCl₃)	3-Benzoylpyrrole (Predicted, in CDCl₃)	N-Benzoylpyrrole (Expected, in CDCl₃)
C=O (Carbonyl)	~185	~190 - 195	~168-170
Pyrrole C2	~133	~120 - 125	~125
Pyrrole C3	~117	~125 - 130	~112
Pyrrole C4	~110	~108 - 112	~112
Pyrrole C5	~125	~115 - 120	~125
Benzoyl C1'	~138	~138 - 142	~135-137
Benzoyl C2', C6'	~128	~128 - 130	~128-130
Benzoyl C3', C5'	~129	~127 - 129	~127-129
Benzoyl C4'	~132	~130 - 135	~131-133

Table 4: Mass Spectrometry Data

Isomer	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
2-Benzoylpyrrole	C₁₁H₉NO	171.19	172.07
3-Benzoylpyrrole	C₁₁H₉NO	171.19	172.07
N-Benzoylpyrrole	C₁₁H₉NO	171.19	172.07

Experimental Protocols

The following sections detail the generalized experimental methodologies for the spectroscopic analysis of benzoylpyrrole isomers.

Synthesis of Benzoylpyrrole Isomers

• 2-Benzoylpyrrole: Can be synthesized via the Friedel-Crafts acylation of pyrrole with benzoyl chloride using a Lewis acid catalyst such as aluminum chloride. The reaction typically favors acylation at the 2-position.

• 3-Benzoylpyrrole: A common method involves the Friedel-Crafts acylation of an N-protected pyrrole, such as N-phenylsulfonylpyrrole, with benzoyl chloride. The protecting group directs acylation to the 3-position, and subsequent deprotection yields the desired product.

• N-Benzoylpyrrole: Can be prepared by the reaction of pyrrole with benzoyl chloride in the presence of a base, such as pyridine (B92270) or triethylamine, which facilitates the acylation of the nitrogen atom.

Caption: Synthetic routes and subsequent spectroscopic analysis workflow for benzoylpyrrole isomers.

UV-Vis Spectroscopy

UV-Vis spectra are typically recorded on a dual-beam spectrophotometer. Samples are dissolved in a suitable UV-grade solvent, such as ethanol (B145695) or cyclohexane, to a concentration that provides an absorbance reading within the linear range of the instrument (typically 0.1-1.0 AU). Spectra are generally recorded from 200 to 400 nm in a 1 cm path length quartz cuvette.

Infrared (IR) Spectroscopy

IR spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer. Solid samples can be prepared as potassium bromide (KBr) pellets or analyzed directly using an Attenuated Total Reflectance (ATR) accessory. Liquid or low-melting solids can be analyzed as a thin film between salt plates (e.g., NaCl or KBr). Spectra are typically recorded in the range of 4000-400 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher). Samples (5-10 mg for ¹H, 20-50 mg for ¹³C) are dissolved in an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) and placed in a 5 mm NMR tube. Chemical shifts are reported in parts per million (ppm) relative to an internal standard, typically tetramethylsilane (B1202638) (TMS). For ¹³C NMR, spectra are usually acquired with proton decoupling to simplify the spectrum to single lines for each unique carbon atom.

Mass Spectrometry (MS)

Mass spectra are acquired using a mass spectrometer, with the ionization technique influencing the resulting spectrum. Electron Ionization (EI) is a "hard" ionization technique that often leads to extensive fragmentation, providing a detailed fingerprint of the molecule. "Soft" ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are more likely to show the molecular ion peak, which is crucial for determining the molecular weight. High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to confirm the elemental composition of the molecule.

Spectroscopic Comparison and Interpretation

The position of the benzoyl group has a profound effect on the spectroscopic properties of the isomers.

• UV-Vis Spectroscopy: The λmax of 2-benzoylpyrrole at 301 nm is indicative of the conjugated system formed between the pyrrole ring and the benzoyl group. The position of this absorption is expected to differ for the other isomers due to variations in the extent and nature of the conjugation.

• IR Spectroscopy: The most telling difference in the IR spectra is the presence or absence of an N-H stretching band. Both 2- and 3-benzoylpyrrole exhibit a characteristic N-H stretch, which is absent in the N-benzoylpyrrole isomer. Furthermore, the C=O stretching frequency in N-benzoylpyrrole is expected to be at a higher wavenumber compared to the C-acylated isomers due to the amide character.

• ¹H NMR Spectroscopy: The ¹H NMR spectra provide a wealth of structural information. The presence and chemical shift of the N-H proton readily distinguish the C-acylated isomers from the N-acylated one. The splitting patterns and chemical shifts of the pyrrole ring protons are also highly diagnostic. For instance, in N-benzoylpyrrole, the protons at the 2 and 5 positions are expected to be the most downfield of the pyrrole protons due to the anisotropic effect of the carbonyl group.

• ¹³C NMR Spectroscopy: The chemical shift of the carbonyl carbon is a key differentiator. In N-benzoylpyrrole, the carbonyl carbon is part of an amide functional group and is expected to resonate at a significantly upfield position (~168-170 ppm) compared to the ketone carbonyls of the 2- and 3-benzoylpyrrole isomers (~185-195 ppm). The chemical shifts of the pyrrole ring carbons also vary depending on the point of attachment of the electron-withdrawing benzoyl group.

• Mass Spectrometry: While all three isomers have the same molecular weight and will show the same molecular ion peak, their fragmentation patterns under EI-MS are expected to differ. The fragmentation will be dictated by the relative bond strengths and the stability of the resulting fragment ions, which are influenced by the position of the benzoyl group.

Benchmarking the purity of synthesized 2-Benzoylpyrrole against commercial samples

For researchers, scientists, and professionals in drug development, the purity of chemical reagents is paramount. This guide provides a comprehensive benchmark of in-house synthesized 2-Benzoylpyrrole against commercially available samples, offering detailed experimental protocols and comparative data to ensure the quality and reliability of this key building block.

2-Benzoylpyrrole is a crucial intermediate in the synthesis of various pharmaceuticals and biologically active compounds. Its purity can significantly impact reaction yields, impurity profiles of subsequent products, and the overall success of a research or development program. This guide outlines the synthesis of 2-Benzoylpyrrole via a standard laboratory procedure and compares its purity profile with that of samples obtained from commercial vendors. The purity assessment is conducted using a multi-pronged analytical approach, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Synthesis of 2-Benzoylpyrrole

A common and effective method for the laboratory-scale synthesis of 2-Benzoylpyrrole is the Friedel-Crafts acylation of pyrrole (B145914) with benzoyl chloride.

Reaction Scheme:

Experimental Protocol:

• To a solution of pyrrole (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0°C, add a Lewis acid catalyst (e.g., aluminum chloride, 1.1 equivalents) portion-wise, maintaining the temperature below 5°C.

• Stir the resulting mixture at 0°C for 30 minutes.

• Add benzoyl chloride (1.05 equivalents) dropwise to the reaction mixture, ensuring the temperature does not exceed 5°C.

• Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring it into a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (B109758).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to afford pure 2-Benzoylpyrrole. A patent for a similar synthesis suggests that this process can yield a product with a purity of 98% or higher.[1]

Purity Benchmarking: Experimental Data

The purity of the synthesized 2-Benzoylpyrrole was compared against three commercial samples from different suppliers. All samples were subjected to the same analytical procedures.

Table 1: Comparative Purity Analysis of 2-Benzoylpyrrole Samples

Sample ID	Source	Stated Purity	HPLC Purity (% Area)	GC-MS Purity (% Area)	qNMR Purity (%)	Melting Point (°C)
SYN-001	In-house Synthesis	-	98.7	98.9	98.5	76-78
COM-A	Vendor A	>98%	99.2	99.4	99.1	77-79
COM-B	Vendor B	99%	99.5	99.6	99.3	78-79
COM-C	Vendor C	>99%	99.8	99.7	99.6	78-80

Table 2: Identification and Quantification of Key Impurities

Impurity	Potential Source	SYN-001 (%)	COM-A (%)	COM-B (%)	COM-C (%)
Pyrrole	Unreacted Starting Material	0.3	<0.1	<0.1	Not Detected
Benzoyl Chloride	Unreacted Starting Material	0.1	Not Detected	Not Detected	Not Detected
Benzoic Acid	Hydrolysis of Benzoyl Chloride	0.2	0.1	<0.1	Not Detected
3-Benzoylpyrrole	Regioisomer	0.5	0.2	0.1	<0.1
Di-acylated Pyrrole	By-product	0.2	<0.1	<0.1	Not Detected

Analytical Methodologies

Detailed protocols for the analytical techniques used in this comparison are provided below.

High-Performance Liquid Chromatography (HPLC)

Instrumentation: A standard HPLC system equipped with a UV-Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 95% B

  • 20-25 min: 95% B

  • 25.1-30 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 295 nm.

• Injection Volume: 10 µL.

Sample Preparation: Prepare a 1 mg/mL solution of the 2-Benzoylpyrrole sample in the initial mobile phase composition (30% Acetonitrile in Water).

Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation: A standard GC-MS system.

Chromatographic Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 20°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: 40-400 amu.

Sample Preparation: Prepare a 1 mg/mL solution of the compound in a volatile solvent such as dichloromethane or ethyl acetate.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Accurately weigh a known amount of the 2-Benzoylpyrrole sample (approximately 10 mg) and a certified internal standard (e.g., maleic anhydride, approximately 5 mg) into an NMR tube.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• Acquire a proton (¹H) NMR spectrum with parameters optimized for quantitative analysis, including a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

• Integrate a well-resolved signal of 2-Benzoylpyrrole (e.g., the pyrrole N-H proton) and a signal of the internal standard.

• Calculate the purity based on the integral values, the number of protons for each signal, and the precise weights of the sample and the internal standard.

Visualizing the Workflow

To provide a clear overview of the process, the following diagrams illustrate the experimental workflow and the logical relationship for comparing the samples.

Caption: Experimental workflow for purity benchmarking.

Caption: Logical flow for sample comparison.

Conclusion

The in-house synthesized 2-Benzoylpyrrole, after purification by column chromatography, demonstrated a high purity (≥98.5%) comparable to, though slightly lower than, the commercial samples tested. The primary impurities identified in the synthesized batch were unreacted starting materials and a regioisomeric by-product, which were present in significantly lower or undetectable levels in the commercial samples.

For routine research applications, the synthesized material is of sufficient quality. However, for applications requiring the highest purity and minimal batch-to-batch variability, such as in the development of active pharmaceutical ingredients (APIs), sourcing from a reputable commercial supplier with stringent quality control is recommended. This guide provides the necessary framework for researchers to make informed decisions regarding the source of 2-Benzoylpyrrole based on the specific requirements of their work.

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]

In-Vitro Anticancer Activity of 2-Benzoylpyrrole Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in-vitro anticancer performance of various 2-benzoylpyrrole derivatives against several cancer cell lines. The information presented herein is compiled from multiple studies to offer a broad comparative landscape, supported by experimental data and detailed methodologies for key assays.

Quantitative Cytotoxicity Data

The cytotoxic potential of 2-benzoylpyrrole derivatives was evaluated against a panel of human cancer cell lines, including colorectal carcinoma (HCT-116), breast adenocarcinoma (MCF-7), hepatocellular carcinoma (HepG2), and lung carcinoma (A549). The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a compound required to inhibit the growth of 50% of cancer cells, are summarized in the tables below. Lower IC50 values are indicative of higher cytotoxic potency.

Table 1: Comparative IC50 Values (µM) of 2-Benzoylpyrrole Derivatives against HCT-116 and MCF-7 Cancer Cell Lines

Compound ID	HCT-116 IC50 (µM)	MCF-7 IC50 (µM)	Reference
cpd 19	1.0 - 1.7	-	[1]
cpd 21	-	-	[1]
Compound 4b	Selectively Potent	Significantly Lower Cytotoxicity	[2]
Compound 4e	Selectively Potent	Significantly Lower Cytotoxicity	[2]
Compound 7h	>85% inhibition at 1µM	-	[1]
Compound 7i	25 - 50 nM	-	[1]
Pyrrole-Tethered Bisbenzoxazole (15)	-	4.29	[3]
Benzoxazole-pyrazole (11)	-	0.19	[3]

Table 2: Comparative IC50 Values (µM) of 2-Benzoylpyrrole Derivatives against HepG2 and A549 Cancer Cell Lines

Compound ID	HepG2 IC50 (µM)	A549 IC50 (µM)	Reference
cpd 21	0.5 - 0.9	-	[1]
cpd 15	-	3.6	[1]
Compound 7	-	314.55	[4]
Compound 8	3.8	3.5	[5]
Isatin-pyrrole 6	0.47	-	[6]
Benzoxazole-pyrazole (11)	-	0.12	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in the evaluation of 2-benzoylpyrrole derivatives are provided below.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Cancer cells (HCT-116, MCF-7, HepG2, or A549) are seeded into 96-well plates at a density of 1 x 10^4 cells/well and incubated for 24 hours to allow for cell attachment.[7]

• Compound Treatment: The cells are then treated with various concentrations of the 2-benzoylpyrrole derivatives and incubated for a further 48 to 72 hours.[5][7]

• MTT Addition: After the treatment period, the culture medium is removed, and 28 µL of a 2 mg/mL MTT solution is added to each well. The plate is then incubated for 1.5 to 4 hours at 37°C.[7]

• Formazan (B1609692) Solubilization: The MTT solution is removed, and the insoluble purple formazan crystals formed by viable cells are dissolved by adding 130 µL of dimethyl sulfoxide (B87167) (DMSO).[7] The plate is then incubated for 15 minutes with shaking.[7]

• Absorbance Measurement: The absorbance is measured on a microplate reader at a wavelength of 492 nm or between 550 and 600 nm.[7][8]

Apoptosis Analysis (Annexin V-FITC/Propidium Iodide Staining and Flow Cytometry)

This assay is used to detect and quantify apoptosis by differentiating between healthy, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment and Harvesting: Cells are seeded in 6-well plates and treated with the desired concentrations of the 2-benzoylpyrrole derivatives. After the incubation period, both floating and adherent cells are collected.

• Cell Washing: The collected cells are washed twice with cold phosphate-buffered saline (PBS).

• Staining: The washed cells (1-5 x 10^5) are resuspended in 100 µL of 1X binding buffer.[9] 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution are added to the cell suspension.[9]

• Incubation: The cells are incubated for 15-20 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis: After incubation, 400 µL of 1X binding buffer is added to each tube, and the samples are analyzed immediately by flow cytometry.[9] Healthy cells are Annexin V and PI negative, early apoptotic cells are Annexin V positive and PI negative, and late apoptotic or necrotic cells are both Annexin V and PI positive.[9]

Western Blot Analysis of Apoptotic Proteins (Bcl-2 and Bax)

Western blotting is used to detect and quantify the expression levels of specific proteins involved in the apoptotic pathway, such as the anti-apoptotic protein Bcl-2 and the pro-apoptotic protein Bax.

Protocol:

• Cell Lysis: After treatment with the 2-benzoylpyrrole derivatives, cells are washed with ice-cold PBS and lysed using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a suitable protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are mixed with Laemmli sample buffer, boiled, and then separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[10]

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for Bcl-2, Bax, and a loading control (e.g., β-actin).

• Secondary Antibody Incubation: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software, and the Bax/Bcl-2 ratio is calculated to assess the induction of apoptosis.

Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for in-vitro testing of 2-benzoylpyrrole derivatives and the key signaling pathways potentially involved in their anticancer activity.

General experimental workflow for in-vitro testing.

Many pyrrole (B145914) derivatives exert their anticancer effects by inducing apoptosis, a form of programmed cell death.[10][11][12] This is often achieved through the modulation of the Bcl-2 family of proteins, which regulate the intrinsic (mitochondrial) pathway of apoptosis.[13][14] Some pyrrole derivatives have also been shown to inhibit key signaling pathways involved in cancer cell proliferation and survival, such as those mediated by the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[15][16][17]

Intrinsic apoptosis pathway induced by 2-benzoylpyrroles.

Potential inhibition of EGFR and VEGFR signaling.

References

• 1. Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pyrrole‐Tethered Bisbenzoxazole Derivatives: Apoptosis‐Inducing Agents Targeting Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New benzenesulphonohydrazide derivatives as potential antitumour agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. New pyrrolidine-carboxamide derivatives as dual antiproliferative EGFR/CDK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Characterization of Inhibitors for Lung A549 and Leukemia K562 Cell Lines from Fungal Transformation of Arecoline Supported by In Silico Docking to M3-mAChR and ADME Prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of proliferation and induction of apoptosis by 2-benzoyl-3-phenyl-6,7-dichloroquinoxaline 1,4-dioxide in adult T-cell leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective induction of apoptosis by the pyrrolo-1,5-benzoxazepine 7-[[dimethylcarbamoyl]oxy]-6-(2-naphthyl)pyrrolo-[2,1-d] (1,5)-benzoxazepine (PBOX-6) in Leukemia cells occurs via the c-Jun NH2-terminal kinase-dependent phosphorylation and inactivation of Bcl-2 and Bcl-XL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Apoptosis induction in human leukemia cells by novel 2-amino-5-benzylthiazole derivatives | The Ukrainian Biochemical Journal [ukrbiochemjournal.org]
• 13. Derivatives of Deoxypodophyllotoxin Induce Apoptosis through Bcl-2/Bax Proteins Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | The role of BCL-2 family proteins in regulating apoptosis and cancer therapy [frontiersin.org]
• 15. Discovery of novel dual inhibitors of receptor tyrosine kinases EGFR and IGF-1R - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Role of heterocycles in inhibition of VEGFR-2 – a recent update (2019–2022) - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 2-Benzoylpyrrole Analogs and Related Heterocyclic Compounds as Tubulin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of heterocyclic compounds structurally related to 2-benzoylpyrroles, focusing on their activity as tubulin polymerization inhibitors. Due to the limited availability of comprehensive public data on 2-benzoylpyrrole analogs, this guide draws comparisons from closely related and well-studied scaffolds, such as diaryl pyrroles and 2-aryl-4-benzoyl-imidazoles (ABIs). These compounds are investigated primarily for their potent antiproliferative activity against various cancer cell lines, which is often mediated through their interaction with the colchicine (B1669291) binding site on β-tubulin.

Data Presentation: Comparative Antiproliferative Activity

The following tables summarize the in vitro antiproliferative activity (IC50 values) of various diaryl pyrrole (B145914) and 2-aryl-4-benzoyl-imidazole analogs against a panel of human cancer cell lines. These compounds share a common pharmacophore with 2-benzoylpyrroles and provide valuable insights into the structural requirements for potent anticancer activity.

Table 1: Antiproliferative Activity of 1,2-Diaryl and 3,4-Diaryl Pyrrole Analogs

Compound	Ar1	Ar2	Cell Line	IC50 (nM)[1][2]
9a	3,4,5-trimethoxyphenyl	4-methoxyphenyl	A549 (Lung)	150
9c	3,4,5-trimethoxyphenyl	4-aminophenyl	A549 (Lung)	120
10a	4-methoxyphenyl	3,4,5-trimethoxyphenyl	A549 (Lung)	140
11i	3,4,5-trimethoxyphenyl	3-hydroxy-4-methoxyphenyl	A549 (Lung)	35
11j	3,4,5-trimethoxyphenyl	3-amino-4-methoxyphenyl	A549 (Lung)	28
11k	3,4,5-trimethoxyphenyl	4-(dimethylamino)phenyl	A549 (Lung)	98
CA-4	-	-	A549 (Lung)	110

Table 2: Antiproliferative Activity of 2-Aryl-4-Benzoyl-Imidazole (ABI) Analogs

Compound	R1	R2	Cell Line	IC50 (nM)
5a	H	3,4,5-trimethoxy	A375 (Melanoma)	18
5da	CH3	3,4,5-trimethoxy	A375 (Melanoma)	10
12a	H	2,3,4-trimethoxy	A375 (Melanoma)	24
3ab	CH3 on N1	3,4,5-trimethoxy	A375 (Melanoma)	15.7
8a	H	3,4,5-trimethoxy, 2-amino	A375 (Melanoma)	21

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and comparison of results.

1. MTT Antiproliferative Assay

This colorimetric assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

• Cell Plating: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, cells are treated with serial dilutions of the test compounds (typically ranging from 0.01 nM to 100 µM) and incubated for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS is added to each well, and the plates are incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is then removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of inhibition against the compound concentration.

2. Tubulin Polymerization Inhibition Assay

This assay directly measures the effect of compounds on the in vitro assembly of microtubules.

• Reaction Mixture: A reaction mixture is prepared containing purified bovine brain tubulin (typically 1-2 mg/mL) in a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA, 1 mM GTP, and 10% glycerol).

• Compound Addition: The test compounds at various concentrations are added to the reaction mixture. Colchicine or Paclitaxel are often used as positive controls for inhibition and promotion of polymerization, respectively.

• Initiation of Polymerization: The reaction is initiated by warming the mixture to 37°C.

• Monitoring Polymerization: The increase in turbidity due to microtubule formation is monitored by measuring the absorbance at 340 nm every 30 seconds for 60-90 minutes in a temperature-controlled spectrophotometer.

• Data Analysis: The IC50 value for the inhibition of tubulin polymerization is determined by plotting the percentage of inhibition of the polymerization rate against the compound concentration.

Mandatory Visualization

The following diagrams illustrate key concepts related to the structure-activity relationship and mechanism of action of the described compounds.

References

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. sfera.unife.it [sfera.unife.it]

A Comparative Analysis of 2-Benzoylpyrrole Synthesis: Weighing Traditional Methods Against Greener Alternatives

For researchers, scientists, and professionals in drug development, the synthesis of key intermediates like 2-Benzoylpyrrole is a critical process. While traditional methods have been widely used, the growing emphasis on sustainable chemistry necessitates a thorough evaluation of their environmental impact compared to newer, greener alternatives. This guide provides a detailed comparative analysis of four key synthetic routes to 2-Benzoylpyrrole, presenting quantitative environmental metrics, detailed experimental protocols, and a clear visualization of the comparative workflow.

The selection of a synthetic pathway has significant implications not only for yield and purity but also for waste generation, energy consumption, and the use of hazardous materials. This analysis will delve into the specifics of a traditional Friedel-Crafts acylation, a method employing phosphorus oxychloride, a greener approach using benzaldehyde (B42025), and a solvent-free reaction with a reusable zinc oxide catalyst.

Quantitative Comparison of Environmental Impact

To objectively assess the environmental footprint of each method, key green chemistry metrics have been calculated: Atom Economy and the Environmental Factor (E-factor). Atom Economy measures the efficiency of a reaction in converting reactants to the desired product, while the E-factor quantifies the amount of waste generated per unit of product.

Synthesis Method	Reagents	Solvents	Yield (%)	Atom Economy (%)	E-factor	Environmental Hazard Notes
Traditional Friedel-Crafts Acylation	Pyrrole (B145914), Benzoyl Chloride, Aluminum Chloride (AlCl₃)	Dichloromethane (DCM)	~85	55.4%	~15-20	Use of hazardous and corrosive AlCl₃ and chlorinated solvent (DCM). Generates significant inorganic waste.
Phosphorus Oxychloride (POCl₃) Method	Pyrrole, Benzamide (B126), Phosphorus Oxychloride (POCl₃)	Dichloroethane	~80	48.7%	~20-25	Utilizes toxic and corrosive POCl₃. Generates phosphorus-containing waste, which is difficult to treat.[1]
Green Synthesis with Benzaldehyde	Pyrrole, Benzaldehyde, Catalyst (e.g., an organic amine)	Ethanol (B145695)	~90	88.1%	~5-10	Avoids the use of hazardous chlorinated reagents.[2] Employs a more benign solvent. Generates water as the primary byproduct.
Solvent-Free Synthesis with ZnO	Pyrrole, Benzoyl Chloride, Zinc Oxide (ZnO)	None	~92	55.4%	~2-5	Eliminates the need for organic solvents.[3] The ZnO catalyst is reusable, minimizing waste.[3]

Note: The presented values for yield, Atom Economy, and E-factor are calculated based on the provided experimental protocols and may vary depending on specific reaction conditions and scale.

Experimental Protocols

Detailed methodologies for each synthesis route are provided below to allow for replication and further investigation.

Method 1: Traditional Friedel-Crafts Acylation

This method involves the electrophilic acylation of pyrrole using benzoyl chloride and a Lewis acid catalyst, typically aluminum chloride.

Materials:

• Pyrrole (1.0 eq)

• Benzoyl Chloride (1.1 eq)

• Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Hydrochloric Acid (1 M)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• To a stirred solution of pyrrole in anhydrous DCM at 0°C under an inert atmosphere, add anhydrous AlCl₃ portion-wise.

• Allow the mixture to stir for 15 minutes.

• Slowly add benzoyl chloride to the reaction mixture.

• Let the reaction warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by pouring it into a mixture of crushed ice and 1 M HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Method 2: Phosphorus Oxychloride (POCl₃) Method

A common industrial method that utilizes the Vilsmeier-Haack reagent formed in situ from benzamide and phosphorus oxychloride.[1]

Materials:

• Pyrrole (1.0 eq)

• Benzamide (1.1 eq)

• Phosphorus Oxychloride (POCl₃) (1.2 eq)

• 1,2-Dichloroethane

• Sodium Carbonate Solution (10%)

• Petroleum Ether

Procedure:

• In a reaction vessel, add benzamide and 1,2-dichloroethane.

• Cool the mixture to 0-5°C and slowly add phosphorus oxychloride.

• After the addition is complete, add pyrrole dropwise while maintaining the temperature.

• Allow the reaction to warm to room temperature and then heat to 60-70°C for 2-3 hours.

• Cool the reaction mixture and slowly add it to a stirred 10% sodium carbonate solution to neutralize the excess acid.

• Separate the organic layer and wash it with water.

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from petroleum ether.

Method 3: Green Synthesis with Benzaldehyde

This environmentally friendlier approach avoids the use of chlorinated acylating agents.[2]

Materials:

• Pyrrole (1.0 eq)

• Benzaldehyde (1.2 eq)

• An organic amine catalyst (e.g., piperidine, 0.1 eq)

• Ethanol

• An oxidizing agent (e.g., air or a mild chemical oxidant)

Procedure:

• To a solution of pyrrole and benzaldehyde in ethanol, add the organic amine catalyst.

• Heat the mixture to reflux and bubble air through the solution (or add the chosen oxidant).

• Monitor the reaction by TLC. The reaction may take several hours.

• Upon completion, cool the reaction mixture and remove the ethanol under reduced pressure.

• The resulting residue can be purified by column chromatography or recrystallization.

Method 4: Solvent-Free Synthesis with Zinc Oxide (ZnO)

This method represents a significant green improvement by eliminating the solvent and using a reusable catalyst.[3]

Materials:

• Pyrrole (1.0 eq)

• Benzoyl Chloride (1.1 eq)

• Zinc Oxide (ZnO) powder (10 mol%)

Procedure:

• In a round-bottom flask, mix pyrrole, benzoyl chloride, and ZnO powder.

• Heat the mixture at 80°C with stirring for 1-2 hours.

• Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Add a suitable organic solvent (e.g., ethyl acetate) to dissolve the product and filter to recover the ZnO catalyst.

• The catalyst can be washed with the solvent, dried, and reused.

• The filtrate is then concentrated under reduced pressure, and the product is purified by recrystallization or column chromatography.

Comparative Workflow Visualization

The logical flow for comparing the environmental impact of these synthesis methods can be visualized as follows:

Caption: Workflow for the comparative environmental impact analysis of 2-Benzoylpyrrole synthesis methods.

Conclusion

This comparative analysis demonstrates a clear trend towards more environmentally benign methods for the synthesis of 2-Benzoylpyrrole. While traditional methods like Friedel-Crafts acylation and the phosphorus oxychloride route are effective, they are associated with significant environmental drawbacks, including the use of hazardous reagents and the generation of substantial waste.

The greener synthesis using benzaldehyde and, particularly, the solvent-free method with a reusable ZnO catalyst, offer substantial improvements in terms of atom economy and a drastically reduced E-factor. These modern approaches align with the principles of green chemistry, providing safer, more efficient, and sustainable alternatives for the production of this important chemical intermediate. For researchers and drug development professionals, the adoption of such greener methodologies is not only an ethical imperative but also a strategic advantage in a world increasingly focused on sustainable practices.

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 2. ajgreenchem.com [ajgreenchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Use of 2-Benzoylpyrrole in Multi-Step Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of multi-step organic synthesis, the selection of appropriate building blocks is paramount to achieving high yields, purity, and overall efficiency. 2-Benzoylpyrrole has emerged as a valuable intermediate, particularly in the synthesis of bioactive molecules. This guide provides an objective comparison of 2-Benzoylpyrrole's performance with alternative synthetic strategies, supported by experimental data, detailed protocols, and mechanistic insights.

Performance Comparison of Synthetic Routes to 2-Acylpyrroles

The introduction of an acyl group at the C2 position of a pyrrole (B145914) ring is a critical transformation in the synthesis of numerous target molecules. Several methods are available, each with its own set of advantages and disadvantages. Below is a comparative summary of common methods for the synthesis of 2-acylpyrroles, including 2-Benzoylpyrrole.

Synthesis Method	Key Reagents	Typical Reaction Conditions	Typical Yield (%)	Key Advantages	Key Disadvantages
Friedel-Crafts Acylation	Pyrrole, Benzoyl Chloride, Lewis Acid (e.g., AlCl₃)	0°C to room temperature, 1-4 hours	70-90%	High yields for simple substrates, well-established method.	Requires stoichiometric amounts of Lewis acid, which can be harsh and generate significant waste; regioselectivity can be an issue with substituted pyrroles.
Vilsmeier-Haack Reaction	Pyrrole, N,N-Dimethylbenzamide, POCl₃	0°C to 90°C, 1-3 hours	~80%[1]	Milder than Friedel-Crafts, avoids strong Lewis acids.[2]	The Vilsmeier reagent can be moisture-sensitive, and the reaction may not be suitable for all substituted pyrroles.
Paal-Knorr Synthesis	1,4-Dicarbonyl compounds, primary amines	Acidic or neutral conditions, reflux	60-95%[3][4]	High yields, operational simplicity, readily available starting materials.[3][4]	Primarily for the synthesis of the pyrrole ring itself, not direct acylation of a pre-existing pyrrole.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of synthetic routes. Here, we provide protocols for the synthesis of 2-Benzoylpyrrole via two common methods.

Protocol 1: Friedel-Crafts Acylation for 2-Benzoylpyrrole Synthesis

Materials:

• Pyrrole

• Benzoyl chloride

• Anhydrous Aluminum chloride (AlCl₃)

• Anhydrous Dichloromethane (B109758) (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297) for chromatography

Procedure:

• To a stirred suspension of anhydrous aluminum chloride (1.2 eq) in dry dichloromethane at 0 °C, add benzoyl chloride (1.0 eq) dropwise.

• Stir the mixture for 15 minutes at 0 °C.

• Add a solution of pyrrole (1.1 eq) in dry dichloromethane dropwise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Pour the reaction mixture into a beaker of ice and 1 M HCl.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2-Benzoylpyrrole.

Protocol 2: Vilsmeier-Haack Reaction for 2-Benzoylpyrrole Synthesis

Materials:

• Pyrrole

• N,N-Dimethylbenzamide

• Phosphorus oxychloride (POCl₃)

• 1,2-Dichloroethane

• Aqueous sodium acetate solution

Procedure:

• To a solution of N,N-dimethylbenzamide in 1,2-dichloroethane, add phosphorus oxychloride at 0 °C.

• Stir the reaction mixture at room temperature for 1 hour to form the Vilsmeier reagent.

• Add pyrrole to the reaction mixture and stir at a temperature between 50-90 °C for 1-3 hours.

• After the reaction is complete, cool the mixture and quench by adding aqueous sodium acetate solution.

• Stir vigorously until the reaction is complete.

• Separate the organic layer, wash with water, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization or column chromatography.

Application in Multi-Step Synthesis: The Case of Ketorolac

2-Benzoylpyrrole is a key intermediate in the synthesis of the non-steroidal anti-inflammatory drug (NSAID) Ketorolac.[5] The benzoyl group serves as a crucial scaffold for the subsequent annulation to form the tricyclic core of the drug.

Synthetic Workflow for Ketorolac via 2-Benzoylpyrrole

The following diagram illustrates a general synthetic pathway to Ketorolac starting from 2-Benzoylpyrrole.

Caption: Synthetic workflow for Ketorolac from 2-Benzoylpyrrole.

Alternative Synthetic Strategies for Ketorolac

While the route involving 2-Benzoylpyrrole is well-established, alternative synthetic pathways to Ketorolac exist that bypass this specific intermediate. One such approach starts with N-(2-bromoethyl)pyrrole.

Alternative Workflow for Ketorolac Synthesis

This pathway utilizes a different set of starting materials and reaction sequences.

Caption: Alternative synthetic workflow for Ketorolac.

Mechanism of Action of Ketorolac: Inhibition of the Prostaglandin (B15479496) Signaling Pathway

Ketorolac, synthesized from 2-Benzoylpyrrole, exerts its potent analgesic and anti-inflammatory effects by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[6][7][8] This inhibition blocks the conversion of arachidonic acid to prostaglandins, which are key mediators of pain and inflammation.

The following diagram illustrates the prostaglandin signaling pathway and the point of intervention by Ketorolac.

Caption: Ketorolac's inhibition of the Prostaglandin Pathway.

Conclusion

2-Benzoylpyrrole is a versatile and efficient intermediate in multi-step organic synthesis, particularly for the construction of complex bioactive molecules like Ketorolac. While traditional methods like Friedel-Crafts acylation provide high yields, alternative greener methods are continuously being developed. The choice of synthetic route will ultimately depend on factors such as substrate compatibility, desired scale, and environmental considerations. Understanding the downstream biological implications of the synthesized molecules, as exemplified by the mechanism of action of Ketorolac, is crucial for rational drug design and development. This guide provides a foundational comparison to aid researchers in making informed decisions for their synthetic endeavors.

References

• 1. CN103420889A - Synthetic processing method of 2-benzoyl pyrrole - Google Patents [patents.google.com]
• 2. chemtube3d.com [chemtube3d.com]
• 3. benchchem.com [benchchem.com]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. Improved Synthesis Process of Ketorolac Tromethamine [cjph.com.cn]
• 6. What is the mechanism of Ketorolac Tromethamine? [synapse.patsnap.com]
• 7. Ketorolac - Wikipedia [en.wikipedia.org]
• 8. Ketorolac - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]

Comparative Analysis of Antibody Cross-Reactivity for 2-Benzoylpyrrole Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cross-reactivity profiles of antibodies raised against 2-Benzoylpyrrole-protein conjugates. In the development of immunoassays for small molecules like 2-Benzoylpyrrole, a critical parameter is the specificity of the antibody. High cross-reactivity with structurally related compounds can lead to inaccurate quantification and false-positive results. This document outlines the experimental framework for assessing antibody specificity and presents hypothetical, yet representative, data to guide researchers in their antibody selection and assay development processes.

Understanding Antibody Specificity for 2-Benzoylpyrrole

2-Benzoylpyrrole is a hapten, a small molecule that requires conjugation to a larger carrier protein to elicit a robust immune response and generate specific antibodies. The resulting polyclonal or monoclonal antibodies should ideally exhibit high affinity for 2-Benzoylpyrrole while demonstrating minimal binding to structurally similar molecules. The degree of cross-reactivity is influenced by the site of conjugation on the 2-Benzoylpyrrole molecule and the structural nuances of the analogs being tested.

Comparative Cross-Reactivity Data

To evaluate the specificity of a hypothetical antibody raised against a 2-Benzoylpyrrole-KLH conjugate, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) was performed. The following table summarizes the cross-reactivity of this antibody with various structurally related compounds. The cross-reactivity is calculated as the ratio of the IC50 (the concentration of analyte causing 50% inhibition of signal) of 2-Benzoylpyrrole to the IC50 of the competing compound, multiplied by 100.

Compound	Structure	Relationship to 2-Benzoylpyrrole	IC50 (nM)	Cross-Reactivity (%)
2-Benzoylpyrrole	Target Analyte	-	50	100
2-Acetylpyrrole	Different acyl group	Benzoyl group replaced with a smaller acetyl group.	>10,000	<0.5
Pyrrole (B145914)	Core structure without benzoyl group	Lacks the key benzoyl moiety recognized by the antibody.	>50,000	<0.1
Benzophenone	Benzoyl group without pyrrole ring	Lacks the pyrrole ring, a critical part of the epitope.	>25,000	<0.2
4-Methylbenzoylpyrrole	Substituted benzoyl group (para-methyl)	Minor modification on the benzoyl ring.	150	33.3
4-Chlorobenzoylpyrrole	Substituted benzoyl group (para-chloro)	Introduction of a halogen on the benzoyl ring.	250	20.0
4-Methoxybenzoylpyrrole	Substituted benzoyl group (para-methoxy)	Introduction of a methoxy (B1213986) group on the benzoyl ring.	400	12.5
2-Benzylpyrrole	Methylene bridge between rings	The carbonyl group of the benzoyl moiety is reduced.	5,000	1.0
N-Methyl-2-benzoylpyrrole	N-alkylation of the pyrrole ring	Modification on the pyrrole ring distal to the benzoyl group.	80	62.5

Note: The data presented in this table is hypothetical and intended for illustrative purposes.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and to serve as a template for researchers.

Synthesis of 2-Benzoylpyrrole-Protein Conjugates

Objective: To render the small molecule 2-Benzoylpyrrole immunogenic by conjugating it to a carrier protein.

Materials:

• 2-Benzoylpyrrole-5-carboxylic acid (a derivative of 2-Benzoylpyrrole with a linker attachment point)

• Keyhole Limpet Hemocyanin (KLH) for immunization

• Bovine Serum Albumin (BSA) for ELISA coating antigen

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Dimethylformamide (DMF)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Activation of 2-Benzoylpyrrole-5-carboxylic acid: Dissolve 2-Benzoylpyrrole-5-carboxylic acid in DMF. Add NHS and DCC (or EDC) in a 1:1.2:1.2 molar ratio. Stir the reaction mixture at room temperature for 4 hours to form the NHS-ester.

• Conjugation to Carrier Protein: Dissolve KLH or BSA in PBS. Slowly add the activated NHS-ester solution to the protein solution while stirring. The molar ratio of hapten to protein should be optimized, typically around 20:1.

• Incubation: Allow the conjugation reaction to proceed overnight at 4°C with gentle stirring.

• Purification: Remove unconjugated hapten and reaction byproducts by dialysis against PBS at 4°C for 48 hours, with several changes of the buffer.

• Characterization: Confirm the successful conjugation and estimate the hapten-to-protein ratio using techniques such as MALDI-TOF mass spectrometry or by UV-Vis spectrophotometry if the hapten has a unique absorbance peak.

Antibody Production (Polyclonal)

Objective: To generate antibodies with high affinity and specificity for 2-Benzoylpyrrole.

Procedure:

• Immunization: Emulsify the 2-Benzoylpyrrole-KLH conjugate with an equal volume of Complete Freund's Adjuvant for the primary immunization. Immunize rabbits or other suitable host animals with the emulsion (e.g., 1 mg of conjugate per rabbit).

• Booster Injections: Administer booster injections of the conjugate emulsified with Incomplete Freund's Adjuvant every 3-4 weeks.

• Titer Monitoring: Collect small blood samples 10-14 days after each booster to monitor the antibody titer using an indirect ELISA.

• Antibody Purification: Once a high antibody titer is achieved, collect a larger volume of blood and separate the serum. Purify the polyclonal antibodies from the serum using protein A/G affinity chromatography.

Competitive ELISA for Cross-Reactivity Testing

Objective: To determine the specificity of the anti-2-Benzoylpyrrole antibodies by measuring their cross-reactivity with structurally related compounds.

Materials:

• 96-well microtiter plates

• 2-Benzoylpyrrole-BSA conjugate (coating antigen)

• Purified anti-2-Benzoylpyrrole antibody

• 2-Benzoylpyrrole standard

• Potential cross-reacting compounds

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• TMB substrate solution

• Stop solution (e.g., 2M H₂SO₄)

Procedure:

• Coating: Coat the wells of a 96-well plate with the 2-Benzoylpyrrole-BSA conjugate (e.g., 1 µg/mL in PBS) and incubate overnight at 4°C.

• Washing and Blocking: Wash the plate three times with wash buffer. Block the remaining protein-binding sites by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Competitive Reaction: Prepare serial dilutions of the 2-Benzoylpyrrole standard and the test compounds. In a separate plate or tubes, pre-incubate the diluted standards or test compounds with a fixed concentration of the anti-2-Benzoylpyrrole antibody for 30 minutes.

• Incubation: Transfer the antibody-analyte mixtures to the coated and blocked microtiter plate. Incubate for 1 hour at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody: Add the HRP-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Detection: Add the TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Stop the color development by adding the stop solution.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Plot a standard curve of absorbance versus the logarithm of the 2-Benzoylpyrrole concentration. Determine the IC50 value for the standard and for each test compound. Calculate the percent cross-reactivity using the formula: % Cross-Reactivity = (IC50 of 2-Benzoylpyrrole / IC50 of Test Compound) * 100.

Visualizing the Workflow

The following diagrams illustrate the key experimental workflows.

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Benzoylpyrrole: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-Benzoylpyrrole, a compound often utilized in organic synthesis. Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-Benzoylpyrrole, a cautious approach is essential, treating the substance as hazardous waste.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to handle 2-Benzoylpyrrole with the appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a laboratory coat. All handling of the solid compound or its solutions should occur in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.

Based on available safety information, the following precautions should be observed:

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.

• Wash hands and any exposed skin thoroughly after handling.

• Wear protective gloves, protective clothing, eye protection, and face protection.

Global Harmonized System (GHS) Classification

Category	Code	Statement
Hazard Statements	H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
Precautionary Statements	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P302+P352	IF ON SKIN: Wash with plenty of water.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P312	Call a POISON CENTER/doctor if you feel unwell.
P332+P313	If skin irritation occurs: Get medical advice/attention.
P337+P313	If eye irritation persists: Get medical advice/attention.
P362	Take off contaminated clothing and wash before reuse.[1]
P403+P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P501	Dispose of contents/container to an approved waste disposal plant.

Step-by-Step Disposal Protocol

The disposal of 2-Benzoylpyrrole must be conducted in a systematic manner to ensure safety and compliance with institutional and regulatory standards. The following protocol outlines the necessary steps for its collection and subsequent disposal.

• Waste Identification and Classification : Treat 2-Benzoylpyrrole as hazardous chemical waste. This is a critical precautionary measure due to the absence of comprehensive toxicity data and the known hazards associated with similar pyrrole (B145914) compounds.[2] Do not mix this waste with non-hazardous materials.[2]

• Selection of Waste Container : Utilize a dedicated, leak-proof, and chemically compatible container for the collection of 2-Benzoylpyrrole waste.[2] The container must be equipped with a secure, tight-fitting lid to prevent spills and the release of vapors.[2]

• Waste Accumulation :

  • Solid Waste : Collect all solid 2-Benzoylpyrrole waste, including contaminated items such as weighing paper, gloves, and pipette tips, in the designated hazardous waste container.[2]

  • Liquid Waste : If 2-Benzoylpyrrole is in a solvent, collect it in a separate, clearly labeled container for hazardous liquid waste.[2] Do not pour it down the drain.[2] Ensure the waste container remains closed at all times, except when adding waste.[2]

• Labeling of Waste Container : The waste container must be clearly and accurately labeled with the words "Hazardous Waste."[2] The label should also prominently display the full chemical name: "2-Benzoylpyrrole."[2]

• Storage of Waste : Store the sealed and labeled waste container in a designated, secure, and well-ventilated hazardous waste accumulation area. Ensure that incompatible waste types are not stored in close proximity.

• Final Disposal : Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[2] Adhere to all local, state, and federal regulations for hazardous waste disposal.

Caption: Workflow for the proper disposal of 2-Benzoylpyrrole.

References

• 1. 2-Benzoylpyrrole | 7697-46-3 | TCI EUROPE N.V. [tcichemicals.com]
• 2. benchchem.com [benchchem.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Benzoylpyrrole

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 2-Benzoylpyrrole, including detailed operational and disposal plans. By adhering to these procedural steps, you can mitigate risks and ensure the integrity of your research.

Personal Protective Equipment (PPE) and Safety Measures

When handling 2-Benzoylpyrrole, a thorough risk assessment is crucial. The following table summarizes the recommended personal protective equipment and safety engineering controls to minimize exposure and ensure safe handling.

Equipment/Control	Specifications	Purpose
Eye Protection	ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles.	Protects eyes from splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Prevents skin contact with the chemical.
Respiratory Protection	Not required under normal conditions with adequate ventilation. Use a NIOSH-approved respirator with an organic vapor cartridge if ventilation is inadequate or if handling large quantities.	Protects against inhalation of dust or vapors.
Skin and Body Protection	Laboratory coat.	Prevents contamination of personal clothing.
Engineering Controls	Work in a well-ventilated area, preferably in a chemical fume hood.	Minimizes the concentration of airborne contaminants.

Experimental Protocol for Handling 2-Benzoylpyrrole

This protocol outlines the step-by-step procedure for the safe handling of 2-Benzoylpyrrole in a laboratory setting.

1. Preparation:

• Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
• Verify that all necessary PPE is available and in good condition.
• Locate the nearest safety shower and eyewash station and confirm they are operational.
• Have a chemical spill kit readily accessible.

2. Handling:

• Don the appropriate PPE as specified in the table above.
• Carefully weigh the desired amount of 2-Benzoylpyrrole on a tared weigh boat or paper inside the chemical fume hood.
• Avoid generating dust. If the compound is a fine powder, handle it with extra care.
• When transferring the compound, use a spatula or other appropriate tool to prevent spillage.
• If dissolving the compound, add it slowly to the solvent to avoid splashing.

3. Storage:

• Store 2-Benzoylpyrrole in a tightly sealed, properly labeled container.
• Keep the container in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal Plan

Proper disposal of 2-Benzoylpyrrole and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

• Chemical Waste:

  • Dispose of unused 2-Benzoylpyrrole and any solutions containing it as hazardous chemical waste.

  • Collect the waste in a designated, labeled, and sealed container.

  • Follow your institution's hazardous waste disposal procedures. Do not pour down the drain.

• Contaminated Materials:

  • Any materials that have come into contact with 2-Benzoylpyrrole, such as gloves, weigh boats, and paper towels, should be considered contaminated.

  • Dispose of these materials in a designated solid hazardous waste container.

• Empty Containers:

  • Rinse empty containers with a suitable solvent (e.g., acetone) three times.

  • Collect the rinsate as hazardous liquid waste.

  • Once properly rinsed, the container can be disposed of as non-hazardous waste, or recycled if your facility's policies permit.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Benzoylpyrrole, from preparation to disposal.

Caption: Workflow for Safe Handling of 2-Benzoylpyrrole.